DO2A

• CAS: 112193-75-6

Core Science & Biosynthesis

The Core Structure of DO2A: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the structure, synthesis, and key properties of 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid (DO2A). As a pivotal macrocyclic chelator, DO2A serves as a fundamental building block in the development of advanced diagnostic and therapeutic agents. This document offers comprehensive experimental protocols, quantitative data, and visual representations of its synthetic pathway and mechanism of action.

Chemical Structure and Properties

DO2A, a derivative of the cyclen macrocycle, is a bifunctional chelating agent. Its structure features a 12-membered tetraaza ring with two carboxymethyl arms appended to the nitrogen atoms at the 1 and 7 positions (the trans isomer). This arrangement creates a pre-organized cavity capable of forming stable complexes with a variety of metal ions.

Table 1: Physicochemical Properties of DO2A

Property	Value
Chemical Name	1,4,7,10-Tetraazacyclododecane-1,7-diacetic acid
Synonyms	trans-DO2A
Molecular Formula	C₁₂H₂₄N₄O₄
Molecular Weight	288.34 g/mol
CAS Number	112193-75-6
Appearance	White to off-white solid
Solubility	Soluble in water

Experimental Protocols: Synthesis of trans-DO2A

The synthesis of trans-DO2A is a multi-step process commencing with the commercially available 1,4,7,10-tetraazacyclododecane (B123705) (cyclen). The following protocol is a synthesized methodology based on established literature procedures.

Step 1: Synthesis of 1,7-Bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane (1)

This initial step involves the selective protection of two of the four nitrogen atoms of the cyclen ring using benzyl (B1604629) chloroformate (CbzCl). This regioselective protection at the 1 and 7 positions is crucial for the subsequent alkylation steps.

Protocol:

• Dissolve cyclen (1.0 eq) in a suitable solvent such as chloroform (B151607) or a biphasic system of chloroform and water.

• Cool the solution to 0 °C in an ice bath.

• Slowly add benzyl chloroformate (2.0 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and continue stirring overnight.

• After the reaction is complete, as monitored by thin-layer chromatography (TLC), perform an aqueous workup. Extract the organic layer with dilute acid, followed by a basic solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired 1,7-diprotected cyclen as a colorless oil or a white solid.

Step 2: Synthesis of 1,7-Bis(benzyloxycarbonyl)-4,10-bis(tert-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (2)

The two remaining secondary amine groups of the protected cyclen are then alkylated with tert-butyl bromoacetate (B1195939).

Protocol:

• Dissolve 1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane (1) (1.0 eq) in a polar aprotic solvent like acetonitrile.

• Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIEA) (excess, e.g., 20 eq), to the solution.

• Add tert-butyl bromoacetate (2.2 eq) to the reaction mixture.

• Heat the reaction mixture to reflux and monitor its progress by TLC. A reported rapid synthesis suggests a reaction time of approximately 30 minutes.[1]

• Upon completion, cool the mixture and remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography to obtain the fully protected DO2A precursor.

Step 3: Synthesis of 1,4,7,10-Tetraazacyclododecane-1,7-diacetic acid (trans-DO2A) (3)

The final step involves the deprotection of both the benzyloxycarbonyl (Cbz) and the tert-butyl ester groups to yield the final DO2A product. This is typically achieved in two stages.

Protocol:

• Cbz Deprotection: Dissolve the protected intermediate (2) in a suitable solvent such as a mixture of ethanol (B145695) and ethyl acetate. Add a palladium on carbon catalyst (10% Pd/C). Stir the mixture under a hydrogen atmosphere (e.g., using a hydrogen-filled balloon) for 24-72 hours, or until the reaction is complete by TLC.[1] Alternatively, transfer hydrogenation using ammonium (B1175870) formate (B1220265) and microwave irradiation can significantly shorten the reaction time.[1] After deprotection, filter the reaction mixture through celite to remove the catalyst and concentrate the filtrate.

• tert-Butyl Ester Deprotection: Treat the resulting intermediate with a strong acid, such as trifluoroacetic acid (TFA), typically in a solvent like dichloromethane (B109758) (DCM), to cleave the tert-butyl esters. After stirring for several hours at room temperature, remove the solvent and excess acid under reduced pressure to yield the final product, trans-DO2A.

Quantitative Data

The following tables summarize key quantitative data related to the synthesis and properties of DO2A and its intermediates.

Table 2: Synthesis Yields for trans-DO2A Precursor (DO2A-t-Bu ester)

Step	Product	Reported Yield	Reference
1	1,7-Bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane	Not explicitly stated in rapid synthesis	[1]
2	1,7-Bis(benzyloxycarbonyl)-4,10-bis(tert-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane	85%	[1]
3 (Cbz Deprotection)	1,7-Bis(tert-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane	Not explicitly stated in rapid synthesis	[1]
Overall (to protected DO2A)	1,7-Bis(tert-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane	Comparable to previously reported methods	[1]

Table 3: Spectroscopic and Analytical Data for DO2A and Intermediates

Compound	1H NMR (CDCl₃, δ ppm)	13C NMR (CDCl₃, δ ppm)	Mass Spectrometry (m/z)
1,7-Bis(tert-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane	Data not fully available in searched sources.	Data not fully available in searched sources.	Expected [M+H]⁺: 401.3
DO2A	Data not fully available in searched sources.	Data not fully available in searched sources.	Expected [M+H]⁺: 289.2

Table 4: Stability Constants (log KML) of DO2A Complexes with Metal Ions

Metal Ion	cis-DO2A	trans-DO2A
Mn(II)	15.68	15.22

Visualizations

The following diagrams illustrate the synthetic pathway of trans-DO2A and its chelating action.

Caption: Synthetic pathway for trans-DO2A from cyclen.

Caption: Chelation of a metal ion by the DO2A ligand.

References

• 1. The stability constants of copper(II) complexes with some alpha-amino acids in dioxan-water mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid (DO2A)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4,7,10-tetraazacyclododecane-1,7-diacetic acid, commonly known as DO2A, is a macrocyclic chelating agent that has garnered significant interest in the fields of medical imaging and radiopharmaceuticals. As a derivative of the highly stable cyclen (1,4,7,10-tetraazacyclododecane) backbone, DO2A offers a versatile platform for the stable complexation of a variety of metal ions. Its unique structural configuration, featuring two carboxylic acid pendant arms in a trans (1,7) arrangement, imparts specific coordination properties that are advantageous for the development of diagnostic and therapeutic agents.

This technical guide provides a comprehensive overview of the core properties of DO2A, including its synthesis, physicochemical characteristics, and its coordination chemistry with medically relevant metal ions. Detailed experimental protocols and structured data presentation are included to support researchers and drug development professionals in the application of this important bifunctional chelator.

Physicochemical Properties

DO2A is a white to off-white powder with a molecular weight of 288.34 g/mol . Its structure, based on the 12-membered cyclen ring, provides a pre-organized cavity for metal ion coordination. The two acetate (B1210297) arms and the four nitrogen atoms of the macrocycle act as donor atoms for chelation.

Protonation Constants

The basicity of the donor atoms in DO2A is a key determinant of its metal complex stability. The protonation constants (log Ka) of trans-DO2A have been determined by potentiometric titration. These values reflect the stepwise protonation of the amine and carboxylate groups.

Protonation Step	log Ka
1	11.23
2	10.29
3	4.00
4	2.36
5	< 2
6	< 2
Data obtained at 298.2 K in 0.1 mol dm⁻³ NEt₄ClO₄. Note that the first two protonations are assigned to the secondary amines, followed by the two carboxylates, and then the two tertiary amines.[1]

Coordination Chemistry and Stability Constants

DO2A is a hexadentate ligand capable of forming stable complexes with a variety of metal ions. The thermodynamic stability of these complexes is a critical factor for their in vivo applications, as it prevents the release of potentially toxic free metal ions. The stability constants (log K) for DO2A with several divalent and trivalent metal ions are summarized below.

Metal Ion	log KML
Mn(II)	15.22[2]
Co(II)	18.00[1]
Ni(II)	18.23[1]
Cu(II)	21.61[1]
Zn(II)	18.66[1]
Cd(II)	17.52[1]
Pb(II)	19.31[1]

Kinetic Inertness

Beyond thermodynamic stability, the kinetic inertness of a metal complex is crucial for its in vivo safety. This property describes the rate at which the metal ion dissociates from the ligand. The kinetic inertness of Mn(II) complexes of both cis- and trans-DO2A has been studied through transmetallation reactions with Cu(II) or Zn(II) ions.[2] These studies indicate that the complexes primarily dissociate via an acid-catalyzed pathway and that the position of the acetate arms does not significantly influence the kinetic inertness.[2] The inertness of these complexes is comparable to that of [Mn(NOTA)]⁻ and is about twenty times lower than that of [Mn(DOTA)]²⁻.[2]

Applications in Medical Imaging and Radiopharmaceuticals

The ability of DO2A to form stable complexes with paramagnetic and radioactive metal ions makes it a valuable tool in the development of advanced diagnostic and therapeutic agents.

Magnetic Resonance Imaging (MRI)

When complexed with gadolinium(III) (Gd³⁺), DO2A-based chelates can function as T1-weighted MRI contrast agents. The efficacy of a contrast agent is determined by its relaxivity (r₁), which is a measure of its ability to increase the relaxation rate of water protons. While the specific relaxivity of the Gd(trans-DO2A) complex is not reported in the provided search results, the design of high-relaxivity agents often involves modifying the structure of the chelator to optimize the number of inner-sphere water molecules and the rotational correlation time of the complex.

Radiopharmaceuticals

DO2A serves as a bifunctional chelator for radiolabeling biomolecules with diagnostic (e.g., ⁶⁸Ga for PET imaging) or therapeutic (e.g., ¹⁷⁷Lu, ⁹⁰Y for radioimmunotherapy) radionuclides. The two available nitrogen atoms on the cyclen ring can be functionalized to conjugate the chelator to targeting vectors such as peptides or antibodies, enabling the targeted delivery of the radiometal to specific tissues or cells.

Experimental Protocols

Synthesis of 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid (DO2A)

The synthesis of DO2A typically involves a multi-step process starting from 1,4,7,10-tetraazacyclododecane (B123705) (cyclen). A common strategy involves the protection of two nitrogen atoms, followed by the alkylation of the remaining two nitrogens with a protected form of acetic acid, and subsequent deprotection steps.

Workflow for the Synthesis of DO2A-t-Bu ester:

Caption: Synthetic workflow for DO2A-t-Bu ester.

A detailed experimental protocol for a rapid synthesis of DO2A-t-Bu ester has been reported, reducing the overall reaction time significantly.[3]

Step 1: Synthesis of 1,7-dibenzyloxycarbonyl-1,4,7,10-tetraazacyclododecane To a solution of cyclen in a suitable solvent, benzyloxycarbonyl chloride (CBZ-Cl) is added slowly at 0 °C. The reaction is stirred overnight to yield the protected cyclen derivative.

Step 2: Synthesis of 1,7-bis(t-butoxycarbonylmethyl)-4,10-dibenzyloxycarbonyl-1,4,7,10-tetraazacyclododecane The protected cyclen is reacted with t-butyl bromoacetate in the presence of a non-nucleophilic base such as diisopropylethylamine (DIEA) at an elevated temperature (e.g., 60 °C) for approximately 20 hours.[3]

Step 3: Deprotection to yield 1,7-bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (DO2A-t-Bu ester) The benzyloxycarbonyl protecting groups are removed by catalytic hydrogenation using hydrogen gas and a palladium on carbon (Pd/C) catalyst.[3] The final product can be purified by crystallization.

Final Hydrolysis to DO2A: The tert-butyl ester groups are typically removed by treatment with a strong acid, such as trifluoroacetic acid (TFA), to yield the final 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid.

Determination of Stability Constants by Potentiometric Titration

Potentiometric titration is a standard method for determining the protonation constants of a ligand and the stability constants of its metal complexes.

Experimental Workflow:

References

• 1. Formation constants for complexes of 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid and the crystal structure of its nickel(II) complex [ ] - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Physico-chemical properties of MnII complexes formed with cis- and trans-DO2A: thermodynamic, electrochemical and kinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Safety of gadolinium based contrast agents in magnetic resonance imaging-guided radiotherapy – An investigation of chelate stability using relaxometry - PMC [pmc.ncbi.nlm.nih.gov]

DO2A coordination chemistry with lanthanides

An In-depth Technical Guide to the Coordination Chemistry of 1,4,7,10-Tetraazacyclododecane-1,7-diacetic Acid (DO2A) with Lanthanides

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the coordination chemistry of the macrocyclic chelating agent 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid (DO2A) with lanthanide ions. Given the paramount importance of lanthanide complexes in biomedical applications, particularly as contrast agents in Magnetic Resonance Imaging (MRI) and as radiopharmaceuticals, a thorough understanding of their synthesis, stability, and structural characteristics is crucial. This document outlines the fundamental principles of DO2A-lanthanide coordination, presents key quantitative data in a structured format, details relevant experimental protocols, and provides visual representations of essential pathways and workflows.

DO2A, an N-substituted derivative of the 12-membered cyclen macrocycle, is a versatile ligand for complexing trivalent lanthanide ions. Its structure, featuring two carboxylic acid pendant arms for metal coordination, allows for the formation of stable and kinetically inert complexes.[1][2] The properties of these complexes, such as their thermodynamic stability and the number of inner-sphere water molecules, are critical determinants of their efficacy and safety in medical applications.[3][4] The DO2A ligand is a close structural relative of the widely used DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), and its complexes often exhibit comparable in vivo stability, a crucial factor for minimizing the release of potentially toxic free lanthanide ions.[3][5]

Synthesis of DO2A-Lanthanide Complexes

The synthesis of DO2A-lanthanide complexes is typically achieved through the reaction of the DO2A ligand with a corresponding lanthanide salt, most commonly a chloride or triflate salt, in an aqueous solution. The reaction progress is highly pH-dependent, with complex formation being favored at mildly acidic to neutral pH.[3]

A general synthetic pathway is illustrated below:

Figure 1: Generalized synthesis workflow for DO2A-lanthanide complexes.

Thermodynamic and Kinetic Stability

The thermodynamic stability of DO2A-lanthanide complexes is a critical parameter, particularly for in vivo applications, as it reflects the propensity of the complex to release the free lanthanide ion. Stability constants (log K) are typically determined by potentiometric titrations. The kinetic inertness, which describes the rate of dissociation of the complex, is equally important for predicting in vivo stability. Dissociation kinetics are often studied under acidic conditions, and the rates are found to be dependent on the hydrogen ion concentration.[1]

The stability of lanthanide complexes with DOTA-like ligands generally increases across the lanthanide series, which is attributed to the decreasing ionic radius and consequently increasing charge density of the lanthanide ions.[6]

Table 1: Selected Stability and Kinetic Data for DO2A-Lanthanide Complexes and Related Compounds

Lanthanide Ion	Ligand	log K	Kinetic Parameter	Value	Conditions	Reference
La³⁺	DO2A	-	kH (M⁻¹s⁻¹)	1.17 x 10⁻¹	25°C, 0.1 M LiClO₄	[1]
Pr³⁺	DO2A	-	kH (M⁻¹s⁻¹)	5.38 x 10⁻²	25°C, 0.1 M LiClO₄	[1]
Eu³⁺	DO2A	-	kH (M⁻¹s⁻¹)	2.15 x 10⁻²	25°C, 0.1 M LiClO₄	[1]
Er³⁺	DO2A	-	kH (M⁻¹s⁻¹)	2.50 x 10⁻²	25°C, 0.1 M LiClO₄	[1]
Lu³⁺	DO2A	-	kH (M⁻¹s⁻¹)	1.05 x 10⁻²	25°C, 0.1 M LiClO₄	[1]
Sm³⁺	DOTA	23.36	-	-	25°C, pH 3.0	[7]
Dy³⁺	DOTA	23.93	-	-	25°C, pH 3.0	[7]
Yb³⁺	DOTA	23.39	-	-	25°C, pH 3.0	[7]
Lu³⁺	DOTA	23.06	-	-	25°C, pH 3.0	[7]

kH represents the proton-catalyzed dissociation rate constant.

The dissociation of LnDO2A⁺ complexes is catalyzed by protons, and the absence of a proton-independent dissociation pathway indicates their significant kinetic inertness.[1] The dissociation rate generally decreases with increasing thermodynamic stability across the lanthanide series.[1]

Structural Characteristics

DO2A-lanthanide complexes, similar to their DOTA counterparts, typically exhibit high coordination numbers, with the lanthanide ion being coordinated by the four nitrogen atoms of the cyclen ring and the oxygen atoms of the two carboxylate arms. The coordination sphere is often completed by one or more water molecules, a feature of particular importance for the design of MRI contrast agents.[8][9]

The coordination geometry of these complexes in solution is dynamic, often existing as a mixture of two isomeric forms: the square antiprism (SAP) and the twisted square antiprism (TSAP).[8][10] This isomerism arises from the relative orientation of the macrocyclic ring and the pendant arms.

Application as MRI Contrast Agents

The gadolinium complex of DO2A and its derivatives are of significant interest as potential MRI contrast agents. The efficacy of a Gd³⁺-based contrast agent is quantified by its relaxivity (r₁), which is a measure of its ability to increase the relaxation rate of water protons.[11] The relaxivity is influenced by several factors, including the number of inner-sphere water molecules (q), the water exchange rate (kex), and the rotational correlation time (τR).[11]

Table 2: Relaxivity Values for Selected Gadolinium Complexes

Complex	r₁ (mM⁻¹s⁻¹)	Magnetic Field (T)	Temperature (°C)	Conditions	Reference
[Gd(dota)]⁻	~3.2	-	-	-	[12]
Gd.L1 (Rhodamine-DO3A)	8.5	-	-	-	[13]
Gd.L2 (Rhodamine-DO3A)	3.8	-	-	-	[13]
Gd-DOTA derivative	55.6	0.47	37	In HSA solution	[11]
Gd-DOTA derivative	32.6	1.4	37	In HSA solution	[11]

The design of high-relaxivity agents often involves modifying the ligand structure to optimize these parameters. For instance, increasing the molecular weight to slow down the rotational motion or tuning the electronic properties of the donor atoms can lead to enhanced relaxivity.[11]

The mechanism of action for a Gd³⁺-based MRI contrast agent is depicted below:

Figure 2: Mechanism of T₁ relaxation enhancement by a Gd-DO2A contrast agent.

Experimental Protocols

General Protocol for the Synthesis of a DO2A-Lanthanide Complex

• Dissolution: Dissolve the DO2A ligand in deionized water or an appropriate buffer.

• pH Adjustment: Adjust the pH of the ligand solution to a value between 5.0 and 6.0 using a dilute solution of NaOH or HCl.

• Addition of Lanthanide: Add an equimolar amount of the desired lanthanide(III) chloride salt (dissolved in water) to the ligand solution dropwise while stirring.

• Reaction Monitoring: Maintain the pH of the reaction mixture between 5.0 and 5.5. The progress of the complexation can be monitored using a xylenol orange indicator test. A color change indicates the presence of free lanthanide ions.

• Reaction Completion: Continue stirring at room temperature for a specified period (e.g., 12-24 hours) until the reaction is complete, as indicated by the absence of free metal ions.

• Purification: The final complex can be purified using techniques such as high-performance liquid chromatography (HPLC) if necessary.

Protocol for the Determination of Stability Constants by Potentiometric Titration

• Solution Preparation: Prepare solutions of the ligand, the lanthanide salt, and a standardized acid (e.g., HCl) of known concentrations. Also, prepare a standardized carbonate-free solution of a strong base (e.g., NaOH).

• Calibration: Calibrate the pH electrode using standard buffer solutions.

• Titration: Perform a series of titrations at a constant temperature and ionic strength:

  • Titrate the acid solution with the base.

  • Titrate a solution containing the acid and the ligand with the base.

  • Titrate a solution containing the acid, the ligand, and the lanthanide salt with the base.

• Data Analysis: Record the pH values as a function of the volume of base added. The titration data are then analyzed using a suitable computer program (e.g., HYPERQUAD) to calculate the protonation constants of the ligand and the stability constants of the metal-ligand complexes.

The workflow for determining stability constants is outlined below:

Figure 3: Workflow for determining stability constants via potentiometric titration.

Conclusion

The coordination chemistry of DO2A with lanthanides is a rich and active area of research with significant implications for the development of advanced medical imaging and therapeutic agents. The ability to form highly stable and kinetically inert complexes makes DO2A an attractive platform for delivering lanthanide ions in vivo. Future research in this field will likely focus on the design of novel DO2A derivatives with tailored properties, such as enhanced relaxivity for MRI applications or specific targeting capabilities for molecular imaging and therapy. A continued focus on understanding the fundamental principles of their coordination chemistry will be essential for the successful translation of these promising compounds from the laboratory to the clinic.

References

• 1. Dissociation kinetics of macrocyclic trivalent lanthanide complexes of 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid (DO2A) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and evaluation of lanthanide ion DOTA-tetraamide complexes bearing peripheral hydroxyl groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Macrocyclic lanthanide complexes as artificial nucleases and ribonucleases: effects of pH, metal ionic radii, number of coordinated water molecules, charge, and concentrations of the metal complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Multilanthanide Systems for Medical Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Formation kinetics and stability studies on the lanthanide complexes of 1,4,7,10-tetraazacyclododecane-N,N',N",N"'-tetraacetic acid by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rigidified and Hydrophilic DOTA-like Lanthanoid Ligands: Design, Synthesis, and Dynamic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The solid-state structures and ligand cavity evaluation of lanthanide(iii) complexes of a DOTA analogue with a (dibenzylamino)methylphosphinate pendant arm - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. Lanthanide complexes with polyaminopolycarboxylates as prospective NMR/MRI diagnostic probes: peculiarities of molecular structure, dynamics and paramagnetic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High relaxivity MRI contrast agents part 1: Impact of single donor atom substitution on relaxivity of serum albumin-bound gadolinium complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Lanthanide(III) Complexes of Rhodamine–DO3A Conjugates as Agents for Dual-Modal Imaging - PMC [pmc.ncbi.nlm.nih.gov]

The Core Principles of DO2A Chelation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of metallopharmaceuticals, particularly in the realms of diagnostic imaging and targeted radiotherapy, is continually evolving. At the heart of these advancements lies the crucial technology of chelation, which involves the formation of stable complexes between a metal ion and a chelating agent. Among the diverse array of chelators, 1,4,7,10-tetraazacyclododecane-1,4-diacetic acid (DO2A) has emerged as a versatile and promising platform. This technical guide provides a comprehensive overview of the fundamental principles of DO2A chelation, offering insights into its structure, mechanism, and key physicochemical properties, along with detailed experimental protocols and comparative data to inform its application in research and drug development.

Introduction to DO2A: A Member of the Cyclen Family

DO2A is a macrocyclic chelator derived from cyclen (1,4,7,10-tetraazacyclododecane), a 12-membered ring containing four nitrogen atoms.[1] The DO2A structure features two acetate (B1210297) arms attached to two of the nitrogen atoms of the cyclen backbone. This arrangement creates a hexadentate ligand capable of coordinating with a variety of metal ions through its four nitrogen atoms and two carboxylate groups.[2][3] The positioning of the acetate arms gives rise to two main isomers: cis-DO2A (1,4-DO2A) and trans-DO2A (1,7-DO2A), each with distinct coordination properties.[4]

The core utility of DO2A lies in its ability to form stable and kinetically inert complexes with medically relevant metal ions, such as gadolinium(III) for Magnetic Resonance Imaging (MRI) and various radionuclides for Positron Emission Tomography (PET), Single Photon Emission Computed Tomography (SPECT), and targeted radiotherapy.[2][5][6][7] Its bifunctional nature allows for the attachment of targeting vectors, such as peptides or antibodies, enabling the delivery of the metal ion to specific biological targets.[8]

The Chelation Mechanism: A Dance of Coordination

The chelation of a metal ion by DO2A is a dynamic process governed by thermodynamic and kinetic principles. The four nitrogen atoms of the macrocycle and the two carboxylate oxygens envelop the metal ion, forming a stable, cage-like structure.[9] This process is an equilibrium reaction, the favorability of which is quantified by the stability constant (log K).

Figure 1: A simplified diagram illustrating the chelation process of a metal ion by a DO2A ligand.

The high thermodynamic stability of DO2A complexes is a key advantage, minimizing the release of potentially toxic free metal ions in vivo.[10] Equally important is the kinetic inertness, which describes the resistance of the complex to dissociation. Macrocyclic chelators like DO2A generally form more kinetically inert complexes compared to their linear counterparts, such as DTPA.[9][10] This property is crucial for radiopharmaceutical applications, where the radionuclide must remain chelated to the targeting molecule to ensure accurate imaging or localized therapeutic effect.[11]

Quantitative Physicochemical Properties of DO2A Complexes

The selection of a chelator for a specific application is guided by its quantitative physicochemical properties. The following tables summarize key data for DO2A and its metal complexes, providing a basis for comparison with other common chelators.

Table 1: Thermodynamic Stability and Protonation Constants

Ligand/Complex	log KML	pM	Protonation Constants (log KiH)	Reference
cis-DO2A	-	-	Σlog KiH = 26.5	[12]
trans-DO2A	-	-	Σlog KiH = 28.2	[12]
[Mn(cis-DO2A)]	15.68	7.52 (predicted)	-	[4][13]
[Mn(trans-DO2A)]	15.22	-	-	[4]
[Mn(1,4-Et4DO2A)]	17.86	7.52	Σlog KiH = 30.6	[12][13]

Table 2: Kinetic Inertness Data

Complex	Reaction Condition	Half-life (t1/2)	Dissociation Rate Constant (kd)	Reference
[Mn(cis-DO2A)]	Transmetallation with Zn(II) at pH 6.0, 37°C	~22 hours (with benzoic acid modification)	-	[13]
[Mn(1,4-Et4DO2A)]	Transmetallation with Zn(II) at pH 6.0, 37°C	Approx. 20 times more inert than Mn(1,4-DO2A)	-	[13]
[68Ga]Ga-CB-DO2A-GA	DTPA challenge	>98% intact after 2h	-	[14]
[Ce(dota)]-	5 M HClO4, 50°C	~19 s	-	[15]

Table 3: Electrochemical Properties

Complex	Half-wave Potential (E1/2) vs. Ag/AgCl	Method	Reference
[Mn(cis-DO2A)]	+636 mV	Cyclic Voltammetry	[4]
[Mn(trans-DO2A)]	+705 mV	Cyclic Voltammetry	[4]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to the successful application of DO2A chelation in research. This section provides an overview of key methodologies.

Synthesis of cis-DO2A (1,4-DO2A)

The synthesis of cis-DO2A can be achieved through a multi-step process starting from cyclen. A common approach involves the protection of two adjacent nitrogen atoms, followed by the alkylation of the remaining two nitrogens with an acetate precursor, and subsequent deprotection.

Figure 2: A generalized workflow for the synthesis of cis-DO2A.

Detailed Protocol: A detailed, multi-gram scale synthesis of a bifunctional DO2A derivative has been reported.[16] The general steps involve:

• Protection: Reacting cyclen with a suitable protecting group (e.g., benzyl bromide) to selectively block two nitrogen atoms.

• Alkylation: The partially protected cyclen is then reacted with a protected haloacetate (e.g., tert-butyl bromoacetate) in the presence of a base to introduce the acetate arms.

• Deprotection: The protecting groups are removed in a stepwise manner. For instance, the tert-butyl esters can be cleaved using a strong acid like trifluoroacetic acid, followed by the removal of the benzyl groups via catalytic hydrogenation.

• Purification: The final product is purified using techniques such as ion-exchange chromatography or crystallization.

Characterization of Metal-DO2A Complexes

A suite of analytical techniques is employed to confirm the formation and purity of metal-DO2A complexes and to determine their physicochemical properties.

4.2.1. Potentiometric Titration for Stability Constant Determination This method is used to determine the protonation constants of the ligand and the stability constants of its metal complexes.[4]

• A solution of the DO2A ligand of known concentration is prepared in a suitable electrolyte solution (e.g., 0.15 M NaCl).

• The solution is titrated with a standardized solution of a strong base (e.g., NaOH) in the absence and presence of a known concentration of the metal ion of interest.

• The pH is monitored throughout the titration using a calibrated pH electrode.

• The titration data are analyzed using specialized software (e.g., Hyperquad) to calculate the protonation and stability constants.[12]

4.2.2. Transmetallation Studies for Kinetic Inertness The kinetic inertness of a metal-DO2A complex is assessed by challenging it with another metal ion that forms a more stable complex with the ligand.[4]

• The pre-formed metal-DO2A complex is incubated in a buffered solution at a specific pH and temperature.

• A large excess of a competing metal ion (e.g., Zn(II) or Cu(II)) is added to the solution.[4]

• The dissociation of the original complex is monitored over time by a suitable analytical technique, such as UV-Vis spectrophotometry or by measuring the relaxivity in the case of paramagnetic complexes.[4]

4.2.3. Radiolabeling and In Vitro Stability For radiopharmaceutical applications, the efficiency of radionuclide incorporation and the stability of the resulting radiolabeled complex are critical.

• Radiolabeling: The DO2A-conjugate is incubated with the radionuclide (e.g., 68Ga) in a suitable buffer at an optimized temperature and pH.[5] The labeling efficiency is determined by radio-TLC or radio-HPLC.

• In Vitro Stability: The radiolabeled complex is incubated in human serum or in the presence of a strong chelator like DTPA at 37°C.[14] The percentage of intact radiolabeled complex is measured at various time points to assess its stability.

Comparative Analysis and Applications

The choice of chelator is often a trade-off between various properties. DO2A offers a compelling balance of features that make it suitable for a range of applications.

References

• 1. DOTA (chelator) - Wikipedia [en.wikipedia.org]
• 2. A concise synthesis procedure to furnish multi-gram amounts of hexadentate, bivalent DO2A-based chelators - RSC Advances (RSC Publishing) DOI:10.1039/C2RA20931D [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Physico-chemical properties of MnII complexes formed with cis- and trans-DO2A: thermodynamic, electrochemical and kinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of a Bifunctional Cross-Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68 Ga Labeling and Complex Stability Characteristics with Established Chelators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bisphosphonates as Radiopharmaceuticals: Spotlight on the Development and Clinical Use of DOTAZOL in Diagnostics and Palliative Radionuclide Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. nbinno.com [nbinno.com]
• 10. Is macrocycle a synonym for kinetic inertness in Gd(III) complexes? Effect of coordinating and non-coordinating substituents on inertness and relaxivity of Gd(III) chelates with DO3A-like ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tuning the Kinetic Inertness of Bi3+ Complexes: The Impact of Donor Atoms on Diaza-18-crown-6 Ligands as Chelators for 213Bi Targeted Alpha Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Design of Mn(1,4-DO2A) derivatives as stable and inert contrast agents for magnetic resonance imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis of a Bifunctional Cross‐Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68Ga Labeling and Complex Stability Characteristics with Established Chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Extraordinary kinetic inertness of lanthanide(iii) complexes of pyridine-rigidified 18-membered hexaazamacrocycles with four acetate pendant arms - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A concise synthesis procedure to furnish multi-gram amounts of hexadentate, bivalent DO2A-based chelators - RSC Advances (RSC Publishing) [pubs.rsc.org]

The Dawn of a New Era in Chelator Chemistry: Unlocking Novel Applications for DO2A Derivatives

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

The landscape of diagnostic imaging and targeted radiotherapy is undergoing a significant transformation, driven by the development of novel chelating agents that offer superior stability and versatility. Among these, 1,4-dioxa-7,10-diazacyclododecane-7,10-diacetic acid (DO2A) and its derivatives are emerging as powerful tools for researchers and clinicians. This technical guide provides an in-depth exploration of the burgeoning applications of DO2A derivatives, offering a comprehensive overview of their synthesis, characterization, and utility in creating next-generation imaging agents and theranostics.

The Rise of DO2A: A Superior Scaffold for Radiometals

DO2A, a bifunctional chelator, is a macrocyclic derivative of the well-established 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA).[1] While DOTA has been a workhorse in nuclear medicine, its derivatives are being engineered to overcome some of its limitations.[2][3] DO2A derivatives, in particular, are gaining traction for their ability to form highly stable and kinetically inert complexes with a variety of radiometals, a critical attribute for in vivo applications to prevent the release of toxic free metal ions.[4]

Recent studies have highlighted the advantages of DO2A derivatives in various applications, from positron emission tomography (PET) imaging to magnetic resonance imaging (MRI) contrast agents. Their unique structural features allow for fine-tuning of pharmacokinetic properties, leading to improved targeting and clearance profiles.

Quantitative Insights: Performance of DO2A Derivatives in Preclinical Studies

The performance of DO2A derivatives has been quantitatively evaluated in several studies, demonstrating their potential in various applications. The following tables summarize key data points from comparative analyses.

Compound	Application	Key Parameter	Value	Reference
[⁶⁸Ga]Ga-CB-DO2A-GA-TATE	PET Imaging	logD(7.4)	-3.02 ± 0.08	[5]
[⁶⁸Ga]Ga-DOTA-GA-TATE	PET Imaging	logD(7.4)	-4.11 ± 0.11	[5]
Mn(1,4-Et4DO2A)	MRI Contrast Agent	log KMnL	17.86	[6]
Mn(1,4-Et4DO2A)	MRI Contrast Agent	pMn at pH 7.4	7.52	[6]
Mn(1,4-Et4DO2A)	MRI Contrast Agent	r1 at 1.5 T, 310 K	2.34 mM⁻¹s⁻¹	[6]
Mn(1,4-DO2A)	MRI Contrast Agent	r1 at 1.5 T, 310 K	~1.56 mM⁻¹s⁻¹	[6]
[⁶⁴Cu]Cu-DOTA-mAb7	Immuno-PET	Tumor Uptake (24h)	13.44 ± 1.21 %ID/g	[7]
[⁶⁴Cu]Cu-NODAGA-mAb7	Immuno-PET	Tumor Uptake (24h)	13.24 ± 4.86 %ID/g	[7]
[¹⁸F]DOTA-AMBF₃-PEG₂-LLP2A	PET Imaging	Tumor Uptake	9.46 ± 2.19 %ID/g	[8]

Key Applications and Experimental Methodologies

The versatility of DO2A derivatives has led to their exploration in a range of biomedical applications. This section details some of the most promising areas and provides insights into the experimental protocols involved.

Theranostics: The Fusion of Diagnosis and Therapy

Theranostics represents a paradigm shift in personalized medicine, combining diagnostic imaging with targeted therapy. DO2A derivatives are playing a pivotal role in the development of theranostic agents due to their ability to chelate both diagnostic and therapeutic radionuclides.[9][10] For instance, the same DO2A-conjugated targeting molecule can be labeled with a positron emitter like Gallium-68 (⁶⁸Ga) for PET imaging to identify tumor location and burden, and subsequently with a therapeutic beta-emitter like Lutetium-177 (¹⁷⁷Lu) to deliver a cytotoxic radiation dose directly to the cancer cells.[10]

A key innovation in this area is the development of dual-chelator systems. One such approach involves covalently linking a DO2A derivative with another chelator, like desferrioxamine B (DFOB), to create a single molecule capable of selectively binding two different radiometals.[11][12] This allows for the use of ideal imaging and therapeutic radiometal pairs, even if they have different coordination chemistries.[11]

Caption: Workflow for the development and application of a DO2A-based theranostic agent.

Advanced MRI Contrast Agents

Gadolinium-based contrast agents (GBCAs) are widely used in MRI to enhance image contrast. However, concerns about gadolinium deposition in the body have spurred the search for more stable chelators and alternative metal ions. Manganese(II) is a promising alternative to gadolinium(III), and DO2A derivatives are being designed to form stable and inert Mn(II) complexes.[6]

For example, the derivative Mn(1,4-Et4DO2A) has shown a significantly higher stability constant (log KMnL of 17.86) and kinetic inertness compared to the parent Mn(1,4-DO2A).[6] This increased stability is crucial for preventing the release of free Mn²⁺ ions, which can be toxic. Furthermore, these modified DO2A complexes can exhibit higher relaxivity, leading to better image enhancement.[6]

Experimental Protocol: Synthesis of a Bifunctional CB-DO2A-GA Derivative

A bifunctional cross-bridged DO2A derivative, CB-DO2A-GA, was developed for peptide conjugation and ⁶⁸Ga-radiolabeling.[13] The synthesis involves a multi-step process to introduce a glutaric acid (GA) moiety onto the backbone of the CB-DO2A chelator. This functional group allows for covalent attachment to biomolecules without compromising the metal coordination sphere. The tert-butyl protected intermediate, CB-DO2A-GA(tBu)₂, is typically used for solid-phase peptide synthesis.[13]

Caption: Simplified workflow for the synthesis and conjugation of a bifunctional CB-DO2A derivative.

Enhanced PET Imaging with Novel Radiometals

The development of novel bifunctional chelators like DO2A derivatives is expanding the toolbox of radiometals available for PET imaging. While Fluorine-18 remains a dominant PET isotope, radiometals offer distinct advantages, including the potential for theranostic applications.

The choice of chelator significantly impacts the in vivo pharmacokinetics of the resulting radiotracer.[5] For instance, the cross-bridged derivative CB-DO2A-GA has been shown to form highly stable and positively charged complexes with ⁶⁸Ga.[13] This positive charge can favorably influence the biodistribution and clearance of the radiolabeled peptide.[13]

Furthermore, sulfur-containing DO2A derivatives, such as DO2A2S, have demonstrated improved performance for chelating "softer" or "intermediate" radiometals like Copper-64 (⁶⁴Cu) and Lead-212 (²¹²Pb).[9][14] These derivatives exhibit better labeling conditions and enhanced in-serum stability compared to traditional chelators like DOTA.[9]

Experimental Protocol: ⁶⁸Ga Radiolabeling of a TATE-Peptide Conjugate

The radiolabeling of a Tyr³-octreotate (TATE) peptide conjugated with a DO2A derivative typically involves incubation with a ⁶⁸GaCl₃ solution buffered to an appropriate pH. The reaction conditions, such as temperature and time, may need to be optimized depending on the specific chelator. For example, CB-DO2A-GA-TATE was found to require harsher conditions for ⁶⁸Ga incorporation compared to its DOTA- and NODAGA-modified counterparts.[5] The radiolabeled product is then purified and analyzed by radio-HPLC to determine radiochemical purity.[15]

Caption: General workflow for the radiolabeling of a DO2A-peptide conjugate with ⁶⁸Ga.

Future Directions and Conclusion

The field of DO2A derivative chemistry is dynamic and rapidly evolving. Future research will likely focus on the development of even more sophisticated bifunctional chelators with tailored properties for specific applications. This includes optimizing chelators for a wider range of therapeutic radionuclides, including alpha-emitters, and designing "smart" imaging agents that respond to specific biological stimuli in the tumor microenvironment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Modern Developments in Bifunctional Chelator Design for Gallium Radiopharmaceuticals [mdpi.com]
• 3. DOTA Derivatives - CD Bioparticles [cd-bioparticles.net]
• 4. Bifunctional Coupling Agents for Radiolabeling of Biomolecules and Target-Specific Delivery of Metallic Radionuclides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of a Bifunctional Cross-Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68 Ga Labeling and Complex Stability Characteristics with Established Chelators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of DOTA and NODAGA as chelators for (64)Cu-labeled immunoconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Metal-Free DOTA-Conjugated 18F-Labeled Radiotracer: [18F]DOTA-AMBF3-LLP2A for Imaging VLA-4 Over-Expression in Murine Melanoma with Improved Tumor Uptake and Greatly Enhanced Renal Clearance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chelators for the next generation of Theranostic Soft Radiometals - Bioemtech | Enabling radiopharmaceutical innovation through CRO and desktop imaging technologies [bioemtech.com]
• 10. mdpi.com [mdpi.com]
• 11. A first-in-class dual-chelator theranostic agent designed for use with imaging-therapy radiometal pairs of different elements - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A first-in-class dual-chelator theranostic agent designed for use with imaging-therapy radiometal pairs of different elements - Chemical Science (RSC Publishing) DOI:10.1039/D4SC02851A [pubs.rsc.org]
• 13. Synthesis of a Bifunctional Cross‐Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68Ga Labeling and Complex Stability Characteristics with Established Chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Chelation of Theranostic Copper Radioisotopes with S-Rich Macrocycles: From Radiolabelling of Copper-64 to In Vivo Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

A Preliminary Investigation of DO2A in Bimodal Imaging: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The development of advanced diagnostic tools is a cornerstone of modern medicine, enabling earlier and more accurate disease detection. Bimodal imaging probes, which combine the strengths of two distinct imaging modalities, represent a significant leap forward in this field. This technical guide focuses on the role of 1,4-di(carboxymethyl)-1,4,7,10-tetraazacyclododecane (DO2A) as a chelating agent in the design of these powerful diagnostic tools. By offering a scaffold for both a radionuclide for Positron Emission Tomography (PET) and a paramagnetic metal ion for Magnetic Resonance Imaging (MRI), DO2A-based probes hold the promise of providing synergistic anatomical and functional information in a single imaging session.

This document provides a comprehensive overview of the synthesis, characterization, and application of DO2A-based bimodal imaging agents, with a focus on quantitative data and detailed experimental protocols to aid researchers in this exciting and rapidly evolving area of diagnostic imaging.

Quantitative Data Summary

The efficacy of a bimodal imaging probe is determined by a range of physicochemical and biological parameters. The following tables summarize key quantitative data for DO2A-based and related macrocyclic chelator-based imaging agents from preclinical studies.

Table 1: Relaxivity Properties of Macrocycle-Based MRI Contrast Agents

Complex	r₁ (mM⁻¹s⁻¹)	r₂ (mM⁻¹s⁻¹)	r₂/r₁ Ratio	Magnetic Field (T)	Temperature (°C)	Reference
Mn(1,4-DO2A)	2.34	-	-	1.5	37	[1]
Mn(1,4-DO2A)	2.20	-	-	3.0	37	[1]
Fe₃O₄-PEG-DOTA/pHLIP NPs	1.03	3.55	3.45	-	-	[2][3]
USPIO(Cy7.5)-BBN	-	70.2 ± 2.5	-	7	Room Temp	[4]
Gd(III)-DTPA derivative	7.1	-	-	-	-	[5]

Note: Data for DOTA and other derivatives are included for comparative purposes, highlighting the landscape of macrocyclic chelators in imaging.

Table 2: Radiolabeling and In Vivo Performance of Macrocycle-Based PET Probes

Radiotracer	Radiochemical Purity (%)	Molar Activity (GBq/µmol)	Tumor Uptake (%ID/g)	Tumor/Muscle Ratio	Tumor/Blood Ratio	Reference
[¹⁸F]DOTA-AMBF₃-PEG₂-LLP2A	95.9 ± 1.8	131.7 ± 50.3	9.46 ± 2.19	~8	~10	[6]
⁶⁴Cu-labeled ch14.18 (DOTA)	>95	185 - 370 MBq/µg	-	-	-	[7]
⁶⁸Ga-DOTA-Ahx-VGB3	>98	-	-	-	-	[8]

Note: The table showcases the performance of DOTA-conjugated radiotracers, providing a benchmark for the development of DO2A-based PET agents.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific findings. This section outlines the typical experimental workflow for the development and evaluation of DO2A-based bimodal imaging probes.

Synthesis of a DO2A-Based Bimodal Probe

The synthesis of a DO2A-based bimodal imaging agent is a multi-step process that involves the functionalization of the DO2A macrocycle to allow for conjugation to a targeting moiety and subsequent chelation of both a paramagnetic metal ion and a radionuclide.

General Procedure:

• Functionalization of the DO2A Macrocycle: A bifunctional DO2A derivative is synthesized, typically by introducing a reactive group (e.g., an amine or carboxylic acid) on one of the pendant arms or the macrocyclic ring. This allows for covalent linkage to a targeting ligand.

• Conjugation to a Targeting Moiety: The functionalized DO2A is conjugated to a biomolecule (e.g., peptide, antibody, or small molecule) that has a high affinity for a specific biological target, such as a receptor overexpressed on cancer cells.

• Chelation of Paramagnetic Metal Ion: The DO2A-conjugate is then reacted with a salt of a paramagnetic metal ion, most commonly Gd(III) or Mn(II), under controlled pH and temperature to form the MRI contrast agent component.

• Purification and Characterization: The resulting compound is purified using techniques such as high-performance liquid chromatography (HPLC). Characterization is performed using mass spectrometry and NMR to confirm the structure and purity.

• Radiolabeling: For the PET component, the purified probe is radiolabeled with a positron-emitting radionuclide, such as ⁶⁸Ga or ⁶⁴Cu. This is typically achieved by incubating the probe with the radionuclide in a suitable buffer at an optimized temperature and pH. The radiochemical purity is then assessed using radio-TLC or radio-HPLC.

In Vitro Evaluation

Before in vivo studies, the properties of the bimodal probe are assessed in a controlled laboratory setting.

• Relaxivity Measurement: The longitudinal (r₁) and transverse (r₂) relaxivities of the MRI component are measured using a relaxometer or an MRI scanner at various magnetic field strengths.[2][3]

• Cell Binding and Internalization Assays: To evaluate the targeting efficiency, the probe is incubated with cell lines that either express or do not express the target receptor. The binding affinity and internalization of the probe are quantified using techniques such as flow cytometry or radioactivity assays.

• Stability Studies: The stability of the radiolabeled probe is assessed in various biological media, such as human serum, to ensure that the radionuclide remains chelated over time.[9]

In Vivo Imaging Studies

Animal models are used to evaluate the in vivo behavior and imaging efficacy of the bimodal probe.

• Animal Model: Typically, tumor-bearing mice are used, where the tumor cells overexpress the target of interest.

• Probe Administration: The bimodal probe is administered to the animals, usually via intravenous injection.

• PET/MRI Imaging: At various time points post-injection, the animals are imaged using a preclinical PET/MRI scanner. This allows for the simultaneous acquisition of anatomical (MRI) and functional (PET) information.

• Biodistribution Studies: After the final imaging session, the animals are euthanized, and major organs and tissues are collected. The amount of radioactivity in each tissue is measured using a gamma counter to determine the biodistribution profile of the probe.[7][8]

Visualizing the Workflow and Concepts

Diagrams created using the DOT language provide a clear visual representation of complex processes and relationships.

Caption: Experimental workflow for developing a DO2A-based bimodal imaging probe.

Caption: Conceptual diagram of DO2A-based bimodal imaging.

Caption: Targeted probe interaction with a cell signaling pathway.

Conclusion

The use of DO2A as a chelating platform for the development of bimodal PET/MRI probes represents a promising avenue for advancing molecular imaging. Its ability to stably coordinate both a paramagnetic metal ion and a radionuclide, combined with the versatility for conjugation to various targeting molecules, makes it a valuable tool for researchers. The data and protocols presented in this guide offer a foundational understanding for scientists and drug development professionals aiming to explore and innovate within this field. Further research into novel DO2A derivatives and their applications will undoubtedly continue to push the boundaries of diagnostic imaging, ultimately leading to improved patient outcomes.

References

• 1. Design of Mn(1,4-DO2A) derivatives as stable and inert contrast agents for magnetic resonance imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ES-MION-Based Dual-Modality PET/MRI Probes for Acidic Tumor Microenvironment Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Recent developments in multimodality fluorescence imaging probes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Metal-Free DOTA-Conjugated 18F-Labeled Radiotracer: [18F]DOTA-AMBF3-LLP2A for Imaging VLA-4 Over-Expression in Murine Melanoma with Improved Tumor Uptake and Greatly Enhanced Renal Clearance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Imaging Cancer Using PET – the Effect of the Bifunctional Chelator on the Biodistribution of a 64Cu-Labeled Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, Radiolabeling, and Biodistribution Study of a Novel DOTA-Peptide for Targeting Vascular Endothelial Growth F… [ouci.dntb.gov.ua]
• 9. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]

The Bifunctional Chelator DO2A: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1,4-di(carboxymethyl)-1,4,7,10-tetraazacyclododecane (DO2A), a versatile bifunctional chelator. As a derivative of the widely used DOTA macrocycle, DO2A offers unique properties for the development of radiopharmaceuticals and other metal-based imaging and therapeutic agents. This document details its core characteristics, provides comparative data, outlines key experimental protocols, and visualizes relevant biological and experimental workflows.

Core Concepts: Understanding DO2A

DO2A is a macrocyclic chelating agent derived from cyclen (1,4,7,10-tetraazacyclododecane), featuring two pendant carboxylic acid arms for metal coordination and two secondary amine groups available for conjugation to biomolecules. This bifunctional nature allows for the stable chelation of a variety of metal ions, including medically relevant radionuclides, while enabling covalent attachment to targeting vectors such as peptides and antibodies. This makes DO2A a valuable tool in the design of agents for targeted molecular imaging and therapy.[1]

The structure of DO2A provides a balance between the high thermodynamic stability and kinetic inertness characteristic of DOTA-metal complexes and the potential for more straightforward and site-specific conjugation. The availability of two amine functional groups allows for the attachment of targeting moieties, linkers, or other functional groups, influencing the overall pharmacokinetic and pharmacodynamic properties of the final conjugate.

Data Presentation: Quantitative Properties of DO2A and Derivatives

The selection of a bifunctional chelator is a critical decision in the development of radiopharmaceuticals, directly impacting the stability, biodistribution, and efficacy of the agent. This section provides a summary of key quantitative data for DO2A and its derivatives, with comparisons to other commonly used chelators like DOTA and NOTA.

Table 1: Stability Constants (log K) of Metal-Chelator Complexes

Chelator	Metal Ion	log K	Reference
DOTA	Ga(III)	26.05	[2]
DO3AMBu	Ga(III)	24.64	[2]
DOTA	Pb(II)	>18	[3]
DOTAM	Pb(II)	>18	[3]
do3a-pic	Cu(II)	23.20	[4]
do3a-pic	Pb(II)	~23	[4]
do3a-pic	Cd(II)	~23	[4]
do3a-pic	Zn(II)	~23	[4]
DOTA	Ce(III)	24.6	[4]
DOTA	Yb(III)	26.4	[4]

Table 2: Radiolabeling and In Vivo Performance of DO2A Derivatives and Comparators

Chelator Conjugate	Radionuclide	Radiolabeling Conditions	Radiochemical Purity (%)	In Vivo Stability (% Intact)	Key Finding	Reference
[68Ga]Ga-CB-DO2A-GA-TATE	68Ga	Harsher conditions than DOTA-GA-TATE	>95	High kinetic inertness, exceeding [68Ga]Ga-DOTA-GA	CB-DO2A-GA is a valuable alternative for stable, positively charged 68Ga-complexes.	[5]
[64Cu]Cu-CB-DO2A	64Cu	Not specified	Not specified	61 ± 14% protein associated at 4h (less transchelation than 64Cu-DOTA)	Cross-bridged structure enhances in vivo stability.	[6]
[64Cu]Cu-cudotadipep (DOTA-based)	64Cu	Not specified	>97 (serum stability)	Not specified	Higher tumor uptake, but also higher liver uptake than NOTA derivative.	[7]
[64Cu]Cu-cunotadipep (NOTA-based)	64Cu	Not specified	>97 (serum stability)	Not specified	Lower liver uptake compared to DOTA derivative.	[7]
[68Ga]Ga-NOTA-A1-His	68Ga	Room temperature, 5 min	>98	Stable in human blood for 2h	Rapid, room-temperature labeling.	[8]
[68Ga]Ga-DOTA-A1-His	68Ga	60 °C, 15 min	>98	Stable in human blood for 2h	Higher temperature required for labeling.	[8]

Experimental Protocols

This section provides detailed methodologies for key experiments involving DO2A as a bifunctional chelator.

Synthesis of a DO2A Derivative: 1,7-bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (DO2A-t-Bu ester)

This protocol describes a rapid synthesis of a protected DO2A derivative, a key intermediate for further functionalization.[9]

Materials:

• 1,4,7,10-tetraazacyclododecane (cyclen)

• Benzyl chloroformate (CBZCl)

• tert-Butyl bromoacetate

• Diisopropylethylamine (DIEA)

• Ammonium (B1175870) formate (B1220265)

• Palladium on carbon (10%)

• Solvents: Dichloromethane (DCM), Acetonitrile (ACN), Methanol (MeOH)

• Microwave reactor

Procedure:

• Protection of Cyclen: Dissolve cyclen in DCM and cool to 0 °C. Slowly add CBZCl and stir overnight at room temperature to protect two of the amine groups.

• Alkylation: To the CBZ-protected cyclen in ACN, add DIEA and tert-butyl bromoacetate. Reflux the mixture for 30 minutes.

• Deprotection (Transfer Hydrogenation): Dissolve the product from the previous step in MeOH. Add ammonium formate and 10% Pd/C. Heat the mixture in a sealed vessel using a microwave reactor at 80 °C for 10 minutes.

• Purification: After completion of the reaction, filter the mixture to remove the catalyst. The solvent is then removed under reduced pressure, and the resulting crude product is purified by column chromatography to yield the DO2A-t-Bu ester.

Conjugation of a DO2A-NHS Ester to a Peptide

This protocol outlines the general steps for conjugating an N-hydroxysuccinimide (NHS) ester activated DO2A to a peptide containing a primary amine (e.g., the N-terminus or a lysine (B10760008) side chain).

Materials:

• DO2A-NHS ester

• Peptide with a primary amine

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• 0.1 M Sodium bicarbonate buffer (pH 8.3-8.5)

• Size-exclusion chromatography (SEC) column (e.g., Sephadex G-25)

• HPLC system for purification and analysis

• Mass spectrometer for characterization

Procedure:

• Reagent Preparation:

  • Dissolve the DO2A-NHS ester in anhydrous DMF or DMSO to a stock concentration of 10 mg/mL immediately before use.[10]

  • Dissolve the peptide in 0.1 M sodium bicarbonate buffer (pH 8.3-8.5) to a concentration of 1-5 mg/mL.

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the dissolved DO2A-NHS ester to the peptide solution.

  • Gently mix the reaction and allow it to proceed for 2-4 hours at room temperature or overnight at 4 °C.

• Purification of the Conjugate:

  • Remove unreacted DO2A-NHS ester and other small molecules by passing the reaction mixture through a desalting column (SEC).[]

  • For higher purity, perform reversed-phase high-performance liquid chromatography (RP-HPLC) to separate the desired DO2A-peptide conjugate from unconjugated peptide and other impurities.[12][13]

• Characterization of the Conjugate:

  • Confirm the identity and purity of the DO2A-peptide conjugate using analytical RP-HPLC.

  • Determine the molecular weight of the conjugate using mass spectrometry (e.g., ESI-MS or MALDI-TOF) to confirm successful conjugation.[13][14]

Radiolabeling of a DO2A-Peptide Conjugate with Gallium-68

This protocol describes a general procedure for the radiolabeling of a DO2A-conjugated peptide with 68Ga.

Materials:

• 68Ge/68Ga generator

• DO2A-peptide conjugate

• HEPES buffer (0.1 M, pH 4.5-5.0)

• Metal-free water and vials

• Heating block or microwave synthesizer

• Radio-TLC or radio-HPLC system for quality control

Procedure:

• Elution of 68Ga: Elute the 68Ge/68Ga generator with 0.1 M HCl according to the manufacturer's instructions.

• Labeling Reaction:

  • In a metal-free vial, add a specific amount of the DO2A-peptide conjugate (typically 5-50 µg).

  • Add the 68Ga eluate to the vial containing the peptide.

  • Adjust the pH of the reaction mixture to 4.5-5.0 using HEPES buffer.

  • Heat the reaction mixture at 95 °C for 5-15 minutes.[8] Alternatively, microwave heating can be used to accelerate the reaction.[8]

• Quality Control:

  • Determine the radiochemical purity of the [68Ga]Ga-DO2A-peptide by radio-TLC or radio-HPLC to ensure that the incorporation of 68Ga is greater than 95%.[15]

Mandatory Visualizations

Signaling Pathway: Somatostatin (B550006) Receptor-Mediated Endocytosis

Many DO2A-conjugated peptides target G protein-coupled receptors, such as the somatostatin receptor (SSTR), which are overexpressed on the surface of various cancer cells. Upon binding of the radiolabeled peptide, the receptor-ligand complex is internalized via endocytosis, leading to the accumulation of radioactivity within the tumor cell.

Caption: Receptor-mediated endocytosis of a DO2A-radiopharmaceutical.

Experimental Workflow: Development of a DO2A-Based Radiopharmaceutical

The development of a novel DO2A-based radiopharmaceutical follows a well-defined workflow, from initial design and synthesis to preclinical evaluation.

Caption: Workflow for DO2A-radiopharmaceutical development.

Logical Relationship: Comparison of Bifunctional Chelators

The choice of a bifunctional chelator involves a trade-off between several key parameters that influence the overall performance of the resulting radiopharmaceutical.

Caption: Key factors in bifunctional chelator selection.

References

• 1. Both overlapping and distinct signaling pathways for somatostatin receptor subtypes SSTR1 and SSTR2 in pituitary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Identification of distinct signalling pathways for somatostatin receptors SSTR1 and SSTR2 as revealed by microphysiometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative in vivo stability of copper-64-labeled cross-bridged and conventional tetraazamacrocyclic complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Somatostatin receptor - Wikipedia [en.wikipedia.org]
• 8. 68Ga-Labeling of RGD peptides and biodistribution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. somatostatin receptor signaling pathway Gene Ontology Term (GO:0038169) [informatics.jax.org]
• 10. lumiprobe.com [lumiprobe.com]
• 12. epslibrary.at [epslibrary.at]
• 13. apexpeptidesupply.com [apexpeptidesupply.com]
• 14. jchemrev.com [jchemrev.com]
• 15. researchgate.net [researchgate.net]

Initial Assessment of DO2A for Metal Ion Sequestration: A Technical Guide

An in-depth technical guide or whitepaper on the core.

Introduction

1,4,7,10-Tetraazacyclododecane-1,7-diacetic acid (DO2A) is a macrocyclic chelating agent that has garnered significant interest in the fields of medicine and biotechnology. As a derivative of the "gold standard" chelator DOTA, DO2A presents a unique platform for the sequestration of various metal ions. Its structural isomers, notably cis-DO2A (1,4-diacetic acid) and trans-DO2A (1,7-diacetic acid), offer different coordination geometries and properties, making a thorough initial assessment critical for any application, from contrast agents in magnetic resonance imaging (MRI) to radiopharmaceutical development.[1] This guide provides a comprehensive overview of the core parameters—thermodynamic stability, kinetic inertness, and biocompatibility—that must be evaluated, along with the requisite experimental protocols for a robust assessment.

Core Principles of Metal Ion Sequestration

The efficacy of a chelating agent for in vivo applications is primarily determined by two key factors:

• Thermodynamic Stability: This refers to the strength of the bond between the ligand (DO2A) and the metal ion at equilibrium. It is quantitatively expressed by the stability constant (KML) or, more commonly, its logarithm (log KML).[2][3] A high log KML value indicates a strong complex, signifying that at equilibrium, the majority of the metal ions will be bound by the chelator.[4]

• Kinetic Inertness: This describes the rate at which the metal complex dissociates. For in vivo use, a complex must not only be thermodynamically stable but also kinetically inert, meaning it dissociates very slowly.[1][5] This prevents the premature release of potentially toxic free metal ions or the transmetallation of the chelated ion by endogenous metals like zinc or copper.[6][7]

Quantitative Assessment of DO2A Complexes

The stability of DO2A complexes is highly dependent on the specific metal ion, the isomer of DO2A used, and the experimental conditions. The following tables summarize key quantitative data from the literature.

Table 1: Thermodynamic Stability Constants for DO2A and Derivative Complexes

Ligand	Metal Ion	log KML	Conditions
cis-DO2A	Mn²⁺	15.68	25 °C, I=0.15 M NaCl
trans-DO2A	Mn²⁺	15.22	25 °C, I=0.15 M NaCl
DO2A2MnBu	Mg²⁺	7.96	Not specified
DO2A2MnBu	Ca²⁺	9.04	Not specified
DO2A2MnBu	Zn²⁺	18.06	Not specified

| DO2A2MnBu | Cu²⁺ | 21.98 | Not specified |

Data sourced from references[1][5].

Table 2: Comparative Kinetic Data of Related Macrocyclic Complexes

Complex	Dissociation Half-life (t1/2) at pH 7.4	Conditions
[Mn(DOTA)]²⁻	11.6 hours	25 °C
[Mn(PCTA)]⁻	0.05 seconds	25 °C

| [Mn(DO3A)]⁻ | 0.02 seconds | 25 °C |

Note: This table provides context by showing data for the related DOTA, PCTA, and DO3A ligands, as direct half-life data for DO2A was not available in the provided search results. Such data highlights the importance of the macrocyclic structure in conferring kinetic inertness. Data sourced from reference[6].

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows relevant to the assessment of DO2A.

Caption: The chelation process of a metal ion by the DO2A ligand.

Caption: Experimental workflow for the assessment of a chelating agent.

Caption: Logical relationship of competitive metal ion binding in vivo.

Experimental Protocols

A rigorous initial assessment requires precise and reproducible experimental methods.

Determination of Stability Constants via pH-Potentiometry

This is the gold standard for determining protonation constants of the ligand and stability constants of its metal complexes.[1]

• Principle: A solution of the ligand is titrated with a standardized NaOH solution in the absence and presence of the metal ion of interest. The change in pH is monitored, and the resulting titration curves are analyzed to calculate the equilibrium constants for protonation and complexation.[2]

• Apparatus: A temperature-controlled titration vessel, a calibrated pH electrode and meter, a micro-burette, and a computer for data acquisition.

• Reagents: High-purity DO2A, standardized metal salt solution (e.g., MnCl₂), carbonate-free NaOH solution, and a background electrolyte (e.g., 0.15 M NaCl) to maintain constant ionic strength.

• Procedure:

  • Calibrate the pH electrode using standard buffers.

  • Prepare a solution of DO2A and the background electrolyte in the titration vessel.

  • Titrate the solution with standardized NaOH, recording the pH after each addition. This allows for the calculation of the ligand's protonation constants.

  • Repeat the titration with a solution containing both DO2A and the metal ion (typically in a 1:1 or 2:1 ligand-to-metal ratio).

  • Analyze the titration data using specialized software (e.g., HYPERQUAD) to refine the protonation constants and calculate the overall stability constant (log KML).

Assessment of Kinetic Inertness via Transmetallation

This experiment evaluates the resistance of the metal-DO2A complex to dissociation in the presence of a competing metal ion.[1]

• Principle: The [M(DO2A)] complex is incubated with a challenging metal ion (e.g., Cu²⁺ or Zn²⁺) that forms a more stable complex or has a distinct spectroscopic signature. The rate of dissociation of the original complex is monitored over time by observing the formation of the new complex.[1]

• Apparatus: UV-Vis spectrophotometer, temperature-controlled cuvette holder.

• Reagents: Pre-formed [M(DO2A)] complex, solution of a competing metal ion (e.g., CuSO₄), and a buffer to maintain constant pH.

• Procedure:

  • Prepare a buffered solution of the [M(DO2A)] complex.

  • Initiate the reaction by adding a solution of the competing metal ion in excess.

  • Immediately begin monitoring the change in absorbance at a wavelength specific to the formation of the new complex (e.g., [Cu(DO2A)]) or the disappearance of the initial complex.

  • Record absorbance data at regular intervals until the reaction reaches equilibrium.

  • Analyze the kinetic data by plotting absorbance versus time. Fit the data to an appropriate rate law (e.g., pseudo-first-order) to determine the dissociation rate constant (kd).

In Vitro Cytotoxicity Assessment via MTT Assay

This assay provides an initial screen for the biocompatibility of the DO2A ligand and its metal complexes.[8]

• Principle: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric test that measures cellular metabolic activity. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan (B1609692) product, the amount of which is proportional to the number of living cells.

• Apparatus: Cell culture incubator, 96-well microplates, microplate reader (spectrophotometer), biosafety cabinet.

• Reagents: Human cell line (e.g., HeLa, SH-SY5Y), cell culture medium (e.g., DMEM), fetal bovine serum (FBS), MTT solution, and a solubilizing agent (e.g., DMSO).[8]

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight in an incubator.

  • Prepare serial dilutions of the test compounds (DO2A ligand, [M(DO2A)] complex) in the cell culture medium.

  • Remove the old medium from the cells and replace it with the medium containing the test compounds. Include untreated cells as a negative control and a known toxin as a positive control.

  • Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours, allowing formazan crystals to form.

  • Solubilize the formazan crystals by adding a solubilizing agent.

  • Measure the absorbance of each well using a microplate reader at the appropriate wavelength (e.g., ~570 nm).

  • Calculate cell viability as a percentage relative to the untreated control. The IC₅₀ value (the concentration that inhibits 50% of cell growth) can be determined by plotting viability against compound concentration.

The initial assessment of DO2A for metal ion sequestration is a multi-faceted process that requires a systematic evaluation of its thermodynamic, kinetic, and biological properties. High thermodynamic stability (log KML) and slow dissociation kinetics are paramount for ensuring the integrity of the complex in a competitive biological environment.[1][5] As demonstrated by its Mn(II) complexes, the isomeric form of DO2A can subtly influence these parameters.[1] Furthermore, rigorous biocompatibility testing is essential to ensure that neither the free ligand nor the final metal complex elicits a toxic response.[9][10] By following the structured workflow and detailed protocols outlined in this guide, researchers and drug developers can effectively characterize DO2A and its derivatives, paving the way for their successful application in advanced biomedical technologies.

References

• 1. Physico-chemical properties of MnII complexes formed with cis- and trans-DO2A: thermodynamic, electrochemical and kinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. fiveable.me [fiveable.me]
• 4. The stability of metal chelates - Science in Hydroponics [scienceinhydroponics.com]
• 5. Comparison of the Equilibrium, Kinetic and Water Exchange Properties of some Metal Ion-DOTA and DOTA-bis(amide) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Effect of the Nature of Donor Atoms on the Thermodynamic, Kinetic and Relaxation Properties of Mn(II) Complexes Formed With Some Trisubstituted 12-Membered Macrocyclic Ligands [frontiersin.org]
• 7. Chelation in Metal Intoxication - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis, toxicity, biocompatibility, and biomedical applications of graphene and graphene-related materials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biocompatibility and cytotoxicity in vitro of surface-functionalized drug-loaded spinel ferrite nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for DO2A-Gadolinium Complexation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the complexation of gadolinium (Gd³⁺) with 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid (DO2A) and its derivatives, primarily focusing on the closely related and widely used 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA). These chelating agents are fundamental in the development of gadolinium-based contrast agents (GBCAs) for Magnetic Resonance Imaging (MRI).

Introduction to DO2A and its Derivatives in Gadolinium Complexation

DO2A and its analogues are macrocyclic chelators renowned for their ability to form highly stable and inert complexes with lanthanide ions like gadolinium.[1][2] The high stability of these complexes is crucial for clinical applications, as it minimizes the in vivo release of toxic free Gd³⁺ ions.[3][4] The resulting gadolinium complexes are paramagnetic and act as positive contrast agents in MRI by shortening the T1 relaxation time of nearby water protons, thereby enhancing the image contrast of tissues where they accumulate.[5][6]

The development of bifunctional DO2A and DOTA derivatives allows for their conjugation to various biomolecules, such as peptides and antibodies, to create targeted MRI contrast agents for molecular imaging.[4]

Key Experimental Protocols

Protocol 1: General Synthesis of a Gd-DOTA Complex

This protocol describes a general method for the complexation of gadolinium with a DOTA-based chelator.

Materials:

• DOTA-derivative (e.g., propargylated DOTA)

• Gadolinium(III) chloride hexahydrate (GdCl₃·6H₂O)

• Deionized water

• 0.1 M Potassium hydroxide (B78521) (KOH) solution

• Chelex-100 resin

• Arsenazo III indicator

Procedure:

• Dissolve the DOTA-derivative (1 equivalent) in deionized water (e.g., 5 mL).

• Add Gadolinium(III) chloride hexahydrate (1.1 equivalents) to the solution.

• Adjust the pH of the solution to 5.5 using a 0.1 M KOH solution.

• Stir the reaction mixture overnight at 60°C.[7]

• After cooling to room temperature, evaporate the solvent.

• Redissolve the residue in deionized water (e.g., 5 mL).

• Add Chelex-100 resin to the solution and stir for 2 hours to remove any uncomplexed Gd³⁺.

• Filter or centrifuge to remove the Chelex-100 resin.

• Test the solution for the presence of free gadolinium using an Arsenazo III indicator. Repeat the Chelex-100 treatment if necessary until no free lanthanide is detected.[7]

• Lyophilize the final solution to obtain the Gd-DOTA complex as a solid.

Protocol 2: Synthesis of a Macromolecular Gd-DOTA Contrast Agent

This protocol outlines the synthesis of a polyamino acid-based macromolecular Gd-DOTA complex for potential liver-specific imaging.[8]

Materials:

• L-isoleucine

• L-aspartic acid

• 85% Phosphoric acid

• Dimethylformamide (DMF)

• Ethylenediamine (EDA)

• DOTA-NHS ester

• Gadolinium(III) acetate (B1210297)

• Dialysis tubing (MWCO 1000 Da)

Procedure:

Part A: Synthesis of the Polyamino Acid Backbone (PAI)

• Mix L-isoleucine (0.01 mmol), L-aspartic acid (0.04 mmol), and 85% phosphoric acid (3 mL).

• Heat the mixture at 165°C for 5 hours.

• Dissolve the resulting residue in DMF and precipitate in water.

• Dry the resulting material (PAI) at room temperature.[8]

Part B: Functionalization and Gadolinium Complexation

• Dissolve PAI (1.0 g) in DMF (12 mL) and add it dropwise to an EDA solution (12 mL EDA in 12 mL DMF).

• Stir the mixture at 25°C for 6 hours.

• Add DOTA-NHS ester to the solution and stir overnight.

• Add Gadolinium(III) acetate and stir for another 24 hours.

• Dialyze the resulting solution against deionized water for 3 days using dialysis tubing (MWCO 1000 Da).

Quantitative Data Summary

The following tables summarize key quantitative data for various DO2A- and DOTA-gadolinium complexes, providing a basis for comparison of their properties as MRI contrast agents.

Complex	Relaxivity (r₁) (mM⁻¹s⁻¹)	Magnetic Field (T)	Temperature (°C)	Reference
Gd-DOTA	3.2	Not Specified	Not Specified	[9]
Gd-DOTA	4.96	0.5	25	[8]
PAI-N₂-DOTA-Gd	14.38	0.5	25	[8]
Gd-DOTA-BODIPY	3.9	0.47 (20 MHz)	37 (310 K)	[7]
Gd-DOTA-BODIPY	3.6	1.41 (60 MHz)	37 (310 K)	[7]
Gd-DO3A-C1	6.4	9.4	25	[10]
Gd-DO3A-C2	5.4	9.4	25	[10]

Complex	Stability Constant (log K)	Comments	Reference
Gd-DOTA	~25.3	Considered one of the most stable Gd complexes.	[1]
Gd(DTTA-HP)	23.65	A DTPA derivative for comparison.	[11]
Gd(TTCT)	18.07	A triaza-crown ether derivative.	[11]
Gd-DTPA	22.46	A widely used linear chelator for comparison.	[11]

Visualizations

Caption: Workflow for the synthesis and purification of a Gd-DOTA complex.

Caption: Synthesis workflow for a macromolecular Gd-DOTA contrast agent.

References

• 1. Synthesis and tumour cell uptake studies of gadolinium(III)–phosphonium complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. d-nb.info [d-nb.info]
• 4. Strategies for the preparation of bifunctional gadolinium(III) chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mrimaster.com [mrimaster.com]
• 6. radiopaedia.org [radiopaedia.org]
• 7. mdpi.com [mdpi.com]
• 8. connectsci.au [connectsci.au]
• 9. researchgate.net [researchgate.net]
• 10. UQ eSpace [espace.library.uq.edu.au]
• 11. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]

A Step-by-Step Guide to DO2A Bioconjugation: Protocols and Applications

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed, step-by-step guide to the bioconjugation of 1,4,7,10-tetraazacyclododecane-1,4-diacetic acid (DO2A), a versatile bifunctional chelator. DO2A is a macrocyclic derivative of DOTA and is instrumental in the development of targeted radiopharmaceuticals and other molecular probes for imaging and therapy. This guide covers the essential principles, experimental protocols, and data analysis for successfully conjugating DO2A to biomolecules such as peptides and antibodies.

Introduction to DO2A Bioconjugation

DO2A serves as a critical linker molecule, enabling the stable attachment of metal ions, particularly radionuclides, to biologically active molecules.[1] Its core structure, a cyclen ring with two pendant acetate (B1210297) arms, provides a robust coordination cage for various metal ions. The remaining two nitrogen atoms on the cyclen backbone can be functionalized with a reactive group to facilitate covalent bonding with a biomolecule. This bifunctional nature allows for the creation of bioconjugates that can be radiolabeled for applications in nuclear medicine, including Positron Emission Tomography (PET) and Single Photon Emission Computed Tomography (SPECT), as well as in targeted radionuclide therapy.

The most common strategy for DO2A bioconjugation involves the activation of one of its carboxylic acid groups to form a reactive ester, such as an N-hydroxysuccinimide (NHS) ester.[2][] This activated DO2A derivative can then readily react with primary amines (e.g., the epsilon-amino group of lysine (B10760008) residues or the N-terminus) on proteins and peptides to form a stable amide bond.[]

Experimental Protocols

This section details the key experimental procedures for DO2A bioconjugation, from the activation of the chelator to the purification and characterization of the final bioconjugate.

Activation of DO2A with NHS Ester

The first step in the bioconjugation process is the activation of the DO2A chelator to make it reactive towards the biomolecule. The use of an N-hydroxysuccinimide (NHS) ester is a widely adopted method due to its high reactivity and ability to form stable amide bonds.[2][]

Materials:

• DO2A chelator

• N-hydroxysuccinimide (NHS)

• A carbodiimide (B86325) coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC)

• Anhydrous organic solvent (e.g., dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO))

• Reaction vessel

• Magnetic stirrer

Protocol:

• Dissolve DO2A in the anhydrous organic solvent in the reaction vessel.

• Add NHS and the carbodiimide coupling agent (e.g., EDC) to the solution. A typical molar ratio is 1:1.2:1.5 (DO2A:NHS:EDC).

• Stir the reaction mixture at room temperature for several hours to overnight.

• Monitor the reaction progress by a suitable analytical technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Once the reaction is complete, the resulting DO2A-NHS ester can be used directly or purified and stored for later use.

Conjugation of DO2A-NHS Ester to a Biomolecule

This protocol describes the conjugation of the activated DO2A-NHS ester to a biomolecule containing primary amine groups, such as a peptide or an antibody.

Materials:

• Biomolecule (e.g., peptide, antibody) in a suitable buffer

• DO2A-NHS ester solution

• Conjugation buffer (e.g., phosphate-buffered saline (PBS) pH 7.2-8.5 or sodium bicarbonate buffer pH 8.3-8.5)[2][4]

• Reaction vessel

• Magnetic stirrer or rotator

Protocol:

• Dissolve the biomolecule in the conjugation buffer to a known concentration. The optimal pH for the reaction is typically between 8.3 and 8.5 to ensure the primary amines are deprotonated and nucleophilic.[2]

• Calculate the required amount of DO2A-NHS ester to achieve the desired molar excess. A molar excess of 5-20 fold of the chelator to the biomolecule is a common starting point.

• Add the DO2A-NHS ester solution to the biomolecule solution while gently stirring.

• Incubate the reaction mixture at room temperature for 1-4 hours or at 4°C overnight. The optimal reaction time and temperature will depend on the specific biomolecule and the desired degree of labeling.

• Quench the reaction by adding a small molecule with a primary amine, such as Tris or glycine, to consume any unreacted DO2A-NHS ester.

Purification of the DO2A-Bioconjugate

After the conjugation reaction, it is crucial to remove unreacted DO2A, by-products, and any quenching reagents from the desired bioconjugate.[5]

Common Purification Methods:

• Size-Exclusion Chromatography (SEC): This is a widely used method for separating the larger bioconjugate from smaller, unconjugated molecules.

• Tangential Flow Filtration (TFF): TFF is a scalable method suitable for purifying larger quantities of bioconjugates, such as antibody-drug conjugates.[6]

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): RP-HPLC can be used for the purification of smaller bioconjugates like peptides, offering high resolution.[7]

General Protocol for SEC:

• Equilibrate the SEC column with a suitable buffer (e.g., PBS).

• Load the quenched reaction mixture onto the column.

• Elute the bioconjugate with the equilibration buffer.

• Collect fractions and monitor the elution profile using UV absorbance at 280 nm for proteins or a specific wavelength for other chromophores.

• Pool the fractions containing the purified DO2A-bioconjugate.

Characterization of the DO2A-Bioconjugate

Characterization is essential to confirm the successful conjugation and to determine the degree of labeling (DOL), which is the average number of DO2A molecules conjugated to each biomolecule.

Key Characterization Techniques:

• Mass Spectrometry (MS): Techniques like MALDI-TOF or ESI-MS can be used to determine the molecular weight of the bioconjugate. The increase in mass compared to the unconjugated biomolecule allows for the calculation of the DOL.[8][9]

• UV-Vis Spectroscopy: This can be used to determine the concentration of the protein and, if the chelator has a distinct absorbance, to help estimate the DOL.[10]

• High-Performance Liquid Chromatography (HPLC): Analytical HPLC can be used to assess the purity of the bioconjugate and to separate different species with varying degrees of labeling.

Quantitative Data Summary

The efficiency of DO2A bioconjugation and the properties of the resulting conjugates can be influenced by various factors. The following table summarizes key quantitative data from comparative studies of different chelators.

Chelator	Biomolecule	Radiolabel	LogD (7.4)	Stability	Reference
[68Ga]Ga-CB-DO2A-GA-TATE	TATE peptide	68Ga	-3.02 ± 0.08	Very high kinetic inertness	[11][12][13]
[68Ga]Ga-DOTA-GA-TATE	TATE peptide	68Ga	-4.11 ± 0.11	High	[11][12][13]

LogD is a measure of lipophilicity. A lower value indicates higher hydrophilicity.

Visualizing the Workflow and Chemistry

Diagrams created using Graphviz can help to visualize the experimental workflow and the underlying chemical reactions.

Caption: Experimental workflow for DO2A bioconjugation.

Caption: NHS ester reaction for DO2A bioconjugation.

Applications of DO2A Bioconjugates

DO2A bioconjugates have a wide range of applications in biomedical research and clinical settings.

• Molecular Imaging: Radiolabeled DO2A conjugates targeting specific biomarkers are used in PET and SPECT imaging for the diagnosis and staging of diseases, particularly in oncology.[12]

• Targeted Radionuclide Therapy: By chelating therapeutic radionuclides, DO2A bioconjugates can deliver a cytotoxic payload directly to cancer cells, minimizing off-target toxicity.

• Pre-targeting Strategies: DO2A is used in pre-targeting approaches where the bioconjugate is administered first, followed by a radiolabeled small molecule that binds to the DO2A, allowing for rapid clearance of unbound radioactivity and improved imaging contrast.[1]

• Drug Development: DO2A conjugates are valuable tools in preclinical drug development to study the pharmacokinetics and biodistribution of novel therapeutics.[8]

Conclusion

DO2A is a powerful and versatile bifunctional chelator for the development of targeted molecular agents. The NHS ester-mediated conjugation strategy provides a reliable and efficient method for linking DO2A to a wide range of biomolecules. By following the detailed protocols outlined in this guide, researchers can successfully synthesize, purify, and characterize DO2A bioconjugates for their specific research and development needs. Careful optimization of reaction conditions and thorough characterization of the final product are essential for ensuring the quality and performance of these important molecular tools.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. lumiprobe.com [lumiprobe.com]
• 4. NHS-酯修饰与氨基标记的寡核苷酸缀合的实验方案 [sigmaaldrich.com]
• 5. Advanced Bioconjugate Cleanup Solutions | Formulatrix [formulatrix.com]
• 6. lonza.com [lonza.com]
• 7. Synthesis and Cytotoxicity Evaluation of DOTA-Conjugates of Ursolic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Large Protein Assemblies for High-Relaxivity Contrast Agents: The Case of Gadolinium-Labeled Asparaginase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 11. Synthesis of a Bifunctional Cross‐Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68Ga Labeling and Complex Stability Characteristics with Established Chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of a Bifunctional Cross-Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68 Ga Labeling and Complex Stability Characteristics with Established Chelators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for ⁶⁴Cu Radiolabeling of Peptides using DO2A Chelators

For Researchers, Scientists, and Drug Development Professionals

Introduction

The use of radiolabeled peptides for Positron Emission Tomography (PET) imaging is a cornerstone of modern molecular imaging and drug development. Copper-64 (⁶⁴Cu) has emerged as a highly valuable radionuclide for this purpose due to its favorable decay characteristics, including a 12.7-hour half-life suitable for imaging peptides and small proteins, and the emission of positrons with low energy, which contributes to high-resolution PET images[1]. The stable attachment of ⁶⁴Cu to a targeting peptide is paramount for accurate in vivo biodistribution studies and imaging. This is achieved through the use of bifunctional chelators, which bind the radiometal on one end and covalently attach to the peptide on the other.

DO2A (1,4,7,10-tetraazacyclododecane-1,7-diacetic acid) and its derivatives are macrocyclic chelators that offer a compelling platform for ⁶⁴Cu radiolabeling. As a structural analog of the widely used DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), DO2A provides a balance of thermodynamic stability and kinetic inertness for its metal complexes. This application note provides detailed protocols and data for the use of DO2A and its derivatives in the ⁶⁴Cu radiolabeling of peptides.

Principle of ⁶⁴Cu Labeling with DO2A-Conjugated Peptides

The fundamental principle of ⁶⁴Cu radiolabeling of DO2A-conjugated peptides involves the formation of a stable coordination complex between the ⁶⁴Cu²⁺ ion and the DO2A chelator. The DO2A macrocycle is first conjugated to a peptide of interest, typically via a stable amide bond. The resulting DO2A-peptide conjugate is then incubated with a solution of ⁶⁴CuCl₂ under controlled conditions of pH, temperature, and time to facilitate the incorporation of the ⁶⁴Cu²⁺ into the macrocyclic ring. The efficiency and success of this process are critical for achieving high specific activity and radiochemical purity of the final radiolabeled peptide.

Data Presentation

The following tables summarize key quantitative data for ⁶⁴Cu-labeled peptides using DO2A derivatives and other relevant macrocyclic chelators for comparison.

Table 1: Radiolabeling Efficiency and Specific Activity of ⁶⁴Cu-Labeled Peptides

Chelator-Peptide	Radiolabeling Conditions	Radiochemical Purity (%)	Specific Activity (GBq/µmol)	Reference
⁶⁴Cu-DO2A2S	pH 4.5 or 7, RT, 10 min	High	Up to 25 MBq/nmol	[2]
⁶⁴Cu-DOTA-(PEG28)₂-A20FMDV2	pH 5.5, 45°C, 1 h	>95	18.5	[3]
⁶⁴Cu-CB-TE2A-1	pH 7.5-8.5, 90-95°C, 1 h	>99	0.52 Ci/µmol	[4]
⁶⁴Cu-DO3A-GSG-KCCYSL	pH 5.5, 85°C, 90 min	Not specified	Not specified	[5]
⁶⁴Cu-DOTA-F56	pH 5.5, 60°C, 30 min	>99	Up to 255.6	[6]

Table 2: In Vitro and In Vivo Stability of ⁶⁴Cu-Labeled Peptides

Chelator-Peptide	Stability Assay	Time Point	% Intact	Reference
⁶⁴Cu-DO2A2S	Human Serum	24 h	Excellent integrity	[2]
⁶⁴Cu-DOTA-(PEG28)₂-A20FMDV2	PBS and Human Serum	24 h	Stable	[3]
⁶⁴Cu-DO3A-GSG-KCCYSL	Mouse Serum	2 h	Stable	[5]
⁶⁴Cu-DOTA-F56	5% HSA	24 h	>80	[6]

Table 3: Biodistribution of ⁶⁴Cu-Labeled Peptides in Key Organs (%ID/g)

Chelator-Peptide	Time p.i.	Blood	Liver	Kidneys	Tumor	Reference
⁶⁴Cu-DO2A2S	1 h	Not specified	14.0	14.1	Not applicable	[7]
⁶⁴Cu-DOTA-(PEG28)₂-A20FMDV2	1 h	Not specified	Not specified	42.72 ± 4.03	0.95 ± 0.29 (CaSki)	[3]
⁶⁴Cu-CB-TE2A-1	4 h	Not specified	0.25 ± 0.02	>40	High	[4]
⁶⁴Cu-DO3A-GSG-KCCYSL	2 h	Not specified	1.68 ± 0.42	High	0.73 ± 0.15 (1h)	[5]

Experimental Protocols

Protocol 1: Conjugation of DO2A to a Peptide

This protocol describes a general method for conjugating a bifunctional DO2A derivative (e.g., with a p-SCN-Bn- group) to a peptide containing a free amine group.

Materials:

• Peptide with a free amine group (e.g., N-terminus or lysine (B10760008) side chain)

• p-SCN-Bn-DO2A

• Anhydrous Dimethylformamide (DMF)

• N,N-Diisopropylethylamine (DIPEA)

• HPLC purification system

• Mass spectrometer

Procedure:

• Dissolve the peptide in anhydrous DMF.

• Add a 5-10 fold molar excess of DIPEA to the peptide solution to adjust the pH to ~8.5-9.0.

• Dissolve a 1.5-3 fold molar excess of p-SCN-Bn-DO2A in anhydrous DMF.

• Add the p-SCN-Bn-DO2A solution to the peptide solution.

• Allow the reaction to proceed at room temperature for 2-4 hours, or overnight.

• Monitor the reaction progress by LC-MS.

• Upon completion, quench the reaction by adding water.

• Purify the DO2A-peptide conjugate by preparative HPLC.

• Characterize the final product by mass spectrometry to confirm the correct molecular weight.

• Lyophilize the purified conjugate and store at -20°C.

Protocol 2: ⁶⁴Cu Radiolabeling of DO2A-Peptide Conjugate

This protocol provides a general procedure for the radiolabeling of a DO2A-peptide conjugate with ⁶⁴Cu. Optimal conditions may vary depending on the specific peptide.

Materials:

• DO2A-peptide conjugate

• ⁶⁴CuCl₂ in 0.1 M HCl

• Ammonium (B1175870) acetate (B1210297) buffer (0.1 M, pH 5.5) or Sodium acetate buffer (0.1 M, pH 5.5)

• Sterile, metal-free reaction vials

• Heating block or water bath

• Radio-TLC or Radio-HPLC system for quality control

• C18 Sep-Pak cartridge for purification

Procedure:

• In a sterile, metal-free vial, add the desired amount of DO2A-peptide conjugate (typically 5-50 µg).

• Add 100-500 µL of ammonium acetate or sodium acetate buffer to the vial.

• Carefully add the ⁶⁴CuCl₂ solution (e.g., 37-370 MBq) to the vial containing the peptide and buffer.

• Gently mix the reaction solution.

• Incubate the reaction mixture at a temperature ranging from 37°C to 95°C for 15-60 minutes. The optimal temperature and time should be determined empirically for each new conjugate. For many DOTA-like chelators, heating is required to achieve high labeling efficiency[4][5][6].

• After incubation, allow the vial to cool to room temperature.

• Determine the radiochemical purity using radio-TLC or radio-HPLC. A radiochemical purity of >95% is generally required for in vivo use.

• If necessary, purify the ⁶⁴Cu-DO2A-peptide from unchelated ⁶⁴Cu using a C18 Sep-Pak cartridge. a. Condition the cartridge with ethanol (B145695) followed by water. b. Load the reaction mixture onto the cartridge. c. Wash the cartridge with water to remove unchelated ⁶⁴Cu. d. Elute the ⁶⁴Cu-DO2A-peptide with an ethanol/water mixture. e. Remove the ethanol under a stream of nitrogen or by vacuum.

• Reconstitute the final product in sterile saline or PBS for in vitro or in vivo studies.

Protocol 3: In Vitro Serum Stability Assay

Materials:

• Purified ⁶⁴Cu-DO2A-peptide

• Fresh mouse or human serum

• Acetonitrile (B52724)

• Centrifuge

• Radio-HPLC system

Procedure:

• Add a small volume (e.g., 10 µL) of the ⁶⁴Cu-DO2A-peptide solution to a vial containing fresh serum (e.g., 190 µL).

• Incubate the mixture at 37°C with gentle shaking.

• At various time points (e.g., 1, 4, 24 hours), take an aliquot of the serum mixture.

• Add an equal volume of cold acetonitrile to precipitate the serum proteins.

• Vortex the sample and then centrifuge at high speed (e.g., 10,000 rpm) for 5 minutes.

• Collect the supernatant and analyze by radio-HPLC to determine the percentage of intact radiolabeled peptide.

Mandatory Visualizations

Caption: Experimental workflow for ⁶⁴Cu radiolabeling of peptides using a DO2A chelator.

References

• 1. Synthesis of a Bifunctional Cross‐Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68Ga Labeling and Complex Stability Characteristics with Established Chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chelation of Theranostic Copper Radioisotopes with S-Rich Macrocycles: From Radiolabelling of Copper-64 to In Vivo Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oncotarget.com [oncotarget.com]
• 4. Evaluation of [64Cu]Cu-DOTA and [64Cu]Cu-CB-TE2A Chelates for Targeted Positron Emission Tomography with an αvβ6-Specific Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vitro and In Vivo Evaluation of 64Cu-Radiolabeled KCCYSL Peptides for Targeting Epidermal Growth Factor Receptor-2 in Breast Carcinomas - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Radiolabeling and evaluation of 64Cu-DOTA-F56 peptide targeting vascular endothelial growth factor receptor 1 in the molecular imaging of gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application of DO2A in Targeted Radionuclide Therapy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted radionuclide therapy (TRT) is a rapidly evolving modality in precision oncology, delivering cytotoxic radiation to cancer cells by linking a radionuclide to a targeting vector. The efficacy and safety of these radiopharmaceuticals are critically dependent on the stable chelation of the metallic radionuclide. While DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) is a widely utilized and "gold standard" chelator, derivatives such as DO2A (1,4,7,10-tetraazacyclododecane-1,7-diacetic acid) are emerging as valuable alternatives with distinct properties.[1] This document provides detailed application notes and protocols for the use of DO2A and its derivatives in the development of targeted radiopharmaceuticals for therapeutic applications.

DO2A is a macrocyclic chelator based on the cyclen backbone, similar to DOTA. However, with two pendant carboxylic acid arms, it offers different coordination chemistry and potential advantages in specific applications.[2] Derivatives of DO2A can be synthesized to fine-tune properties like lipophilicity, charge, and radiolabeling kinetics.[1][2]

Application Notes

Key Advantages of DO2A-based Chelators:

• Versatile Coordination Chemistry: The DO2A scaffold allows for the stable chelation of a variety of therapeutic radionuclides, including alpha-emitters like ²¹²Pb and beta-emitters.[3]

• Tunable Properties: The two available secondary amines on the cyclen ring of DO2A can be functionalized with various pendant arms to modify the overall properties of the resulting radiopharmaceutical, influencing its biodistribution and pharmacokinetics.[1][2]

• Potential for Mild Radiolabeling Conditions: While DOTA often requires heating for efficient radiolabeling, which can be detrimental to sensitive biomolecules, DO2A and its derivatives can be designed to achieve high radiolabeling yields under milder conditions.[2][4]

Considerations for Use:

• Radionuclide Selection: The choice of radionuclide should be matched with the properties of the DO2A derivative to ensure a stable complex. For instance, DO2A-2Py has shown high stability with the theranostic pair ²⁰³Pb/²¹²Pb.[3]

• In Vivo Stability: The kinetic inertness of the radiometal-DO2A complex is crucial to prevent the release of the free radionuclide in vivo, which could lead to off-target toxicity.[3]

• Bifunctionalization: For targeted therapy, the DO2A chelator must be conjugated to a targeting moiety (e.g., antibody, peptide, small molecule) without compromising its chelating ability or the affinity of the targeting vector.[3][5]

Quantitative Data Summary

The following tables summarize key quantitative data for DO2A-based radiopharmaceuticals from cited literature.

Table 1: Thermodynamic Stability and Radiolabeling of a DO2A Derivative with Lead-203/212 [3]

Chelator	Radionuclide	Thermodynamic Stability (logβ)	Radiolabeling Conditions	Radiolabeling Efficiency
DO2A-2Py	²⁰³Pb/²¹²Pb	22.05 ± 0.05	pH 7, 10 min	Quantitative (>96%)

Table 2: In Vitro Stability of [²⁰³Pb]Pb-DO2A-2Py Complex [3]

Condition	Time	Intact Complex (%)
Serum	52 h	>96%
Excess Pb²⁺	52 h	>96%
EDTA	52 h	>96%

Experimental Protocols

Protocol 1: General Radiolabeling of a DO2A-based Chelator with a Therapeutic Radionuclide (e.g., ²¹²Pb)

This protocol is a generalized procedure based on the principles described for DO2A-2Py and can be adapted for other DO2A derivatives and therapeutic radionuclides.[3]

Materials:

• DO2A-conjugate solution (e.g., 1 mg/mL in metal-free water or appropriate buffer)

• Radionuclide solution (e.g., ²¹²PbCl₂ in dilute HCl)

• Metal-free ammonium (B1175870) acetate (B1210297) buffer (0.2 M, pH 7)

• Metal-free water

• Reaction vial (e.g., polypropylene (B1209903) microcentrifuge tube)

• Heating block or water bath (optional, for optimization)

• Radio-TLC or radio-HPLC system for quality control

Procedure:

• To a sterile reaction vial, add a specific volume of the DO2A-conjugate solution (the amount will depend on the desired specific activity).

• Add an appropriate volume of the ammonium acetate buffer to adjust the pH to the optimal range for the specific DO2A derivative (typically pH 5-7).

• Carefully add the radionuclide solution to the vial.

• Gently mix the reaction solution by vortexing or pipetting.

• Incubate the reaction at the optimized temperature and time. For DO2A-2Py with ²¹²Pb, incubation at room temperature for 10 minutes is sufficient.[3] For other derivatives, heating may be required to improve labeling efficiency.

• After incubation, perform quality control using radio-TLC or radio-HPLC to determine the radiochemical purity.

• If necessary, the radiolabeled conjugate can be purified using a suitable method, such as solid-phase extraction (e.g., C18 cartridge).

Protocol 2: In Vitro Serum Stability Assay

This protocol is essential to evaluate the stability of the radiolabeled DO2A-conjugate in a biologically relevant medium.[3]

Materials:

• Purified radiolabeled DO2A-conjugate

• Fresh human or animal serum

• Incubator at 37°C

• PD-10 desalting columns or other suitable size-exclusion chromatography method

• Gamma counter or other appropriate radiation detector

Procedure:

• Add a small volume (e.g., 10 µL) of the purified radiolabeled DO2A-conjugate to a larger volume of serum (e.g., 1 mL).

• Incubate the mixture at 37°C.

• At various time points (e.g., 1h, 4h, 24h, 48h), take an aliquot of the serum mixture.

• Analyze the aliquot using a method that can separate the intact radiolabeled conjugate from any released (and serum protein-bound) radionuclide, such as size-exclusion chromatography.

• Quantify the radioactivity in the fractions corresponding to the intact conjugate and the released radionuclide.

• Calculate the percentage of the intact complex at each time point.

Visualizations

Caption: Chelation of a radionuclide by a DO2A-conjugate.

Caption: Experimental workflow for radiopharmaceutical preparation.

Caption: Mechanism of action for targeted radionuclide therapy.

References

• 1. researchgate.net [researchgate.net]
• 2. ora.ox.ac.uk [ora.ox.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cold Kit Labeling: The Future of 68Ga Radiopharmaceuticals? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Side-by-Side Comparison of the In Vivo Performance of [212Pb]Pb-DOTAMTATE and Other SSTR2-Targeting Compounds | Journal of Nuclear Medicine [jnm.snmjournals.org]

Application Notes and Protocols for DO2A-NCS Antibody Labeling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the conjugation of the bifunctional chelator DO2A-NCS to antibodies for subsequent radiolabeling. This procedure is essential for the development of antibody-based radiopharmaceuticals for imaging and therapeutic applications.

The isothiocyanate group (-NCS) of DO2A-NCS provides a reactive site for covalent attachment to primary amines, such as the lysine (B10760008) residues on the surface of antibodies, forming a stable thiourea (B124793) bond. The DO2A moiety serves as a robust chelator for various radiometals. While the following protocol is based on the well-established procedures for the closely related DOTA-NCS chelator, it is directly applicable to DO2A-NCS. Optimization of specific parameters for your antibody and application is recommended.

Data Presentation

The following tables summarize representative quantitative data for the conjugation of NCS-functionalized chelators to antibodies and the subsequent radiolabeling process. Note that specific results may vary depending on the antibody, chelator, and experimental conditions.

Table 1: Representative DO2A-NCS Conjugation Parameters and Outcomes

Parameter	Typical Range	Considerations
Antibody Concentration	1 - 10 mg/mL	Higher concentrations can improve conjugation efficiency.
DO2A-NCS:Antibody Molar Ratio	5:1 to 50:1	Higher ratios increase the number of chelators per antibody but may impact immunoreactivity.[1]
Reaction Buffer	0.1 M Sodium Bicarbonate or Carbonate Buffer	pH must be maintained between 8.5 and 9.5 for optimal reaction with lysine residues.
Reaction Temperature	Room Temperature to 37°C	Higher temperatures can increase reaction rate but may risk antibody denaturation.
Incubation Time	1 - 24 hours	Longer incubation times can lead to higher conjugation ratios.
Resulting Chelator:Antibody Ratio	1 - 10	This ratio should be determined experimentally and optimized for the specific application.

Table 2: Representative Radiolabeling and Stability Data of Labeled Antibodies

Parameter	Typical Value/Range	Method of Determination
Radiolabeling Efficiency	> 95%	Instant Thin-Layer Chromatography (iTLC) or High-Performance Liquid Chromatography (HPLC).[2][3]
Radiochemical Purity	> 98%	Size-Exclusion High-Performance Liquid Chromatography (SE-HPLC).
Specific Activity	0.1 - 10 mCi/mg	Dependent on the radionuclide, amount of antibody, and labeling efficiency.
In Vitro Serum Stability (48h)	> 95%	Incubation in human or mouse serum followed by iTLC or HPLC analysis.[3]
Immunoreactivity	> 80%	Cell-based binding assays (e.g., ELISA, flow cytometry).

Experimental Protocols

Protocol 1: Conjugation of DO2A-NCS to an Antibody

This protocol details the steps for conjugating DO2A-NCS to an antibody.

Materials:

• Antibody of interest

• DO2A-NCS

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Conjugation Buffer: 0.1 M Sodium Bicarbonate or Carbonate Buffer, pH 8.5-9.5

• Purification Buffer: 0.1 M Ammonium Acetate or Phosphate-Buffered Saline (PBS), pH 7.0-7.4

• Size-Exclusion Chromatography (SEC) column (e.g., PD-10 desalting column)

• Spectrophotometer

Procedure:

• Antibody Preparation:

  • If the antibody is in a buffer containing primary amines (e.g., Tris), exchange the buffer with the Conjugation Buffer using a desalting column or dialysis.

  • Adjust the antibody concentration to 1-10 mg/mL in cold Conjugation Buffer.

• DO2A-NCS Preparation:

  • Dissolve DO2A-NCS in anhydrous DMSO to a stock concentration of 10-20 mg/mL immediately before use.

• Conjugation Reaction:

  • Add the desired molar excess of the DO2A-NCS solution to the antibody solution. A common starting point is a 20-fold molar excess.

  • Gently mix the reaction solution and incubate at room temperature or 37°C for 1 to 4 hours with gentle agitation.

• Purification of the Antibody-DO2A Conjugate:

  • Purify the antibody-DO2A conjugate from unreacted DO2A-NCS using a size-exclusion chromatography column (e.g., PD-10) equilibrated with Purification Buffer.[1]

  • Collect fractions and monitor the protein elution using a spectrophotometer at 280 nm.

  • Pool the fractions containing the antibody conjugate.

• Characterization:

  • Determine the final concentration of the purified antibody-DO2A conjugate using a protein assay (e.g., BCA or absorbance at 280 nm).

  • Determine the average number of DO2A molecules conjugated per antibody molecule using methods such as MALDI-TOF mass spectrometry or by a spectrophotometric assay if a chromophore is present.

Protocol 2: Radiolabeling of the Antibody-DO2A Conjugate

This protocol describes the radiolabeling of the purified antibody-DO2A conjugate with a radiometal.

Materials:

• Purified Antibody-DO2A conjugate

• Radiometal solution (e.g., ¹⁷⁷LuCl₃, ⁶⁸GaCl₃, ⁶⁴CuCl₂)

• Radiolabeling Buffer: 0.1 M Ammonium Acetate or Sodium Acetate, pH 5.0-6.0

• Quenching Solution: 50 mM Diethylenetriaminepentaacetic acid (DTPA) solution

• Instant Thin-Layer Chromatography (iTLC) strips

• Radio-TLC scanner or gamma counter

Procedure:

• Radiolabeling Reaction:

  • In a sterile, low-binding microcentrifuge tube, add the purified antibody-DO2A conjugate to the Radiolabeling Buffer.

  • Add the radiometal solution to the antibody conjugate solution. The amount of radiometal will depend on the desired specific activity.

  • Incubate the reaction mixture at 37-40°C for 30-60 minutes.[4] The optimal temperature and time may vary depending on the radiometal.

• Quenching:

  • After incubation, add a small volume of the Quenching Solution (DTPA) to chelate any unbound radiometal.

• Determination of Radiolabeling Efficiency:

  • Spot a small aliquot of the reaction mixture onto an iTLC strip.

  • Develop the chromatogram using an appropriate mobile phase (e.g., 50 mM EDTA for many radiometals).

  • Analyze the strip using a radio-TLC scanner or by cutting the strip and counting in a gamma counter to determine the percentage of radiolabeled antibody versus free radiometal.[2]

• Purification of the Radiolabeled Antibody (if necessary):

  • If the radiolabeling efficiency is below 95%, the radiolabeled antibody can be purified from free radiometal using a size-exclusion column (e.g., PD-10) equilibrated with a suitable buffer such as PBS.

Mandatory Visualization

The following diagrams illustrate the key processes described in these application notes.

Caption: Workflow for the conjugation of DO2A-NCS to an antibody.

Caption: Workflow for the radiolabeling of an antibody-DO2A conjugate.

Caption: Logical relationship of the antibody labeling process.

References

• 1. Does the Number of Bifunctional Chelators Conjugated to a mAb Affect the Biological Activity of Its Radio-Labeled Counterpart? Discussion Using the Example of mAb against CD-20 Labeled with 90Y or 177Lu - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of DO2A-NHS Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

DO2A-NHS ester (1,4,7,10-tetraazacyclododecane-1,7-diacetic acid-N-hydroxysuccinimidyl ester) is a key bifunctional chelator used in the development of targeted radiopharmaceuticals and imaging agents. Its macrocyclic DO2A core provides a stable coordination cage for various metal ions, while the N-hydroxysuccinimide (NHS) ester group allows for covalent conjugation to primary amines on biomolecules such as peptides, antibodies, and proteins. This document provides a detailed methodology for the synthesis, purification, and characterization of DO2A-NHS ester, as well as protocols for its application in bioconjugation.

Synthesis of DO2A-NHS Ester

The synthesis of DO2A-NHS ester involves the activation of a carboxylic acid group of DO2A (1,4,7,10-tetraazacyclododecane-1,7-diacetic acid) to form a reactive NHS ester. This is typically achieved using a carbodiimide (B86325) coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), in the presence of N-hydroxysuccinimide (NHS).

Reaction Scheme

Caption: Synthesis of DO2A-NHS Ester from DO2A.

Experimental Protocol: Synthesis of DO2A-NHS Ester

Materials:

• 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid (DO2A)

• N-hydroxysuccinimide (NHS)

• N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Anhydrous Diethyl ether

• Argon or Nitrogen gas

• Magnetic stirrer and stirring bar

• Round bottom flask

• Ice bath

Procedure:

• Preparation: Dry all glassware thoroughly and conduct the reaction under an inert atmosphere (argon or nitrogen).

• Dissolution: In a round bottom flask, dissolve DO2A and a molar excess (typically 1.1-1.5 equivalents) of N-hydroxysuccinimide (NHS) in anhydrous DMF or DMSO.

• Cooling: Cool the solution to 0°C in an ice bath with continuous stirring.

• Addition of Coupling Agent: Slowly add a molar equivalent of DCC or EDC (dissolved in a small amount of anhydrous DMF/DMSO) to the cooled solution.

• Reaction: Allow the reaction to stir at 0°C for 1-2 hours and then let it warm to room temperature. Continue stirring for 12-24 hours.

• Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to check for the consumption of DO2A and the formation of the NHS ester.

• Filtration: After the reaction is complete, the urea (B33335) byproduct (dicyclohexylurea if DCC is used) will precipitate. Remove the precipitate by filtration.

• Purification: The crude DO2A-NHS ester in the filtrate is then purified. Due to the hydrolytic instability of the NHS ester, purification should be performed promptly.[1]

  • Precipitation: The product can often be precipitated by adding the filtrate to a large volume of cold, anhydrous diethyl ether. The precipitate is then collected by filtration and dried under vacuum.

  • Chromatography: If further purification is required, flash column chromatography on silica (B1680970) gel can be employed.[1] However, care must be taken as the acidic nature of silica gel can promote hydrolysis of the NHS ester. Using a neutral stationary phase like alumina (B75360) or a deactivated silica gel is recommended. Elution is typically performed with a gradient of a polar aprotic solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexanes), or with mixtures of acetonitrile (B52724) and ethyl acetate.[1] Reverse-phase HPLC with a volatile buffer system at a controlled pH can also be used for purification.[1]

Quantitative Data Summary:

Parameter	Typical Value/Range	Reference(s)
Molar Ratio (DO2A:NHS:DCC)	1 : 1.1-1.5 : 1-1.2	[2]
Reaction Temperature	0°C to Room Temperature
Reaction Time	12 - 24 hours	[3]
Solvent	Anhydrous DMF or DMSO
Typical Yield	60-80% (highly dependent on purification method)
Purity (Post-Purification)	>90% (determined by HPLC)

Characterization of DO2A-NHS Ester

The identity and purity of the synthesized DO2A-NHS ester should be confirmed using analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to confirm the structure of the DO2A-NHS ester. The presence of characteristic peaks for the succinimide (B58015) protons (a singlet around 2.8 ppm) is a key indicator of successful synthesis.[4]

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to confirm the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the final product. A reversed-phase C18 column with a gradient of acetonitrile in water (often with 0.1% trifluoroacetic acid) is a common method.

Application: Conjugation of DO2A-NHS Ester to a Peptide

DO2A-NHS ester is widely used to conjugate the chelating moiety to biomolecules containing primary amines, such as the N-terminus or lysine (B10760008) residues of peptides.

Workflow for Peptide Conjugation

Caption: Workflow for conjugating DO2A-NHS ester to a peptide.

Experimental Protocol: Peptide Conjugation

Materials:

• Peptide with a primary amine

• DO2A-NHS ester

• Conjugation Buffer (e.g., 0.1 M sodium bicarbonate buffer, pH 8.5)

• Anhydrous DMSO or DMF

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., HPLC with a preparative column or size-exclusion chromatography columns)

Procedure:

• Peptide Preparation: Dissolve the peptide in the conjugation buffer to a concentration of 1-10 mg/mL.

• DO2A-NHS Ester Preparation: Immediately before use, dissolve the DO2A-NHS ester in a small amount of anhydrous DMSO or DMF to a concentration of 10-20 mg/mL.

• Conjugation Reaction: Add a 5-20 fold molar excess of the DO2A-NHS ester solution to the peptide solution with gentle vortexing.

• Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C. The optimal time may need to be determined empirically.

• Quenching (Optional): The reaction can be quenched by adding a small amount of a primary amine-containing solution, such as Tris-HCl, to react with any remaining NHS ester.

• Purification: Purify the DO2A-peptide conjugate from unreacted peptide, excess DO2A-NHS ester, and byproducts.

  • Size-Exclusion Chromatography (SEC): Effective for separating the larger conjugate from smaller reactants.

  • Reverse-Phase HPLC: Provides high-resolution separation and is suitable for both purification and analysis.

Quantitative Data for a Typical Peptide Conjugation:

Parameter	Typical Value/Range	Reference(s)
Peptide Concentration	1-10 mg/mL
Molar Excess of DO2A-NHS Ester	5-20 fold	[5]
Reaction pH	8.0-9.0	[5]
Reaction Time	1-4 hours at RT or overnight at 4°C	[5]
Purification Method	SEC or RP-HPLC	[5]
Expected Conjugation Efficiency	50-90%

Conclusion

The synthesis of DO2A-NHS ester is a critical step in the development of targeted imaging and therapeutic agents. Careful control of reaction conditions, particularly the exclusion of moisture, is essential for successful synthesis and high yields. The subsequent conjugation to biomolecules is a robust process that can be optimized for specific applications. The protocols and data presented in these application notes provide a comprehensive guide for researchers in this field.

References

• 1. reddit.com [reddit.com]
• 2. nathan.instras.com [nathan.instras.com]
• 3. US6838557B1 - Process for making a chelating agent for labeling biomolecules using preformed active esters - Google Patents [patents.google.com]
• 4. rsc.org [rsc.org]
• 5. lumiprobe.com [lumiprobe.com]

Application Notes and Protocols for DO2A-Based MRI Contrast Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the practical applications of 1,4-dioxa-7,10-diazacyclododecane-7,10-diacetic acid (DO2A) as a chelating agent for paramagnetic metal ions in the development of Magnetic Resonance Imaging (MRI) contrast agents. Particular focus is given to manganese (Mn2+)-based agents, which are emerging as viable alternatives to gadolinium (Gd3+)-based agents due to safety concerns associated with gadolinium retention in the body.

Introduction to DO2A-Based Contrast Agents

DO2A is a macrocyclic chelator that forms stable and inert complexes with paramagnetic metal ions. Its derivatives are being extensively investigated for their potential as MRI contrast agents. The structural rigidity of the macrocyclic backbone contributes to the high thermodynamic stability and kinetic inertness of the resulting metal complexes, which is crucial for preventing the release of potentially toxic free metal ions in vivo.

Manganese(II), with its five unpaired electrons, is an effective paramagnetic center for T1-weighted MRI contrast agents. DO2A-based ligands can be functionalized to modulate the properties of the resulting Mn(II) complexes, such as relaxivity, biodistribution, and targeting capabilities.

Key Properties of DO2A-Based Contrast Agents

The efficacy and safety of an MRI contrast agent are determined by several key physicochemical properties. The following table summarizes these properties for a prominent DO2A derivative, Mn(1,4-Et4DO2A), in comparison to the parent Mn(1,4-DO2A) complex.

Property	Mn(1,4-DO2A)	Mn(1,4-Et4DO2A)	Unit	Reference
Thermodynamic Stability (log KMnL)	-	17.86	-	[1]
Conditional Stability (pMn at pH 7.4)	-	7.52	-	[1][2]
Kinetic Inertness (t1/2 vs. Zn2+)	~1.1	~22	hours	[1][2]
Longitudinal Relaxivity (r1) at 1.5 T, 310 K	~1.56	2.34	mM-1s-1	[1][2]
Longitudinal Relaxivity (r1) at 3.0 T, 310 K	~1.47	2.20	mM-1s-1	[1][2]

General Workflow for Development and Evaluation

The development of a novel DO2A-based MRI contrast agent follows a structured workflow from synthesis to in vivo evaluation.

Caption: General workflow for the development and evaluation of DO2A-based MRI contrast agents.

Experimental Protocols

Synthesis of a DO2A Derivative (Example: 1,4-Et4DO2A)

The synthesis of 1,4-Et4DO2A begins with the chiral macrocycle Et4cyclen.[3] The following is a generalized protocol based on literature descriptions.[3]

Workflow for the Synthesis of 1,4-Et4DO2A

Caption: Synthetic workflow for 1,4-Et4DO2A.

Protocol:

• Protection: React Et4cyclen with a suitable benzylating agent to protect two adjacent secondary amines.

• Alkylation: Alkylate the remaining two secondary amines with a t-butyl acetate-containing reagent.

• Deprotection (Hydrogenation): Remove the benzyl protecting groups using catalytic hydrogenation (e.g., Pd/C catalyst under a hydrogen atmosphere).

• Hydrolysis: Hydrolyze the t-butyl ester groups using a strong acid, such as hydrochloric acid, to yield the final 1,4-Et4DO2A ligand.

• Purification: Purify the final product using appropriate chromatographic techniques.

Complexation with Manganese(II)

Protocol:

• Dissolve the DO2A-derivative ligand in deionized water.

• Add an equimolar amount of manganese(II) chloride (MnCl2) solution.

• Adjust the pH of the solution to slightly acidic or neutral (pH 6-7) using a suitable base (e.g., NaOH).

• Stir the reaction mixture at room temperature or slightly elevated temperature for several hours to ensure complete complexation.

• Monitor the reaction for the absence of free Mn2+ ions using a colorimetric indicator (e.g., xylenol orange).

• Purify the Mn(DO2A-derivative) complex by methods such as size-exclusion chromatography or crystallization.

Measurement of Longitudinal Relaxivity (r1)

The longitudinal relaxivity (r1) is a measure of the efficiency of a contrast agent in shortening the T1 relaxation time of water protons.[4][5]

Workflow for Relaxivity Measurement

Caption: Workflow for determining longitudinal relaxivity (r1).

Protocol:

• Sample Preparation: Prepare a series of dilutions of the Mn(DO2A-derivative) complex in a relevant buffer (e.g., phosphate-buffered saline, PBS, at pH 7.4) at concentrations typically ranging from 0.1 to 1.0 mM.

• T1 Measurement:

  • Place the samples in an MRI scanner or a relaxometer.

  • Use an inversion-recovery spin-echo (IR-SE) or a similar pulse sequence to measure the T1 relaxation time of each sample.

  • Acquire data at a range of inversion times (TIs) to accurately map the recovery of the longitudinal magnetization.

• Data Analysis:

  • For each concentration, fit the signal intensity versus TI data to a three-parameter exponential recovery model to determine the T1 value.

  • Calculate the relaxation rate, R1 (in s-1), for each sample using the formula R1 = 1/T1.

  • Plot R1 as a function of the contrast agent concentration (in mM).

  • Perform a linear regression on the data. The slope of the resulting line is the longitudinal relaxivity, r1, in units of mM-1s-1.

Assessment of Kinetic Inertness (Transmetallation with Zn2+)

The kinetic inertness of a manganese-based contrast agent is critical to prevent the release of free Mn2+ in vivo. This can be assessed by challenging the complex with a competing metal ion, such as zinc(II), which is present in biological systems.[1]

Protocol:

• Prepare a solution of the Mn(DO2A-derivative) complex at a known concentration in a buffer at a physiologically relevant pH (e.g., pH 6.0 or 7.4) and temperature (37 °C).

• Add a significant excess of a competing metal ion, typically ZnCl2 (e.g., 25-fold excess).

• Monitor the change in a physical property that is sensitive to the presence of the Mn(II) complex over time. A common method is to measure the transverse relaxation rate (R2 = 1/T2) of the solution using NMR or MRI, as the dissociation of the Mn(II) complex will lead to a change in R2.

• Plot the change in R2 over time and fit the data to a suitable kinetic model (e.g., first-order decay) to determine the dissociation rate constant.

• Calculate the half-life (t1/2) of the complex under these conditions. A longer half-life indicates greater kinetic inertness.

In Vivo MRI for Hepatocellular Carcinoma (HCC) in a Mouse Model

DO2A-based manganese contrast agents have shown promise for the diagnosis of liver tumors.[1][2] The following is a generalized protocol for in vivo MRI in a mouse model of HCC.

Protocol:

• Animal Model: Use a suitable mouse model with induced or implanted hepatocellular carcinoma.

• Anesthesia: Anesthetize the mouse using a suitable anesthetic agent (e.g., isoflurane).

• Pre-contrast Imaging: Acquire pre-contrast T1-weighted and T2-weighted MR images of the liver using a small animal MRI scanner.

• Contrast Agent Administration: Administer the Mn(DO2A-derivative) contrast agent intravenously (e.g., via tail vein injection) at a specified dose.

• Post-contrast Imaging: Acquire a series of dynamic T1-weighted images at various time points post-injection (e.g., immediately after and at several intervals up to 1-2 hours) to observe the enhancement pattern in the liver and tumor tissue.

• Image Analysis:

  • Measure the signal intensity in regions of interest (ROIs) corresponding to healthy liver parenchyma and the tumor at each time point.

  • Calculate the contrast enhancement ratio or the change in signal intensity over time.

  • Healthy liver tissue is expected to show enhancement due to uptake of the contrast agent by hepatocytes, while tumor tissue may show different enhancement characteristics, aiding in its detection and delineation.

Logical Relationship for HCC Detection

Caption: Rationale for HCC detection using hepatocyte-targeted Mn(DO2A) contrast agents.

Conclusion

DO2A and its derivatives represent a versatile and promising platform for the development of next-generation MRI contrast agents. Their ability to form stable and inert complexes with paramagnetic metal ions like manganese(II) makes them attractive alternatives to traditional gadolinium-based agents. The protocols and data presented in these application notes provide a foundational guide for researchers and developers in this exciting field. Further research and optimization of DO2A-based contrast agents will continue to advance the capabilities of diagnostic molecular imaging.

References

• 1. researchgate.net [researchgate.net]
• 2. Design of Mn(1,4-DO2A) derivatives as stable and inert contrast agents for magnetic resonance imaging | Semantic Scholar [semanticscholar.org]
• 3. Design of Mn(1,4-DO2A) derivatives as stable and inert contrast agents for magnetic resonance imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mriquestions.com [mriquestions.com]

Application Notes: Techniques for Conjugating DO2A to Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the covalent conjugation of 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid (DO2A) and its derivatives to various nanoparticle platforms. DO2A is a versatile bifunctional chelator widely used for complexing radiometals for PET/SPECT imaging and therapy, or paramagnetic metal ions like Gadolinium (Gd³⁺) for MRI contrast agents. Successful conjugation to nanoparticles enhances payload delivery, improves circulation times, and enables targeted imaging and therapy.

Three primary, robust conjugation strategies are presented:

• Carbodiimide-Mediated Amide Bond Formation (EDC/NHS Chemistry)

• Maleimide-Thiol Michael Addition

• Copper-Free Click Chemistry (SPAAC)

Application Note 1: Carbodiimide-Mediated Conjugation of DO2A

This method is one of the most common for conjugating molecules with primary amines to surfaces or particles bearing carboxylic acid groups (or vice versa). It utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS) or its water-soluble analog (sulfo-NHS) to form a stable amide bond. This is a "zero-length" crosslinking method, as no part of the crosslinker is incorporated into the final product.[1] A two-step protocol is highly recommended to improve efficiency and reduce undesirable nanoparticle aggregation.[2][3]

Logical Workflow

Fig. 1: Two-step EDC/NHS conjugation workflow.

Experimental Protocol: Two-Step EDC/Sulfo-NHS Coupling

This protocol details the conjugation of an amine-containing DO2A derivative to carboxylated nanoparticles (e.g., iron oxide, silica, or polymeric nanoparticles).

I. Materials and Reagents

• Carboxylated Nanoparticles (NPs-COOH): Dispersed in water or appropriate buffer.

• Amine-Functionalized DO2A: e.g., DO2A-amine.

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0.[3]

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2.[3]

• EDC (1-Ethyl-3-[3-dimethylaminopropyl]carbodiimide HCl): Store desiccated at -20°C.

• Sulfo-NHS (N-hydroxysulfosuccinimide): Store desiccated at 4°C.

• Quenching Solution: 1 M Tris-HCl, pH 8.0, or 1 M Ethanolamine, pH 8.5.

• Washing Buffer: PBS with 0.05% Tween-20.

• Magnetic separator or centrifuge for nanoparticle purification.

II. Procedure

• Prepare Nanoparticles:

  • Resuspend 10 mg of NPs-COOH in 1 mL of cold Activation Buffer.

  • Sonicate briefly in a water bath to ensure a homogenous dispersion.

• Activate Carboxyl Groups (Step 1):

  • Prepare fresh solutions of EDC (e.g., 10 mg/mL) and Sulfo-NHS (e.g., 10 mg/mL) in Activation Buffer immediately before use. EDC is susceptible to hydrolysis.[2]

  • Add 100 µL of EDC solution (final conc. ~4 mM) and 100 µL of Sulfo-NHS solution (final conc. ~5 mM) to the nanoparticle suspension.

  • Incubate for 15-30 minutes at room temperature with gentle end-over-end mixing.

• Purification of Activated Nanoparticles:

  • Pellet the activated nanoparticles using a magnet or centrifuge (conditions depend on NP type).

  • Discard the supernatant containing excess EDC/Sulfo-NHS.

  • Wash the pellet 2-3 times with 1 mL of cold Coupling Buffer.

  • After the final wash, resuspend the activated nanoparticles in 1 mL of Coupling Buffer.

• Conjugation with DO2A-Amine (Step 2):

  • Prepare a solution of the amine-functionalized DO2A derivative in Coupling Buffer. The amount to add depends on the desired surface density (see table below).

  • Add the DO2A solution to the resuspended activated nanoparticles.

  • Incubate for 2-4 hours at room temperature (or overnight at 4°C) with gentle end-over-end mixing.

• Quenching and Final Washing:

  • Add 100 µL of Quenching Solution to the reaction to block any remaining active NHS-ester sites.

  • Incubate for 30 minutes at room temperature.

  • Wash the final DO2A-conjugated nanoparticles 3-4 times with Washing Buffer to remove unreacted DO2A and byproducts.

  • Resuspend the final product in a suitable storage buffer (e.g., PBS) and store at 4°C.

Quantitative Data: EDC/NHS Conjugation Parameters

Parameter	Iron Oxide NPs (SPIONs)	Polymeric NPs (PLGA)	Liposomes	Reference(s)
NP Functional Group	Carboxyl (-COOH)	Carboxyl (-COOH)	Carboxyl (-COOH)	[1],
DO2A Derivative	DO2A-Amine	DO2A-Amine	DO2A-Amine	-
EDC:COOH Molar Ratio	10:1 to 50:1	10:1 to 50:1	5:1 to 20:1	[4]
Sulfo-NHS:EDC Molar Ratio	1:1 to 2.5:1	1:1 to 2.5:1	1:1 to 2.5:1	[4],[5]
Activation pH	5.0 - 6.0	5.0 - 6.0	5.5 - 6.5
Conjugation pH	7.2 - 8.0	7.2 - 8.0	7.2 - 7.5	[3]
Typical Efficiency	10 - 40%	15 - 50%	20 - 60%	[6]

Note: Efficiency is highly dependent on nanoparticle properties, reagent quality, and reaction conditions. Optimization is required.

Application Note 2: Maleimide-Thiol Coupling for Site-Specific DO2A Conjugation

Maleimide-thiol chemistry is a highly efficient and specific reaction that forms a stable thioether bond via Michael addition.[7] It is ideal for site-specific conjugation, provided a unique thiol group is present on the DO2A derivative. The reaction proceeds rapidly at neutral pH (6.5-7.5) and does not require catalysts.[8]

Logical Workflow

Fig. 2: Maleimide-thiol conjugation workflow.

Experimental Protocol: Maleimide-Thiol Coupling

This protocol describes the reaction between maleimide-functionalized nanoparticles and a DO2A derivative containing a free thiol group.

I. Materials and Reagents

• Maleimide-Functionalized Nanoparticles (NPs-Mal): Dispersed in a thiol-free buffer.

• Thiol-Functionalized DO2A (DO2A-SH): Synthesized with a terminal cysteine or other thiol-containing linker.

• Reaction Buffer: 100 mM HEPES or PBS, with 10 mM EDTA, pH 7.0-7.4. The buffer should be degassed to prevent thiol oxidation.

• Quenching Reagent (Optional): L-cysteine or 2-Mercaptoethanol to quench unreacted maleimide (B117702) groups.

• Purification supplies: Magnetic separator or centrifuge.

II. Procedure

• Prepare Nanoparticles:

  • Resuspend 5 mg of NPs-Mal in 1 mL of degassed Reaction Buffer.

  • Ensure nanoparticles are well-dispersed via brief sonication if necessary.

• Prepare DO2A-SH Solution:

  • Dissolve DO2A-SH in the Reaction Buffer immediately before use to minimize oxidation.

  • Optional: If the DO2A-SH derivative contains disulfide bonds, they can be reduced by incubating with a 10-100x molar excess of TCEP for 30 minutes at room temperature prior to conjugation.

• Conjugation Reaction:

  • Add the DO2A-SH solution to the nanoparticle suspension. The optimal molar ratio of maleimide groups to thiol groups should be determined empirically but often ranges from 2:1 to 5:1.[7]

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle, continuous mixing, protected from light.

• Quenching and Purification:

  • (Optional) Quench any unreacted maleimide groups by adding L-cysteine to a final concentration of 1 mM and incubating for 30 minutes.

  • Purify the conjugated nanoparticles by 3-4 cycles of magnetic separation/centrifugation and resuspension in a suitable storage buffer (e.g., PBS).

  • Store the final conjugate at 4°C.

Quantitative Data: Maleimide-Thiol Conjugation Parameters

Parameter	Polymeric NPs (PLGA)	Gold NPs (AuNPs)	Liposomes	Reference(s)
NP Functional Group	Maleimide	Maleimide	Maleimide	[7],[9]
DO2A Derivative	DO2A-Thiol	DO2A-Thiol	DO2A-Thiol	[10]
Maleimide:Thiol Molar Ratio	2:1 - 5:1	5:1 - 20:1	10:1 - 20:1	[7],[11]
Reaction Buffer	HEPES, pH 7.0	PBS, pH 7.4	PBS, pH 7.2	[7]
Reaction Time / Temp	30 min - 2 hr / RT	2 hr / RT	2 hr / RT	[7]
Typical Efficiency	50 - 85%	60 - 90%	> 70%	[7],[12]

Application Note 3: Copper-Free Click Chemistry for DO2A Conjugation

Copper-free click chemistry, particularly Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), is a bioorthogonal reaction ideal for conjugating biomolecules under mild, aqueous conditions without a cytotoxic copper catalyst.[13][14] The reaction between a strained alkyne (e.g., DBCO, BCN) and an azide (B81097) is extremely specific and highly efficient, forming a stable triazole linkage.[15]

Logical Workflow

Fig. 3: Copper-free click chemistry (SPAAC) workflow.

Experimental Protocol: SPAAC Conjugation

This protocol describes the reaction between azide-functionalized nanoparticles and a DBCO-functionalized DO2A derivative.

I. Materials and Reagents

• Azide-Functionalized Nanoparticles (NPs-N₃): Dispersed in PBS.

• DBCO-Functionalized DO2A (DO2A-DBCO): Dissolved in a water-miscible solvent like DMSO.

• Reaction Buffer: PBS, pH 7.4.

• Purification supplies: Magnetic separator, centrifuge, or size exclusion chromatography columns.

II. Procedure

• Prepare Nanoparticles:

  • Disperse 2 mg of NPs-N₃ in 1 mL of Reaction Buffer. Ensure the nanoparticles are fully suspended.

• Prepare DO2A-DBCO Solution:

  • Dissolve DO2A-DBCO in a minimal amount of DMSO to create a stock solution (e.g., 10 mM).

• Conjugation Reaction:

  • Add the DO2A-DBCO stock solution to the nanoparticle suspension. A slight molar excess of the DBCO derivative (e.g., 1.5 to 5 equivalents relative to surface azide groups) is typically used. The final DMSO concentration should ideally be below 5% (v/v).

  • Incubate the reaction for 1-12 hours at room temperature or 37°C with gentle mixing. Reaction times can be optimized based on the specific reactants.

• Purification:

  • Purify the DO2A-conjugated nanoparticles from excess unreacted DO2A-DBCO. For larger nanoparticles, this can be achieved by repeated centrifugation or magnetic separation. For smaller particles or liposomes, dialysis or size exclusion chromatography may be necessary.

  • Wash the final product 3-4 times with PBS.

  • Resuspend in a suitable storage buffer and store at 4°C.

Quantitative Data: Copper-Free Click Chemistry Parameters

Parameter	All Nanoparticle Types	Reference(s)
NP Functional Group	Azide (-N₃) or Strained Alkyne (e.g., -DBCO)	[16]
DO2A Derivative	Strained Alkyne (e.g., -DBCO) or Azide (-N₃)	[17]
Molar Ratio (e.g., DBCO:Azide)	1.5:1 to 10:1	-
Reaction Buffer	PBS, pH 7.4	[17]
Key Advantages	Bioorthogonal, High Specificity, No Catalyst Needed	[13],[14]
Typical Efficiency	> 90%	[16]

General Protocols: Characterization and Quantification

Protocol 4: Characterization by DLS and Zeta Potential

Successful conjugation of DO2A to a nanoparticle surface will alter its physicochemical properties. Dynamic Light Scattering (DLS) and Zeta Potential measurements are essential first steps to confirm surface modification.[18]

I. Procedure

• Sample Preparation:

  • Prepare dilute suspensions (e.g., 0.05-0.1 mg/mL) of both the unconjugated (starting material) and conjugated nanoparticles in the same buffer, typically 10 mM NaCl or PBS, to ensure comparable measurements.[19]

  • Filter the buffer before use to remove dust and other contaminants.

  • Ensure samples are well-dispersed before measurement.

• DLS Measurement (Size):

  • Measure the hydrodynamic diameter (Z-average) and Polydispersity Index (PDI) of both samples.

  • Expected Outcome: A successful conjugation should result in an increase in the hydrodynamic diameter of the nanoparticles. The PDI should remain low (<0.3) to indicate that no significant aggregation has occurred.[20]

• Zeta Potential Measurement (Surface Charge):

  • Measure the zeta potential of both the unconjugated and conjugated nanoparticle samples.

  • Expected Outcome: The surface charge should change upon conjugation. For example, conjugating a zwitterionic or negatively charged DO2A derivative to a positively charged amine-terminated nanoparticle will result in a decrease in the overall positive zeta potential. A value more negative than -30 mV or more positive than +30 mV generally indicates good colloidal stability.[20]

Protocol 5: Quantification of Conjugated DO2A via ICP-MS

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive technique for quantifying the number of DO2A molecules per nanoparticle by measuring the amount of a chelated metal.

I. Materials

• DO2A-Conjugated Nanoparticles: Purified and at a known nanoparticle concentration (e.g., mg/mL of iron or gold).

• Metal Salt Solution: A solution of a non-radioactive metal ion that DO2A chelates strongly, e.g., Gadolinium(III) chloride (GdCl₃) or Yttrium(III) chloride (YCl₃).

• Chelation Buffer: 0.1 M Sodium Acetate buffer, pH 6.0.

• Trace Metal Grade Nitric Acid (HNO₃): For nanoparticle digestion.

• ICP-MS Instrument and appropriate elemental standards.

II. Procedure

• Metal Chelation:

  • To 1 mL of purified DO2A-conjugated nanoparticles in Chelation Buffer, add the metal salt solution to a final concentration of 1 mM (a large excess).

  • Incubate at 37-50°C for 1-2 hours with shaking to ensure complete chelation by the surface-bound DO2A.

• Removal of Unchelated Metal:

  • This step is critical. Thoroughly purify the metal-loaded nanoparticles to remove all traces of free metal ions.

  • Use multiple cycles (at least 5-6) of centrifugation/resuspension, magnetic separation, or dialysis against a buffer containing a competing chelator like EDTA (10 mM) followed by extensive washing with metal-free water.

• Nanoparticle Digestion:

  • Take a known volume of the final, purified, metal-loaded nanoparticle suspension.

  • Add concentrated trace metal grade nitric acid and heat (e.g., at 80°C) until the nanoparticles are completely dissolved.

  • Dilute the digested sample to a known final volume with ultrapure water to bring it within the linear range of the ICP-MS instrument.

• ICP-MS Analysis:

  • Analyze the concentration of the chelated metal (e.g., Gd or Y) in the digested sample using ICP-MS, alongside a standard calibration curve.

  • Also, measure the concentration of an element from the nanoparticle core itself (e.g., Fe for iron oxide, Au for gold) to precisely determine the nanoparticle concentration in the same sample.

• Calculation:

  • Use the measured metal and nanoparticle element concentrations to calculate the molar ratio of DO2A to nanoparticles, which can be expressed as the average number of DO2A molecules per nanoparticle.

Disclaimer: These protocols provide a general framework. Specific parameters such as reagent concentrations, reaction times, and purification methods must be optimized for each specific nanoparticle system and DO2A derivative to achieve the desired outcome.

References

• 1. BJNANO - Cross-reactivities in conjugation reactions involving iron oxide nanoparticles [beilstein-journals.org]
• 2. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Insights into maleimide-thiol conjugation chemistry: Conditions for efficient surface functionalization of nanoparticles for receptor targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thno.org [thno.org]
• 9. wilhelm-lab.com [wilhelm-lab.com]
• 10. Synthesis and Bioconjugation of Thiol-Reactive Reagents for the Creation of Site-Selectively Modified Immunoconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Conjugation of Antibodies and siRNA Duplexes to Polymer Nanoparticles via Maleimide–Thiol Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dspace.library.uu.nl [dspace.library.uu.nl]
• 13. 无铜点击化学 [sigmaaldrich.com]
• 14. pharmiweb.com [pharmiweb.com]
• 15. Biomedical applications of copper-free click chemistry: in vitro, in vivo, and ex vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Copper-free click chemistry as an emerging tool for the programmed ligation of DNA-functionalised gold nanoparticles - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 17. DSpace [helda.helsinki.fi]
• 18. Frontiers | Application of Light Scattering Techniques to Nanoparticle Characterization and Development [frontiersin.org]
• 19. BJNANO - Surface characterization of nanoparticles using near-field light scattering [beilstein-journals.org]
• 20. crimsonpublishers.com [crimsonpublishers.com]

Application Notes and Protocols for DO2A Stability Studies

Introduction

1,4,7,10-tetraazacyclododecane-1,4-diacetic acid (DO2A) and its isomer 1,7-diacetic acid (trans-DO2A) are macrocyclic chelating agents that form the basis for various diagnostic and therapeutic agents. As a hexadentate ligand, DO2A is an ideal platform for developing metal-based imaging and therapeutic compounds, particularly for Manganese (Mn(II)) in Magnetic Resonance Imaging (MRI) and various radiometals in nuclear medicine.[1] The efficacy and safety of these metal-based drugs are critically dependent on the stability of the metal-DO2A complex. In vivo dissociation of the complex can lead to the release of toxic free metal ions and a reduction in imaging or therapeutic efficacy. Therefore, rigorous evaluation of both thermodynamic stability and kinetic inertness is essential during drug development.

This document provides detailed protocols for assessing the stability of DO2A complexes, focusing on thermodynamic equilibrium, kinetic inertness, and radiochemical stability.

Key Stability Parameters

The stability of a metal-ligand complex is described by two distinct but equally important concepts:

• Thermodynamic Stability: This refers to the strength of the bond between the metal ion and the chelator at equilibrium. It is quantified by the stability constant (K_ML). A high stability constant indicates that the complex is highly favored to remain intact under equilibrium conditions.

• Kinetic Inertness: This describes the rate at which the complex dissociates or undergoes exchange reactions with other ions. A complex can be thermodynamically stable but kinetically labile, meaning it dissociates quickly. For in vivo applications, high kinetic inertness is crucial to prevent the complex from breaking down before it can reach its target or be cleared from the body.[2]

Diagram: The Two Pillars of Complex Stability

Caption: Conceptual overview of DO2A complex stability assessment.

Data Presentation: Stability of Metal-DO2A Complexes

The stability of DO2A complexes varies significantly with the chelated metal ion and the specific isomer of DO2A used (cis-DO2A vs. trans-DO2A).

Table 1: Thermodynamic Stability Constants for Metal-DO2A Complexes

Metal Ion	Ligand	Log K_ML	Reference Conditions
Mn(II)	cis-DO2A (1,4-DO2A)	15.5	-
Mn(II)	trans-DO2A (1,7-DO2A)	14.7	-
Mn(II)	1,4-Et4DO2A	17.9	-
Mn(II)	1,7-Et4DO2A	17.1	-

| Cu(II) | do3a-pic | 23.20 | I = 0.1 M KCl, 25 °C |

Data sourced from references[1][3]. Note: do3a-pic is a DOTA-like ligand, included for comparison.

Table 2: Kinetic Inertness of Mn-DO2A Complexes in Transchelation Studies

Complex	Challenge Condition	Half-life (t_1/2)	Key Finding
Mn(1,4-Et4DO2A)	25-fold excess Zn(II), pH 6.0, 37 °C	~22 hours	Approx. 20 times more inert than Mn(1,4-DO2A)
[Mn(cis-DO2A)]	vs. Cu(II) or Zn(II)	Not specified	Primarily undergoes acid-catalyzed dissociation

| [Mn(trans-DO2A)] | vs. Cu(II) or Zn(II) | Not specified | Inertness comparable to [Mn(cis-DO2A)] |

Data sourced from references[4][5].

Table 3: Radiochemical Stability of DOTA-conjugated Compounds

Radiocomplex	Incubation Medium	Time	Radiochemical Purity
68Ga-DOTA-Me-Tz	50% Fetal Bovine Serum	4 h	85.88 ± 7.55%
68Ga-DOTA-H-Tz	50% Fetal Bovine Serum	4 h	98.53 ± 0.58%
177Lu-DOTA-[Pro1,Tyr4]-bombesin	Human Serum	7 days	>98%
[Sc(mpatcn)]	Rat Plasma	2 h	94.2 ± 1.6%

| Sc(DOTA) | Rat Plasma | 2 h | 95.8 ± 2.8% |

Data sourced from references[6][7][8]. Note: DOTA complexes are shown for comparative context.

Experimental Protocols

Protocol 1: Determination of Thermodynamic Stability by Potentiometric Titration

This protocol outlines the determination of protonation constants of DO2A and the stability constants of its metal complexes.

Objective: To determine the stoichiometry and stability constants (log K) of metal-DO2A complexes.

Materials:

• DO2A ligand

• Metal salt (e.g., MnCl₂, Cu(NO₃)₂, ZnCl₂) of high purity

• Potassium nitrate (B79036) (KNO₃) or sodium chloride (NaCl) for ionic strength adjustment[3][9]

• Standardized hydrochloric acid (HCl) and potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH) solutions (carbonate-free)

• High-purity water (deionized and degassed)

• pH electrode and potentiometer

• Automated titration system

• Inert gas (Argon or Nitrogen)

Procedure:

• Solution Preparation:

  • Prepare a stock solution of the DO2A ligand (e.g., 1-2 mM).

  • Prepare a stock solution of the metal salt. The concentration should be accurately known, typically determined by methods like ICP-MS or complexometric titration.

  • Prepare a background electrolyte solution (e.g., 0.1 M KNO₃ or NaCl) to maintain constant ionic strength.[3][9]

  • Prepare standardized, carbonate-free KOH or NaOH titrant (e.g., 0.1 M).

• System Calibration: Calibrate the pH electrode using standard buffer solutions (e.g., pH 4.0, 7.0, 10.0). It is crucial to convert pH readings to hydrogen ion concentrations by titrating a known concentration of HCl with the standardized base under the same temperature and ionic strength conditions.

• Ligand Protonation Titration:

  • Pipette a known volume of the DO2A stock solution into the titration vessel.

  • Add the background electrolyte to achieve the desired final volume and ionic strength.

  • Bubble inert gas through the solution to remove dissolved CO₂.

  • Titrate the solution with the standardized base, recording the pH value after each addition.

• Complex Stability Titration:

  • To a new sample containing the same amount of DO2A and background electrolyte, add the metal salt solution to achieve the desired metal-to-ligand ratio (typically 1:1).

  • Allow the solution to equilibrate.

  • Titrate the solution with the standardized base under an inert atmosphere, recording the pH at each step.

• Data Analysis:

  • Use specialized software (e.g., Hyperquad) to analyze the titration curves.[1]

  • The software refines the protonation constants of the ligand and the stability constants of the metal-ligand species by fitting the experimental data to a chemical equilibrium model.

Diagram: Workflow for Potentiometric Titration

Caption: Step-by-step workflow for determining stability constants.

Protocol 2: Assessment of Kinetic Inertness via Transchelation Challenge

This protocol measures the rate of dissociation of a metal-DO2A complex in the presence of a competing metal ion.

Objective: To determine the kinetic inertness of a metal-DO2A complex by measuring its dissociation half-life (t_1/2).

Principle: The dissociation of the metal-DO2A complex is monitored in the presence of a large excess of a competing metal ion (e.g., Zn²⁺ or Cu²⁺). The rate of transchelation is followed over time using a method that can distinguish between the initial complex and the product, such as UV-Vis spectrophotometry or relaxometry.[4][5]

Materials:

• Pre-formed metal-DO2A complex solution of known concentration.

• Challenging metal salt solution (e.g., ZnCl₂, CuSO₄), typically at a 25- to 100-fold molar excess.

• pH buffer (e.g., acetate (B1210297) or MES buffer) to maintain constant pH (e.g., pH 6.0).

• UV-Vis spectrophotometer or NMR relaxometer.

• Temperature-controlled cuvette holder or sample chamber (e.g., 37 °C).[5]

Procedure:

• Prepare the metal-DO2A complex solution in the chosen buffer.

• Set the spectrophotometer or relaxometer to the desired temperature (e.g., 37 °C).

• Place the complex solution in the cuvette/sample tube and record the initial absorbance spectrum or relaxation rate (T₁ or T₂).

• Initiate the reaction by adding a large excess of the challenging metal salt solution and mix quickly.

• Immediately begin monitoring the change in absorbance at a wavelength where the reactant and product complexes have different molar absorptivities, or monitor the change in relaxation rate over time.[3][5]

• Continue data acquisition until the reaction has reached equilibrium (no further change is observed).

• Data Analysis:

  • Plot the absorbance or relaxation rate versus time.

  • Fit the data to a pseudo-first-order kinetic model to obtain the observed rate constant (k_obs).

  • Calculate the dissociation half-life using the formula: t_1/2 = ln(2) / k_obs.

Protocol 3: Radiochemical Stability in Human Serum

This protocol is essential for DO2A-based radiopharmaceuticals to ensure the complex remains intact in a biologically relevant medium.

Objective: To evaluate the stability of a radiolabeled DO2A complex in human serum over time.

Materials:

• Radiometal (e.g., ⁶⁸Ga, ¹⁷⁷Lu, ⁴⁴Sc).[6][8][10]

• DO2A-conjugate (e.g., DO2A-peptide).

• Reaction buffer (e.g., 0.1 M sodium acetate, pH 4.0).[10]

• Human serum.

• Incubator or water bath set to 37 °C.

• Analytical system: Radio-HPLC or radio-TLC (Thin Layer Chromatography).

• EDTA or DTPA solution (for quenching and quality control).

Procedure:

• Radiolabeling:

  • Prepare the radiolabeled complex by incubating the DO2A-conjugate with the radiometal in the reaction buffer. Typical conditions are 5-15 minutes at 95 °C.[7][10]

  • Determine the initial radiochemical purity (RCP) using radio-TLC or radio-HPLC. The RCP should be >95%.

• Serum Incubation:

  • Add a small volume (e.g., 50-100 µL) of the purified radiolabeled complex to a vial containing human serum (e.g., 1 mL).

  • Incubate the mixture at 37 °C.[6]

• Time-Point Analysis:

  • At designated time points (e.g., 1h, 4h, 24h, 48h), withdraw an aliquot of the serum mixture.

  • Quench the sample by adding an equal volume of ethanol (B145695) to precipitate serum proteins.

  • Centrifuge the sample to pellet the precipitated proteins.

  • Analyze the supernatant using radio-TLC or radio-HPLC to determine the percentage of the intact radiolabeled complex versus released/transchelated radiometal.[7]

• Data Analysis:

  • Calculate the radiochemical purity at each time point.

  • Plot the percentage of intact complex versus time to generate a stability profile.

Diagram: Radiochemical Stability Assay Workflow

Caption: Workflow for assessing stability in human serum.

References

• 1. Design of Mn(1,4-DO2A) derivatives as stable and inert contrast agents for magnetic resonance imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Complexes of Bifunctional DO3A-N-(α-amino)propinate Ligands with Mg(II), Ca(II), Cu(II), Zn(II), and Lanthanide(III) Ions: Thermodynamic Stability, Formation and Dissociation Kinetics, and Solution Dynamic NMR Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Physico-chemical properties of MnII complexes formed with cis- and trans-DO2A: thermodynamic, electrochemical and kinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Chelation with a twist: a bifunctional chelator to enable room temperature radiolabeling and targeted PET imaging with scandium-44 - Chemical Science (RSC Publishing) DOI:10.1039/C9SC04655K [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Stability Estimation of Gallium Complexes of DOTA Derivatives for Radiotheranostic Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing DO2A Labeling Efficiency for Proteins

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the efficiency of DO2A (1,4,7,10-tetraazacyclododecane-1,4-diacetic acid) labeling for proteins. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to help you navigate challenges in your conjugation experiments.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during DO2A-NHS ester protein labeling in a question-and-answer format, offering potential causes and actionable solutions.

Q1: Why is my DO2A labeling efficiency consistently low?

Low labeling efficiency can stem from several factors. The primary areas to investigate are the reaction conditions, the quality of your reagents, and the properties of your protein.

• Suboptimal pH: The reaction of an NHS ester with a primary amine is highly pH-dependent. The optimal pH range is typically 7.2-8.5.[1][2] At a lower pH, the amine groups on the protein are protonated and thus less reactive. At a higher pH, the NHS ester is prone to rapid hydrolysis, which competes with the labeling reaction.[1][2] For many applications, a pH of 8.3-8.5 is considered optimal.[1][2]

• Buffer Composition: The presence of primary amines in your buffer, such as Tris or glycine, will compete with your protein for reaction with the DO2A-NHS ester, leading to significantly lower efficiency.[1]

• Reagent Quality: The DO2A-NHS ester is sensitive to moisture and can hydrolyze over time. Ensure you are using a fresh or properly stored vial of the reagent. The organic solvent used to dissolve the DO2A-NHS ester, such as DMSO or DMF, must be anhydrous and of high quality.[1][2]

• Insufficient Molar Excess of DO2A-NHS Ester: The ratio of DO2A-NHS ester to protein is a critical parameter. A low molar excess may result in incomplete labeling. It is often necessary to empirically determine the optimal molar ratio for your specific protein.[2]

• Steric Hindrance: The accessibility of primary amines (lysine residues and the N-terminus) on the protein surface can be limited by the protein's three-dimensional structure. This steric hindrance can prevent the DO2A-NHS ester from reaching the reactive sites.

Q2: My protein precipitates during the labeling reaction. What can I do?

Protein precipitation during conjugation is often a sign of a change in the protein's properties, such as an increase in hydrophobicity, leading to aggregation.

• Over-labeling: Attaching too many DO2A molecules can alter the protein's surface charge and increase its hydrophobicity, leading to aggregation and precipitation. Try reducing the molar excess of the DO2A-NHS ester in your reaction.

• Protein Concentration: High protein concentrations can favor intermolecular interactions and aggregation. Consider performing the labeling reaction at a lower protein concentration.

• Solvent Effects: If you are using a significant volume of organic solvent (e.g., DMSO or DMF) to dissolve the DO2A-NHS ester, this can denature some proteins. Keep the volume of the organic solvent to a minimum, typically less than 10% of the total reaction volume.

• Buffer Conditions: Ensure your buffer composition and pH are optimal for your protein's stability. Some proteins are less stable at the higher pH required for efficient labeling. You can try performing the reaction at a lower pH (e.g., 7.4), but you may need to increase the reaction time.

Q3: How can I remove unreacted DO2A-NHS ester and other byproducts after the labeling reaction?

Purification is a crucial step to remove unconjugated DO2A and byproducts of the reaction, such as hydrolyzed NHS ester.

• Size Exclusion Chromatography (SEC): This is the most common and effective method for separating the larger protein conjugate from smaller, unreacted molecules. Gel filtration columns (e.g., Sephadex G-25) are widely used for this purpose.

• Dialysis: Dialysis can be used to remove small molecules from the protein solution. However, it is generally a slower process than SEC.

• Centrifugal Filtration: Devices with a specific molecular weight cutoff can be used to concentrate the labeled protein and remove low-molecular-weight impurities.

Q4: How do I determine the efficiency of my labeling reaction?

The efficiency of the labeling reaction is quantified by the Degree of Labeling (DOL), which is the average number of DO2A molecules conjugated to each protein molecule. The DOL can be determined using UV-Visible spectrophotometry.

The calculation requires measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at a wavelength where the DO2A molecule has a characteristic absorbance, if available. Since DO2A itself does not have a strong UV absorbance, this method is more straightforward when the chelator is conjugated to a dye.

For a more accurate determination without a dye, you would need the extinction coefficient of the DO2A-NHS ester at 280 nm. The general formula to calculate the DOL is:

DOL = (A_max * ε_prot) / [(A_280 - A_max * CF_280) * ε_max]

Where:

• A_max: Absorbance of the conjugate at the wavelength of maximum absorbance of the label.

• ε_prot: Molar extinction coefficient of the protein at 280 nm.

• A_280: Absorbance of the conjugate at 280 nm.

• CF_280: Correction factor (A_280 of the free label / A_max of the free label).

• ε_max: Molar extinction coefficient of the label at its maximum absorbance wavelength.

For DO2A labeling without a fluorescent reporter, mass spectrometry (e.g., MALDI-TOF or ESI-MS) is a more direct and accurate method to determine the distribution of species with different numbers of conjugated DO2A molecules.

Q5: What are the optimal storage conditions for my DO2A-labeled protein?

Proper storage is essential to maintain the stability and activity of your conjugate.

• Short-term storage (days to weeks): Store at 4°C in a sterile buffer.

• Long-term storage (months to years): Aliquot the conjugate into single-use volumes and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles, which can lead to protein denaturation and aggregation. The addition of a cryoprotectant like glycerol (B35011) to a final concentration of 25-50% can help to protect the protein during freezing.

• Light protection: If the DO2A is part of a fluorescent probe, protect the conjugate from light to prevent photobleaching.

Quantitative Data Summary

Optimizing the molar ratio of DO2A-NHS ester to protein is crucial for achieving the desired Degree of Labeling (DOL). The following table provides illustrative data from a study on the conjugation of DOTA-NHS ester (a close analog of DO2A-NHS ester) to the antibody Trastuzumab. These values can serve as a starting point for optimizing your own DO2A labeling experiments.

Molar Excess of DOTA-NHS Ester to Antibody	Resulting Average Degree of Labeling (DOL)
5:1	Incomplete labeling observed in some fractions
20:1	Successful labeling, with full incorporation in optimal fractions
100:1	Successful labeling, with full incorporation in optimal fractions

Note: This data is for DOTA-NHS ester and Trastuzumab. The optimal molar excess and resulting DOL for your specific protein and DO2A derivative may vary and should be determined empirically.

Detailed Experimental Protocol: DO2A-NHS Ester Labeling of a Protein

This protocol provides a general framework for the conjugation of a DO2A-NHS ester to a protein. Optimization of specific parameters may be required for your particular protein of interest.

Materials:

• Protein to be labeled (in an amine-free buffer, e.g., PBS)

• DO2A-NHS ester

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

• Purification column (e.g., Sephadex G-25 size exclusion column)

• UV-Vis Spectrophotometer and quartz cuvettes

Procedure:

• Protein Preparation:

  • If your protein solution contains primary amines (e.g., Tris buffer) or stabilizers like BSA, it must be purified before labeling. This can be achieved by dialysis against the Reaction Buffer or by using a desalting column.

  • Adjust the concentration of the protein to 1-10 mg/mL in the cold Reaction Buffer.

• DO2A-NHS Ester Solution Preparation:

  • Allow the vial of DO2A-NHS ester to equilibrate to room temperature before opening to prevent moisture condensation.

  • Immediately before use, dissolve the DO2A-NHS ester in anhydrous DMSO or DMF to a concentration of 1-10 mg/mL. The solution should be used promptly.

• Conjugation Reaction:

  • Add the desired molar excess of the dissolved DO2A-NHS ester to the protein solution. Add the DO2A-NHS ester solution dropwise while gently stirring the protein solution.

  • Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C for 4 hours to overnight. The optimal time and temperature may need to be determined empirically. Protect the reaction from light if the DO2A derivative is light-sensitive.

• Quenching the Reaction (Optional but Recommended):

  • To stop the reaction, add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

  • Incubate for 15-30 minutes at room temperature.

• Purification of the Conjugate:

  • Equilibrate the size exclusion chromatography column with your desired storage buffer (e.g., PBS).

  • Apply the quenched reaction mixture to the top of the column.

  • Elute the conjugate with the storage buffer and collect the fractions. The first colored or protein-containing fractions will contain the labeled protein.

• Characterization of the Conjugate:

  • Measure the absorbance of the purified conjugate at 280 nm to determine the protein concentration.

  • If possible, measure the absorbance at a wavelength specific to the DO2A label to determine the DOL. Alternatively, use mass spectrometry for a more accurate determination of the DOL.

Visualizations

The following diagrams illustrate the key processes in DO2A protein labeling.

Caption: Workflow for DO2A-NHS ester labeling of proteins.

Caption: Troubleshooting flowchart for low DO2A labeling efficiency.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. The Effect of Fluorophore Conjugation on Antibody Affinity and the Photophysical Properties of Dyes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: DO2A Conjugation to Monoclonal Antibodies

Welcome to the technical support center for DO2A conjugation to monoclonal antibodies. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during the conjugation process.

Frequently Asked Questions (FAQs)

Q1: What is DO2A-NHS ester, and how does it work for antibody conjugation?

A1: DO2A-NHS ester is a bifunctional chelator commonly used for attaching metal ions to monoclonal antibodies (mAbs) for applications like radioimmunotherapy and molecular imaging. It consists of two key components:

• DO2A (1,4,7,10-tetraazacyclododecane-1,7-diacetic acid): A macrocyclic chelator that can stably bind a variety of radiometals.

• N-Hydroxysuccinimide (NHS) ester: An amine-reactive group that forms a stable amide bond with primary amines (e.g., the side chain of lysine (B10760008) residues) on the surface of the antibody.

The conjugation reaction occurs in a single step where the NHS ester of DO2A reacts with the lysine residues on the mAb, forming a stable DO2A-antibody conjugate.

Q2: What are the critical parameters to control during the DO2A-NHS ester conjugation reaction?

A2: Several parameters are crucial for a successful conjugation:

• pH: The reaction is pH-dependent. A slightly alkaline pH (typically 8.0-9.0) is optimal for the reaction between the NHS ester and the primary amines on the antibody.

• Molar Ratio: The molar ratio of DO2A-NHS ester to the antibody is a key factor that influences the number of DO2A molecules conjugated per antibody, also known as the chelator-to-antibody ratio (CAR).[1]

• Antibody Concentration: A recommended antibody concentration is typically between 1-10 mg/mL. Higher concentrations can sometimes lead to aggregation.

• Reaction Time and Temperature: Typical incubation times range from 1 to 4 hours at room temperature or overnight at 4°C.[1]

• Buffer Composition: The buffer should be free of primary amines (e.g., Tris or glycine) as they will compete with the antibody for reaction with the NHS ester. Phosphate-buffered saline (PBS) or borate (B1201080) buffer are common choices.

Q3: How does the chelator-to-antibody ratio (CAR) affect my conjugated antibody?

A3: The CAR is a critical quality attribute of the conjugate.

• Increased CAR: Can lead to higher specific activity for radiolabeling. However, an excessively high CAR can negatively impact the antibody's immunoreactivity, increase its clearance from circulation, and potentially lead to aggregation.[1][2][3]

• Decreased CAR: May result in insufficient radiolabeling for the intended application.

Optimizing the CAR is a balancing act between achieving sufficient labeling and preserving the biological function of the antibody.[4]

Q4: How can I determine the number of DO2A molecules conjugated to my antibody?

A4: Several methods can be used to determine the CAR:

• UV-Vis Spectrophotometry: This is a relatively simple method that can be used if the chelator has a distinct UV absorbance from the antibody.[][6]

• Mass Spectrometry (MS): Techniques like MALDI-TOF or ESI-MS can accurately measure the mass of the unconjugated antibody and the conjugate, allowing for the determination of the number of attached DO2A molecules.[7][8][9]

• Size-Exclusion Chromatography (SEC): While not a direct measure of CAR, SEC can separate species with different numbers of conjugated chelators based on changes in their hydrodynamic radius.

Troubleshooting Guides

This section provides solutions to common problems encountered during DO2A conjugation.

Issue 1: Low Conjugation Efficiency / Low Chelator-to-Antibody Ratio (CAR)

Possible Cause	Recommended Solution
Suboptimal pH	Ensure the reaction buffer pH is between 8.0 and 9.0. Use a freshly prepared buffer and verify the pH before starting the conjugation.
Hydrolysis of NHS ester	Prepare the DO2A-NHS ester solution immediately before use. Avoid prolonged exposure to aqueous solutions before adding it to the antibody.
Presence of primary amines in the buffer	Use amine-free buffers such as PBS or borate buffer. If your antibody is in a buffer containing Tris or glycine, perform a buffer exchange prior to conjugation.
Low molar ratio of DO2A-NHS ester to antibody	Increase the molar excess of the DO2A-NHS ester. It is recommended to perform a titration to find the optimal ratio for your specific antibody.
Inactive antibody	Ensure the antibody has been stored correctly and has not undergone degradation. Check for the presence of stabilizing proteins like BSA, which can interfere with the conjugation and should be removed.

Issue 2: Antibody Aggregation

Possible Cause	Recommended Solution
High antibody concentration	Perform the conjugation at a lower antibody concentration (e.g., 1-5 mg/mL).
Inappropriate buffer conditions	Optimize the buffer composition, including ionic strength. In some cases, the addition of excipients like arginine or polysorbates can help reduce aggregation.
High chelator-to-antibody ratio	A high degree of conjugation can increase the hydrophobicity of the antibody, leading to aggregation.[10] Reduce the molar ratio of DO2A-NHS ester to the antibody.
Presence of organic solvent	If the DO2A-NHS ester is dissolved in an organic solvent like DMSO, add it to the antibody solution slowly while gently stirring to avoid localized high concentrations of the solvent.
Thermal stress	Avoid high temperatures during the conjugation and purification steps. Perform the reaction at room temperature or 4°C.[10]

Issue 3: Loss of Antibody Immunoreactivity

Possible Cause	Recommended Solution
High chelator-to-antibody ratio	Conjugation of too many DO2A molecules can sterically hinder the antigen-binding site of the antibody.[1][2][3] Optimize the molar ratio of DO2A-NHS ester to the antibody to achieve a lower CAR.
Conjugation at critical lysine residues	Lysine residues within the complementarity-determining regions (CDRs) of the antibody can be crucial for antigen binding. Conjugation at these sites can reduce immunoreactivity. While random lysine conjugation is common, site-specific conjugation methods can be considered if this is a persistent issue.
Harsh reaction conditions	Extreme pH or high temperatures can denature the antibody. Ensure the reaction is performed under mild conditions.
Aggregation	Aggregated antibodies often exhibit reduced immunoreactivity. Address any aggregation issues using the solutions provided in the section above.

Data Presentation

Table 1: Effect of Molar Ratio of DOTA-NHS Ester to Antibody on Chelator-to-Antibody Ratio (CAR) and Immunoreactivity.

Molar Ratio (DOTA:mAb)	Average CAR	Immunoreactive Fraction (%)	Reference
5:1	1.62 ± 0.50	71.17	[11]
10:1	6.42 ± 1.72	53.05	[11]
20:1	~4	~85	[1]
50:1	4.25 ± 1.04	~70	[1]
50:1	11.01 ± 2.64	19.37	[11]

Note: Data is for DOTA, a structurally similar chelator to DO2A, and provides a general trend.

Experimental Protocols

Protocol 1: DO2A-NHS Ester Conjugation to a Monoclonal Antibody

Materials:

• Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS, pH 7.4)

• DO2A-NHS ester

• Anhydrous DMSO

• Conjugation buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Size-exclusion chromatography (SEC) column for purification

Procedure:

• Antibody Preparation:

  • If necessary, perform a buffer exchange to transfer the mAb into the conjugation buffer.

  • Adjust the mAb concentration to 2-5 mg/mL.

• DO2A-NHS Ester Preparation:

  • Immediately before use, dissolve the DO2A-NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • Add the desired molar excess of the dissolved DO2A-NHS ester to the antibody solution. Add the DMSO solution dropwise while gently vortexing.

  • Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Quenching the Reaction:

  • Add the quenching solution to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS esters.

  • Incubate for 15-30 minutes at room temperature.

• Purification:

  • Purify the DO2A-mAb conjugate from unreacted DO2A-NHS ester and other small molecules using a size-exclusion chromatography column pre-equilibrated with PBS.[12][13]

Protocol 2: Determination of Chelator-to-Antibody Ratio (CAR) by UV-Vis Spectrophotometry

Principle: This method relies on the difference in the UV absorbance spectra of the antibody and the DO2A chelator. It is applicable if the chelator has a unique absorbance peak.

Procedure:

• Measure the absorbance of the purified DO2A-mAb conjugate at 280 nm (A280) and at the maximum absorbance wavelength of the DO2A chelator (λmax).

• Measure the extinction coefficients of the unconjugated antibody and the free DO2A chelator at both 280 nm and λmax.

• Calculate the concentrations of the antibody and the DO2A in the conjugate solution using the following equations based on the Beer-Lambert law:

  • A280 = (εAb,280 * CAb) + (εDO2A,280 * CDO2A)

  • Aλmax = (εAb,λmax * CAb) + (εDO2A,λmax * CDO2A)

• The CAR is then calculated as the molar ratio of the chelator to the antibody (CDO2A / CAb).[]

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A simplified suite of methods to evaluate chelator conjugation of antibodies: effects on hydrodynamic radius and biodistribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Impact of DOTA Conjugation on Pharmacokinetics and Immunoreactivity of [177Lu]Lu-1C1m-Fc, an Anti TEM-1 Fusion Protein Antibody in a TEM-1 Positive Tumor Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. MALDI-MS: a Rapid and Reliable Method for Drug-to-Antibody Ratio Determination of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. Investigation into temperature-induced aggregation of an antibody drug conjugate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Does the Number of Bifunctional Chelators Conjugated to a mAb Affect the Biological Activity of Its Radio-Labeled Counterpart? Discussion Using the Example of mAb against CD-20 Labeled with 90Y or 177Lu - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Purification of Labeled Antibodies Using Size-Exclusion Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimizing DO2A Chelation Reactions

Welcome to the technical support center for DO2A chelation. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experimental conditions and troubleshooting common issues encountered during the chelation process.

Frequently Asked Questions (FAQs)

Q1: What is DO2A and why is it used as a chelator?

DO2A (1,4,7,10-tetraazacyclododecane-1,7-diacetic acid) is a macrocyclic bifunctional chelator. It is a derivative of the well-known DOTA chelator and is used to form stable complexes with radiometals for applications in nuclear medicine, including PET imaging and targeted radionuclide therapy. Its bifunctional nature allows it to be conjugated to targeting molecules such as peptides and antibodies.

Q2: What are the key parameters to consider when optimizing DO2A chelation?

The efficiency of DO2A chelation is primarily influenced by pH, temperature, reaction time, and the concentration of the DO2A-conjugate and the radiometal. It is also crucial to minimize the presence of competing metal ion impurities.

Q3: How does DO2A compare to DOTA in terms of radiolabeling conditions?

While structurally similar, DO2A-based chelators may require different optimization strategies compared to DOTA. For instance, some DO2A conjugates, such as CB-DO2A-GA-TATE, have been reported to require harsher reaction conditions for 68Ga-incorporation than their DOTA counterparts[1]. However, other DO2A derivatives have shown high stability, such as the high stability of [64Cu][Cu(DO2A2S)] in human serum[2].

Q4: What is the optimal pH for DO2A chelation?

The optimal pH for chelation is metal-dependent but generally falls within a slightly acidic to neutral range. For many trivalent metals, a pH between 4.0 and 6.0 is a good starting point. It is crucial to determine the optimal pH for each specific metal and DO2A-conjugate combination empirically.

Q5: Is heating always necessary for DO2A chelation?

Heating is often required to achieve high radiochemical yields in a reasonable timeframe, particularly for macrocyclic chelators like DO2A. Temperatures can range from room temperature to 95°C. The necessity and optimal temperature depend on the specific radiometal and the kinetic stability of the desired complex.

Troubleshooting Guide

This guide addresses common problems encountered during DO2A chelation experiments.

Issue 1: Low Radiochemical Yield (RCY)

Potential Cause	Troubleshooting Step
Suboptimal pH	Verify the pH of your reaction mixture. Perform small-scale experiments across a pH range (e.g., 4.0 to 7.0) to determine the optimum.
Incorrect Temperature or Time	Optimize the reaction temperature and incubation time. For some metals, higher temperatures and longer incubation times may be necessary.
Presence of Competing Metal Ions	Use high-purity water and reagents. If using a generator-eluted radiometal, consider a purification step to remove metal impurities. All buffers and solutions should be prepared with metal-free water.
Low Precursor Concentration	Increase the concentration of your DO2A-conjugated precursor.
Degradation of DO2A-conjugate	Verify the integrity of your conjugate, especially if it is a sensitive biomolecule like an antibody.

Issue 2: Multiple Peaks in Radio-HPLC Chromatogram

Potential Cause	Troubleshooting Step
Unbound Radiometal	The peak corresponding to the free radiometal will typically have a very early retention time.
Formation of Colloids	Radiometals can form colloids at certain pH values, which may appear as broad or multiple peaks. Ensure proper pH control.
Presence of Isomers	Some DO2A-metal complexes can form stable isomers, which may be resolved by HPLC.
Degradation of the Conjugate	The radiolabeled product may be degrading during the reaction or analysis. Analyze the stability of the conjugate under the reaction conditions.
Impure Conjugate	Ensure the purity of the DO2A-conjugate before radiolabeling.

Issue 3: Poor In Vitro or In Vivo Stability (Transchelation)

Potential Cause	Troubleshooting Step
Suboptimal Chelation	Ensure the chelation reaction has gone to completion to form the most thermodynamically stable complex.
Presence of Strong Competing Chelators in Biological Milieu	Perform a serum stability assay to assess the stability of your radiolabeled complex in a biological environment.
Incorrect Radiometal for the Chelator	The specific DO2A derivative may not be optimal for the chosen radiometal, leading to a less stable complex.

Quantitative Data Summary

The following tables provide a summary of reaction conditions and stability data for DO2A and comparable chelators from published studies.

Table 1: Comparison of Radiolabeling Conditions for Different Chelators with ⁶⁴Cu

Chelator	Temperature (°C)	Time (hr)	Radiochemical Yield (%)
DOTA-mAb7	40	1	59 - 71
NODAGA-mAb7	25	1	59 - 71

Data extracted from a study comparing DOTA and NODAGA immunoconjugates[3][4].

Table 2: Stability of a ⁶⁴Cu-DO2A Derivative Complex in Human Serum

Complex	Incubation Time (h)	Intact Complex (%)
[⁶⁴Cu][Cu(DO2A2S)]	24	>99

This data indicates high stability of the complex in a biological matrix[2].

Experimental Protocols

Protocol 1: General DO2A Chelation for Radiolabeling

This protocol provides a general guideline for radiolabeling a DO2A-conjugated peptide. Optimization will be required for specific applications.

• Preparation:

  • Prepare all solutions using metal-free water and reagents.

  • Prepare a stock solution of the DO2A-peptide conjugate in a suitable buffer (e.g., 0.1 M ammonium (B1175870) acetate).

• Reaction Setup:

  • In a sterile, low-binding microcentrifuge tube, add the DO2A-peptide conjugate to the desired final concentration (e.g., 10⁻⁵ to 10⁻⁶ M).

  • Add the appropriate buffer to adjust the pH to the optimal range (e.g., pH 5.5).

  • Add the radiometal solution. The volume should be minimal to avoid significant changes in pH and concentration.

• Incubation:

  • Incubate the reaction mixture at the optimized temperature (e.g., 95°C) for the determined time (e.g., 15-30 minutes).

• Quality Control:

  • After incubation, cool the reaction to room temperature.

  • Determine the radiochemical purity using radio-TLC or radio-HPLC.

• Purification (if necessary):

  • If the radiochemical purity is below the desired level (e.g., >95%), purify the radiolabeled conjugate using a suitable method, such as a C18 Sep-Pak cartridge, to remove unchelated radiometal.

Protocol 2: Serum Stability Assay

• Preparation:

  • Obtain fresh human serum and centrifuge to remove any precipitates.

• Incubation:

  • Add the purified radiolabeled DO2A-conjugate to the human serum (e.g., 10 µL of conjugate in 190 µL of serum).

  • Incubate the mixture at 37°C.

• Sampling:

  • At various time points (e.g., 0, 1, 4, and 24 hours), take an aliquot of the serum mixture.

• Analysis:

  • Analyze the aliquots by radio-HPLC or radio-TLC to determine the percentage of the intact radiolabeled conjugate remaining.

Protocol 3: Competition Assay

This assay can be used to assess the binding affinity of a non-radiolabeled metal to the DO2A-conjugate by competing with the radiolabeled metal.

• Preparation:

  • Prepare solutions of the radiolabeled DO2A-conjugate and a range of concentrations of the competing non-radiolabeled metal.

• Reaction Setup:

  • In a series of tubes, add a fixed amount of the radiolabeled DO2A-conjugate.

  • Add increasing concentrations of the non-radiolabeled metal to each tube.

• Incubation:

  • Incubate the mixtures at a controlled temperature for a sufficient time to reach equilibrium.

• Separation and Measurement:

  • Separate the bound from the free radiolabel using a suitable method (e.g., size exclusion chromatography, filtration).

  • Measure the radioactivity in the bound fraction.

• Data Analysis:

  • Plot the percentage of bound radioactivity as a function of the concentration of the competing metal.

  • Determine the IC50 value, which is the concentration of the non-radiolabeled metal that displaces 50% of the radiolabeled conjugate.

Visualizations

Caption: Experimental workflow for DO2A chelation.

Caption: Troubleshooting decision tree for low RCY.

References

• 1. Synthesis of a Bifunctional Cross-Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68 Ga Labeling and Complex Stability Characteristics with Established Chelators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chelation of Theranostic Copper Radioisotopes with S-Rich Macrocycles: From Radiolabelling of Copper-64 to In Vivo Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of DOTA and NODAGA as chelators for (64)Cu-labeled immunoconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Refinement of DO2A Purification Methods

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their DO2A (1,4,7,10-tetraazacyclododecane-1,7-diacetic acid) purification methods.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying DO2A and its derivatives?

A1: The most common methods for purifying DO2A and its derivatives are preparative High-Performance Liquid Chromatography (HPLC) and Solid-Phase Extraction (SPE). Preparative HPLC is often used for high-purity isolation, while SPE is useful for sample cleanup and concentration.

Q2: What are the expected yields and purity for DO2A purification?

A2: The expected yield and purity of DO2A purification can vary depending on the synthesis route and the purification method employed. For instance, the synthesis and purification of a bifunctional cross-bridged DO2A derivative, CB-DO2A-GA(tBu)2, yielded a product with a purity of >93% after semi-preparative HPLC.[1] Another example with a DOTA-TATE derivative reported a yield of 62.6% with a purity of ≥99% after HPLC purification.[1]

Q3: What are potential sources of impurities in DO2A synthesis?

A3: Impurities in DO2A synthesis can arise from several sources, including incomplete reactions, side reactions, and residual starting materials or reagents. The analysis of impurities is crucial and can be performed using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).[2][3] Common impurities may include incompletely deprotected analogues or byproducts from the alkylation steps.

Q4: How can I remove metal contaminants during DO2A purification?

A4: Metal contamination can be a concern when working with chelating agents like DO2A. Using high-purity reagents and solvents is a primary step in prevention. Employing metal-free or passivated HPLC systems and components, such as nickel-based filters instead of stainless steel, can also mitigate this issue.[4] If contamination is suspected, washing the purification system with a chelating agent solution, followed by thorough rinsing with high-purity solvent, may be necessary.

Troubleshooting Guides

Preparative HPLC Purification

This guide addresses common issues encountered during the preparative HPLC purification of DO2A.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Column overload- Inappropriate mobile phase pH- Column degradation	- Reduce sample injection volume or concentration.- Adjust the mobile phase pH to ensure DO2A is in a single ionic state.- Replace the column with a new one.
Variable Retention Times	- Inconsistent mobile phase composition- Fluctuations in column temperature- Air bubbles in the system	- Ensure accurate and consistent mobile phase preparation.- Use a column oven to maintain a stable temperature.- Degas the mobile phase and prime the pump to remove air bubbles.
Low Product Recovery	- Incomplete elution from the column- Product precipitation on the column- Adsorption to metal surfaces in the HPLC system	- Optimize the gradient and final mobile phase composition to ensure complete elution.- Modify the mobile phase to improve the solubility of DO2A.- Use a biocompatible or PEEK-based HPLC system to minimize metal interactions.
High Backpressure	- Clogged column frit or tubing- Particulate matter in the sample or mobile phase	- Filter the sample and mobile phase before use.- Reverse flush the column (if recommended by the manufacturer).- Check for and clear any blockages in the HPLC tubing.

Solid-Phase Extraction (SPE) Purification

This guide provides troubleshooting for common problems during the SPE of DO2A.

Problem	Possible Cause(s)	Recommended Solution(s)
Analyte Breakthrough (DO2A in the wash)	- Inappropriate SPE sorbent- Insufficient sorbent mass- Sample pH not optimal for retention	- Select a sorbent with higher affinity for DO2A (e.g., a mixed-mode or ion-exchange sorbent).- Use a larger SPE cartridge.- Adjust the sample pH to maximize the interaction between DO2A and the sorbent.[5]
Low Recovery of DO2A in the Eluate	- Elution solvent is too weak- Insufficient volume of elution solvent- Strong, irreversible binding to the sorbent	- Increase the strength of the elution solvent (e.g., by increasing the organic content or adding a pH modifier).- Increase the volume of the elution solvent.- Consider a different SPE sorbent with more favorable elution characteristics.
Presence of Impurities in the Eluate	- Ineffective wash step- Co-elution of impurities with DO2A	- Optimize the wash solvent to remove impurities without eluting DO2A.- Employ a multi-step elution to selectively elute DO2A and leave impurities on the cartridge.

Experimental Protocols

General Preparative HPLC Method for DO2A Derivatives

This protocol is based on the purification of a DO2A derivative and can be adapted for DO2A.[1]

• Column: A suitable semi-preparative C18 column.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient tailored to the specific hydrophobicity of the DO2A derivative, for example, 0-80% B over 8 minutes.

• Flow Rate: Appropriate for the column dimensions (e.g., 5-20 mL/min).

• Detection: UV detection at a suitable wavelength (e.g., 220 nm).

• Post-Purification: Fractions containing the pure product are collected, combined, and lyophilized.

General Solid-Phase Extraction (SPE) Protocol

This is a general workflow for SPE that can be optimized for DO2A purification.[5][6]

• Conditioning: Condition the SPE cartridge with a water-miscible organic solvent (e.g., methanol), followed by equilibration with water or a buffer at the desired pH.

• Loading: Dissolve the crude DO2A sample in a suitable solvent and load it onto the conditioned cartridge. The pH of the sample should be adjusted to ensure retention on the sorbent.

• Washing: Wash the cartridge with a solvent that removes impurities but does not elute the DO2A. The wash solvent is typically weaker than the elution solvent.

• Elution: Elute the purified DO2A from the cartridge using a strong solvent. This may involve changing the pH or increasing the organic solvent concentration.

• Post-Elution: The collected eluate can be concentrated by evaporation, and the purified DO2A can be reconstituted in the desired solvent.

Visualizations

A general workflow for the purification of DO2A.

A logical flow for troubleshooting DO2A purification issues.

References

• 1. Synthesis of a Bifunctional Cross‐Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68Ga Labeling and Complex Stability Characteristics with Established Chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. entegris.com [entegris.com]
• 5. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]
• 6. Solid-phase extraction - Wikipedia [en.wikipedia.org]

Technical Support Center: Addressing Aggregation Issues with DO2A Conjugates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address aggregation issues encountered during the synthesis, purification, and storage of DO2A conjugates.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of aggregation in DO2A conjugates?

A1: Aggregation of DO2A conjugates, particularly antibody-drug conjugates (ADCs), is a multifaceted issue stemming from several factors that compromise the conformational and colloidal stability of the molecule.[1][2] The primary causes include:

• Increased Hydrophobicity: The conjugation of hydrophobic payloads and linkers to the antibody surface can create hydrophobic patches. These patches can interact between molecules, leading to aggregation to minimize exposure to the aqueous environment.[1][3]

• Unfavorable Buffer Conditions: Suboptimal buffer conditions, such as a pH close to the isoelectric point (pI) of the conjugate or inappropriate salt concentrations, can reduce the net charge of the protein and weaken electrostatic repulsion between molecules, promoting aggregation.[3]

• Use of Organic Solvents: The use of organic co-solvents, often required to dissolve hydrophobic payloads for conjugation, can disrupt the hydration shell of the antibody and promote aggregation.[3]

• Thermal and Mechanical Stress: Exposure to elevated temperatures or mechanical stresses like vigorous mixing can induce partial unfolding of the antibody, exposing hydrophobic regions and leading to aggregation.[1]

• High Drug-to-Antibody Ratio (DAR): A higher number of conjugated drug-linker molecules per antibody generally increases the overall hydrophobicity and the propensity for aggregation.[1]

Q2: How can I proactively prevent aggregation during the conjugation process?

A2: Preventing aggregation from the outset is the most effective strategy. Key preventative measures include:

• Formulation Optimization: Carefully select the buffer system, pH, and ionic strength to maintain the colloidal stability of the conjugate. The pH should be sufficiently far from the pI of the antibody.[3]

• Use of Hydrophilic Linkers and Payloads: Incorporating hydrophilic moieties, such as polyethylene (B3416737) glycol (PEG), into the linker or using more hydrophilic payloads can significantly reduce the overall hydrophobicity of the conjugate and mitigate aggregation.[1][4][5]

• Solid-Phase Conjugation: Immobilizing the antibody on a solid support, such as a resin, during the conjugation reaction physically separates the antibody molecules, preventing them from aggregating under potentially destabilizing conditions.[3]

• Control of Conjugation Conditions: Minimize the concentration of organic solvents and the reaction temperature to reduce stress on the antibody.

Q3: What are the best practices for storing DO2A conjugates to minimize aggregation?

A3: Proper storage is critical for the long-term stability of DO2A conjugates. Best practices include:

• Lyophilization: Freeze-drying with cryoprotectants such as sugars (e.g., sucrose (B13894), trehalose) and other stabilizers can be an effective long-term storage strategy.

• Optimized Buffer Composition: Store liquid formulations in buffers containing stabilizing excipients like polysorbates (e.g., Polysorbate 20 or 80), sugars, and amino acids (e.g., arginine, glycine) that can help prevent aggregation.[6][7]

• Controlled Temperature: Store at recommended low temperatures (e.g., 2-8°C or frozen) and avoid repeated freeze-thaw cycles, which can induce aggregation.

• Protection from Light and Agitation: Protect from light, especially if the payload is photosensitive, and avoid vigorous shaking or stirring.[1]

Troubleshooting Guides

This section provides a question-and-answer formatted guide to troubleshoot specific aggregation issues you may encounter during your experiments.

Observed Issue	Potential Cause	Recommended Solution
Precipitation observed immediately after adding the payload-linker solution.	High concentration of organic solvent (e.g., DMSO) in the reaction mixture.	Reduce the volume of the organic solvent used to dissolve the payload-linker. Add the payload-linker solution dropwise to the antibody solution with gentle stirring. Consider using a more water-soluble linker if available.
Increased aggregation detected by SEC after the conjugation reaction.	Suboptimal buffer pH or ionic strength during conjugation.	Optimize the conjugation buffer. Screen a range of pH values (typically 6.0-8.0) and salt concentrations (e.g., 50-150 mM NaCl) to find conditions that minimize aggregation while maintaining conjugation efficiency.
High hydrophobicity of the payload-linker.	If possible, switch to a more hydrophilic linker, for instance, one containing a PEG spacer.[1][4][5] Alternatively, consider reducing the drug-to-antibody ratio (DAR).
Gradual increase in aggregation during storage at 4°C.	Inadequate formulation buffer.	Re-formulate the conjugate in a buffer containing stabilizing excipients. Common stabilizers include polysorbates (0.01-0.1%), sugars like sucrose or trehalose (B1683222) (5-10%), and amino acids such as arginine or glycine (B1666218) (1-2%).[6][7]
Sub-optimal protein concentration.	Investigate the effect of protein concentration on aggregation. In some cases, higher concentrations can surprisingly reduce aggregation due to a "crowding effect," while in others, dilution may be beneficial.
Aggregation occurs after freeze-thaw cycles.	Cryo-concentration and ice-water interface effects.	Avoid repeated freeze-thaw cycles by aliquoting the conjugate before freezing. If lyophilization is an option, develop a formulation with appropriate cryoprotectants.
Inconsistent DLS results showing large, polydisperse aggregates.	Presence of a small fraction of highly aggregated species that disproportionately scatter light.	Confirm the presence of large aggregates with an orthogonal technique like SEC.[8] Consider a purification step to remove existing aggregates before storage or further experiments.

Quantitative Data on Aggregation Mitigation

The following tables provide illustrative data on how different formulation parameters can impact the aggregation of antibody-drug conjugates. This data is synthesized from trends reported in the literature and should be used as a guide for experimental design.

Table 1: Effect of pH and Salt Concentration on ADC Aggregation

Formulation Buffer	pH	NaCl Concentration (mM)	% Aggregate (by SEC)
20 mM Histidine	6.0	50	2.5
20 mM Histidine	6.0	150	1.8
20 mM Histidine	7.0	50	3.8
20 mM Histidine	7.0	150	2.9
20 mM Phosphate	7.4	150	2.2

This table illustrates the general trend that aggregation can be influenced by both pH and ionic strength. Optimal conditions need to be determined empirically for each specific conjugate.[9][10]

Table 2: Impact of Excipients on ADC Stability Under Thermal Stress

Formulation	Excipient	% Aggregate (Initial)	% Aggregate (After 1 week at 40°C)
PBS	None	1.5	15.2
PBS	5% Sucrose	1.4	8.7
PBS	0.05% Polysorbate 80	1.6	6.3
PBS	5% Sucrose + 0.05% Polysorbate 80	1.5	4.1

This table demonstrates the stabilizing effect of common excipients on an ADC formulation when subjected to thermal stress.[7][11][12]

Table 3: Comparison of Hydrophilic vs. Hydrophobic Linkers on ADC Aggregation

Antibody-Payload Conjugate	Linker Type	Drug-to-Antibody Ratio (DAR)	% Aggregate (by SEC)
Trastuzumab-MMAE	Hydrophobic (Val-Cit)	4	5.8
Trastuzumab-MMAE	Hydrophilic (with PEG spacer)	4	2.1
Trastuzumab-MMAE	Hydrophobic (Val-Cit)	8	18.5
Trastuzumab-MMAE	Hydrophilic (with PEG spacer)	8	6.7

This table illustrates the significant reduction in aggregation propensity when a hydrophilic linker is used, especially at higher drug-to-antibody ratios.[4][5][13]

Experimental Protocols

This section provides detailed methodologies for key experiments to quantify the aggregation of DO2A conjugates.

Protocol 1: Quantification of Aggregates by Size Exclusion Chromatography (SEC)

Objective: To separate and quantify monomers, dimers, and higher-order aggregates based on their hydrodynamic volume.

Materials:

• DO2A conjugate sample

• SEC column (e.g., Agilent AdvanceBio SEC 300Å, Tosoh TSKgel G3000SWXL)[14][15]

• UHPLC or HPLC system with a UV detector

• Mobile phase: e.g., 150 mM sodium phosphate, pH 7.0

• 0.22 µm syringe filters

Procedure:

• System Equilibration: Equilibrate the SEC column with the mobile phase at a constant flow rate (e.g., 0.5 mL/min) until a stable baseline is achieved.

• Sample Preparation:

  • Thaw the DO2A conjugate sample on ice.

  • If necessary, dilute the sample to an appropriate concentration (e.g., 1 mg/mL) using the mobile phase.

  • Filter the sample through a 0.22 µm syringe filter to remove any large particulates.

• Injection: Inject a defined volume of the prepared sample (e.g., 20 µL) onto the column.

• Chromatographic Separation: Run the separation for a sufficient time to allow for the elution of all species (typically 20-30 minutes).

• Data Analysis:

  • Monitor the absorbance at 280 nm.

  • Identify the peaks corresponding to the high molecular weight (HMW) species (aggregates), the main monomer peak, and any low molecular weight (LMW) species (fragments).

  • Integrate the area of each peak.

  • Calculate the percentage of aggregate as: (% Aggregate) = (Area of HMW peaks / Total area of all peaks) * 100.

Protocol 2: Analysis of Hydrodynamic Radius by Dynamic Light Scattering (DLS)

Objective: To measure the size distribution of particles in solution and detect the presence of aggregates.

Materials:

• DO2A conjugate sample

• DLS instrument (e.g., Malvern Zetasizer, Wyatt DynaPro)

• Low-volume cuvette

• Buffer matching the sample formulation

• 0.22 µm syringe filters

Procedure:

• Instrument Setup:

  • Turn on the DLS instrument and allow it to warm up.

  • Set the measurement temperature (e.g., 25°C).

  • Enter the solvent viscosity and refractive index parameters for the buffer.

• Sample Preparation:

  • Prepare the sample at a suitable concentration (e.g., 0.5-1 mg/mL) in a filtered buffer.

  • Filter the sample directly into the cuvette using a 0.22 µm syringe filter to remove dust and extraneous particles.

• Measurement:

  • Place the cuvette in the instrument and allow it to equilibrate to the set temperature for at least 5 minutes.

  • Perform the DLS measurement, typically consisting of multiple acquisitions.

• Data Analysis:

  • Analyze the intensity-weighted size distribution to identify the presence of multiple populations. A peak at a larger hydrodynamic radius (Rh) indicates the presence of aggregates.

  • The Polydispersity Index (PDI) provides an indication of the heterogeneity of the sample. A PDI value below 0.2 is generally considered monodisperse.

Protocol 3: Thioflavin T (ThT) Assay for Amyloid-like Aggregates

Objective: To detect the formation of beta-sheet-rich, amyloid-like fibrils.

Materials:

• DO2A conjugate sample (and a non-aggregated control)

• Thioflavin T (ThT)

• Assay buffer (e.g., 50 mM glycine, pH 8.5)

• 96-well black, clear-bottom microplate

• Fluorescence plate reader

Procedure:

• Reagent Preparation:

  • Prepare a concentrated stock solution of ThT (e.g., 1 mM) in water and filter it through a 0.22 µm syringe filter. Store protected from light.

  • Prepare a working solution of ThT (e.g., 25 µM) in the assay buffer.

• Assay Setup:

  • In the 96-well plate, add your DO2A conjugate samples (e.g., 10 µL of a 1 mg/mL solution) to triplicate wells.

  • Include a non-aggregated control sample and a buffer-only blank.

  • To each well, add the ThT working solution to a final volume of 200 µL.

• Incubation and Measurement:

  • Incubate the plate at a specific temperature (e.g., 37°C) with intermittent shaking to promote aggregation.

  • Measure the fluorescence intensity at regular intervals using an excitation wavelength of ~440 nm and an emission wavelength of ~485 nm.

• Data Analysis:

  • Subtract the background fluorescence of the buffer-only control.

  • An increase in fluorescence intensity over time for a sample compared to the non-aggregated control indicates the formation of amyloid-like aggregates.

Visualizations

The following diagrams illustrate key workflows and concepts related to addressing aggregation issues with DO2A conjugates.

Caption: A general workflow for troubleshooting aggregation issues.

Caption: Key considerations for preventing aggregation during DO2A conjugation.

Caption: Relationship between common analytical techniques for aggregation analysis.

References

• 1. cytivalifesciences.com [cytivalifesciences.com]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. pharmtech.com [pharmtech.com]
• 4. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Incorporation of Hydrophilic Macrocycles Into Drug-Linker Reagents Produces Antibody-Drug Conjugates With Enhanced in vivo Performance [frontiersin.org]
• 6. Optimizing Excipient Properties to Prevent Aggregation in Biopharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The effects of excipients on protein aggregation during agitation: an interfacial shear rheology study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Best Practices for Aggregate Quantitation of Antibody Therapeutics by Sedimentation Velocity Analytical Ultracentrifugation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reversible NaCl-induced aggregation of a monoclonal antibody at low pH: Characterization of aggregates and factors affecting aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Characterization of Excipient Effects on Reversible Self-Association, Backbone Flexibility, and Solution Properties of an IgG1 Monoclonal Antibody at High Concentrations: Part 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]
• 15. Dynamic Light Scattering (DLS) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]

Technical Support Center: Process Improvements for Large-Scale DO2A Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the large-scale synthesis of 1,7-bis(carboxymethyl)-1,4,7,10-tetraazacyclododecane (DO2A).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and purification of DO2A.

Issue 1: Low Yield in the Dialkylation of Cyclen

Q: My reaction yield for the N,N'-dialkylation of cyclen with an acetate--protected bromo- or chloroacetic acid derivative is consistently low. What are the potential causes and how can I improve it?

A: Low yields in the dialkylation of cyclen are a common issue. Several factors can contribute to this problem:

• Formation of Side Products: The primary cause of low yields is often the formation of undesired side products, including mono-alkylated, tri-alkylated, and tetra-alkylated cyclen derivatives. The relative rates of these competing reactions are highly dependent on the reaction conditions.

• Reaction Conditions: Temperature, solvent, and the choice of base can significantly impact the selectivity and overall yield of the desired 1,7-disubstituted product.

• Purity of Starting Materials: The purity of both cyclen and the alkylating agent is crucial. Impurities can lead to side reactions and lower the yield of the desired product.

Troubleshooting Steps:

• Optimize Reaction Temperature: While higher temperatures can increase the reaction rate, they may also lead to the formation of over-alkylated products. A systematic study to find the optimal temperature is recommended. For the alkylation of CBZ-protected cyclen with t-Bu bromoacetate, reacting at 60 °C has been reported.[1]

• Choice of Solvent and Base: The solvent and base play a critical role in reaction efficiency. Acetonitrile (ACN) is a commonly used solvent, and potassium carbonate (K₂CO₃) is a frequently employed base for this alkylation.[2] The use of diisopropylethylamine (DIEA) has also been reported.[1]

• Slow Addition of Alkylating Agent: Adding the alkylating agent slowly to the reaction mixture can help to control the reaction and minimize the formation of over-alkylated products.

• Molar Ratio of Reactants: While a stoichiometric amount of the alkylating agent is theoretically required, a slight excess may be necessary to drive the reaction to completion. However, a large excess should be avoided to prevent the formation of poly-alkylated species.

• Purify Starting Materials: Ensure the purity of both cyclen and the bromo- or chloroacetic acid derivative before use.

Issue 2: Difficulties in Purification of DO2A

Q: I am struggling to purify the final DO2A product. What are the recommended purification methods for large-scale synthesis?

A: Purification of DO2A can be challenging due to its high polarity and the presence of structurally similar impurities. The choice of purification method depends on the nature of the impurities and the desired final purity.

• Crystallization: Crystallization is a highly effective method for purifying solid compounds on a large scale.[3] The key is to find a suitable solvent or solvent system in which DO2A has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain in solution.

• Column Chromatography: While often used for smaller-scale purification, column chromatography can be adapted for larger scales.[4] Reverse-phase chromatography is typically more suitable for polar compounds like DO2A. However, it can be resource-intensive for very large quantities. Supercritical fluid chromatography (SFC) has also been shown to be effective for purifying macrocyclic peptides and could be a viable option.[5]

• Ion-Exchange Chromatography: Given the acidic nature of DO2A, ion-exchange chromatography can be a powerful purification technique.

Troubleshooting Steps:

• Crystallization Solvent Screening: Perform small-scale solvent screening to identify an optimal solvent or solvent mixture for crystallization.[3]

• Optimize Chromatography Conditions: If using column chromatography, screen different stationary and mobile phases to achieve the best separation. Gradient elution is often necessary for complex mixtures.

• Salt Formation for Precipitation: If direct crystallization is difficult, consider converting DO2A into a salt (e.g., hydrochloride or trifluoroacetate (B77799) salt) which may have different solubility properties and be easier to crystallize.

Issue 3: Incomplete Deprotection of Ester Groups

Q: I am observing incomplete hydrolysis of the tert-butyl ester protecting groups during the final deprotection step. How can I ensure complete deprotection?

A: Incomplete deprotection of tert-butyl esters can be a frustrating issue, leading to a mixture of partially and fully deprotected products that are difficult to separate.

• Reaction Conditions: The efficiency of the acid-catalyzed hydrolysis of tert-butyl esters is dependent on the acid concentration, temperature, and reaction time.

• Acid Choice: Trifluoroacetic acid (TFA) is a common reagent for Boc deprotection.[6] Hydrochloric acid (HCl) in an organic solvent or water is also widely used.[6][7]

Troubleshooting Steps:

• Increase Acid Concentration/Equivalents: Ensure a sufficient excess of acid is used to drive the reaction to completion.

• Elevate Reaction Temperature: Gently heating the reaction mixture can increase the rate of hydrolysis. However, be cautious as this may also promote side reactions.

• Extend Reaction Time: Monitor the reaction progress by a suitable analytical method (e.g., HPLC, NMR) and extend the reaction time until complete deprotection is observed.

• Choice of Solvent: The deprotection is often carried out in dichloromethane (B109758) (DCM) or neat TFA.[6] Ensure the protected DO2A is fully dissolved in the reaction medium.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in the synthesis of 1,7-DO2A?

A1: The most common side products are the 1,4- (cis) isomer and poly-alkylated cyclen derivatives (tri- and tetra-substituted). The formation of the cis-isomer can be minimized by using protecting groups on two of the amine nitrogens before alkylation.[1] Over-alkylation can be controlled by careful management of stoichiometry and reaction conditions.

Q2: What is the best protecting group strategy for the synthesis of 1,7-DO2A?

A2: A common and effective strategy involves the protection of two trans-nitrogen atoms of the cyclen ring before the alkylation step. The benzyloxycarbonyl (Cbz or Z) group is a frequently used protecting group for this purpose as it directs the alkylation to the remaining two free amines.[1] The tert-butoxycarbonyl (Boc) group is another widely used amine protecting group.[6][8] The choice of protecting group will depend on the overall synthetic strategy and the conditions of subsequent reaction steps.

Q3: How can I monitor the progress of the DO2A synthesis reactions?

A3: High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are the most common methods for monitoring reaction progress.[2] Thin-Layer Chromatography (TLC) can also be a quick and useful tool for qualitative analysis. Mass spectrometry (MS) is invaluable for confirming the identity of intermediates and the final product.

Q4: What are the critical process parameters to control during the scale-up of DO2A synthesis?

A4: When scaling up the synthesis, it is crucial to carefully control:

• Temperature: Ensure efficient heat transfer to maintain a consistent temperature throughout the larger reaction vessel.

• Mixing: Adequate agitation is essential to ensure homogeneity and prevent localized concentration gradients.

• Rate of Reagent Addition: Controlled addition of reagents is often more critical at a larger scale to manage reaction exotherms and minimize side reactions.

• Work-up and Purification: The efficiency of extraction and purification steps can change significantly with scale and may need to be re-optimized.

Data Presentation

Table 1: Comparison of Reported Synthesis Times for DO2A-t-Bu Ester

Step	Traditional Method (hours)[1]	Rapid Method (hours)[1]
1. Protection of Cyclen	12	0.5
2. Dialkylation	20	1.5
3. Deprotection	24	0.17
Total	~56	~2.2

Experimental Protocols

Protocol 1: Rapid Synthesis of 1,7-bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (DO2A-t-Bu ester) [1]

This protocol describes a three-step synthesis that can be completed in a single day.

Step 1: Synthesis of 1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane

• Dissolve cyclen in chloroform.

• Cool the solution to 0 °C.

• Slowly add benzyl (B1604629) chloroformate (CBZ-Cl) to the solution.

• Heat the reaction mixture to reflux for 30 minutes.

• After cooling, perform an aqueous workup to isolate the product.

Step 2: Synthesis of 1,7-bis(benzyloxycarbonyl)-4,10-bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane

• Dissolve the product from Step 1 in acetonitrile.

• Add diisopropylethylamine (DIEA) and tert-butyl bromoacetate.

• Heat the mixture to reflux for 1.5 hours.

• Remove the solvent under reduced pressure and purify the crude product.

Step 3: Synthesis of 1,7-bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane

• Dissolve the product from Step 2 in methanol.

• Add ammonium (B1175870) formate (B1220265) and palladium on carbon (Pd/C).

• Heat the mixture in a microwave reactor at 80 °C for 10 minutes.

• Filter to remove the catalyst and evaporate the solvent to obtain the final product.

Mandatory Visualization

Caption: Workflow for the synthesis of DO2A.

Caption: Simplified mechanism of the N-alkylation step.

Caption: Logical relationship for troubleshooting low yields.

References

• 1. Rapid synthesis of 1,7-bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (DO2A-t-Bu ester) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design of Mn(1,4-DO2A) derivatives as stable and inert contrast agents for magnetic resonance imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How To [chem.rochester.edu]
• 4. Synthesis and co-ordination chemistry of 1,7-bis(carboxymethyl)-4,10-bis(1-methylimidazol-2-ylmethyl)-1,4,7,10-tetraazacyclododecane - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. Amine Protection / Deprotection [fishersci.co.uk]
• 6. researchgate.net [researchgate.net]
• 7. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 8. Statistical Correlations between HPLC Activity-Based Profiling Results and NMR/MS Microfraction Data to Deconvolute Bioactive Compounds in Mixtures - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for DO2A Radiometal Incorporation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with DO2A chelators for radiometal incorporation.

Frequently Asked Questions (FAQs)

Q1: What is DO2A and why is it used in radiometal incorporation?

A1: DO2A (1,4,7,10-Tetraazacyclododecane-1,7-diacetic acid) is a macrocyclic chelator used to firmly bind radiometals for applications in nuclear medicine, including PET imaging and targeted radiotherapy.[1] Its structure allows for the stable chelation of various radiometals, which can then be conjugated to targeting biomolecules like peptides or antibodies to deliver radiation to specific sites in the body.[1][2]

Q2: Which radiometals are commonly used with DO2A and its derivatives?

A2: DO2A and its derivatives are versatile chelators compatible with a range of radiometals. While DOTA is more established, the principles apply to DO2A. Commonly used radiometals include:

• Gallium-68 (⁶⁸Ga): Frequently used for PET imaging.[1][3]

• Copper-64 (⁶⁴Cu): Suitable for both PET imaging and therapy due to its decay characteristics.[4][5][6]

• Lutetium-177 (¹⁷⁷Lu): A therapeutic radionuclide used in targeted radiotherapy.[2][3]

• Zirconium-89 (⁸⁹Zr): Used for PET imaging, especially with antibodies, due to its longer half-life that matches the biological half-life of monoclonal antibodies.[5][7]

• Yttrium-90 (⁹⁰Y): A therapeutic beta-emitter.[8][9]

Q3: What are the critical parameters affecting DO2A radiolabeling efficiency?

A3: Several factors significantly influence the success of radiolabeling:

• pH: The pH of the reaction mixture is crucial for efficient complex formation. Optimal pH ranges are specific to the radiometal being used.[10][11]

• Temperature: Many radiolabeling reactions with macrocyclic chelators like DO2A require heating to facilitate the incorporation of the radiometal into the chelate cage.[12][13][14]

• Incubation Time: The reaction needs sufficient time to proceed to completion for high radiochemical yields.[12][14]

• Precursor Concentration: The concentration of the DO2A-conjugated molecule can impact the radiolabeling efficiency.[11]

• Presence of Competing Metal Ions: Trace metal impurities in reagents or the radionuclide solution can compete with the desired radiometal for the chelator, reducing the radiochemical yield.[10][11]

Troubleshooting Guide

This guide addresses common issues encountered during DO2A radiometal incorporation experiments.

Issue 1: Low Radiochemical Yield (RCY)

Potential Cause	Troubleshooting Step
Suboptimal pH	Verify and adjust the pH of the reaction buffer to the optimal range for your specific radiometal. For many trivalent metals with DOTA-like chelators, an acidic pH (typically 4.0-5.5) is required.[11]
Inadequate Heating	Ensure the reaction is heated to the recommended temperature for a sufficient duration. Some radiometals require temperatures up to 95°C for efficient incorporation into macrocyclic chelators.[14][15]
Presence of Metal Contaminants	Use high-purity reagents and metal-free buffers. Pre-treating buffers with a chelating resin can help remove trace metal impurities.[10]
Incorrect Precursor Concentration	Optimize the concentration of your DO2A-conjugated biomolecule.
Degraded Precursor	Assess the integrity of your DO2A-conjugate. Improper storage or handling can lead to degradation.

Issue 2: Poor In Vitro/In Vivo Stability (Transchelation)

Potential Cause	Troubleshooting Step
Weak Chelation	This can lead to the radiometal dissociating from the DO2A and binding to other molecules in the biological system (transchelation).[11]
Radiolysis	High radioactive concentrations can lead to the degradation of the radiolabeled complex over time.[4] Consider the addition of radical scavengers like ascorbic acid or ethanol.
Improper Formulation	Ensure the final formulation buffer is compatible with the radiolabeled conjugate and does not promote dissociation.

Data Presentation: Comparative Radiolabeling Conditions

The following table summarizes typical radiolabeling conditions for different radiometals with DOTA and related macrocyclic chelators. These can serve as a starting point for optimizing DO2A-based radiolabeling.

Radiometal	Chelator	Temperature (°C)	Time (min)	pH	Typical Radiochemical Yield (%)	Reference
⁶⁴Cu	DOTA-Peptide	80	30	6.5	>95%
⁶⁴Cu	CB-TE2A-Peptide	95	120	7.0 (Ammonium Acetate)	>95%	[16]
⁶⁸Ga	DOTA-Peptide	95	12	4.5	>90%	[17][18]
⁸⁹Zr	DOTA-Peptide	95	90	4.5	Not specified	[15]
¹⁷⁷Lu	DOTA-Peptide	95	12	4.5	>90%	[17][18]
⁹⁰Y	DOTA-Peptide	95	12	4.5	>90%	[17][18]

Experimental Protocols

Protocol 1: General Radiolabeling of a DO2A-Peptide with Gallium-68

This protocol provides a general procedure for the radiolabeling of a DO2A-conjugated peptide with ⁶⁸Ga.

Materials:

• DO2A-conjugated peptide

• ⁶⁸GaCl₃ in HCl (from a ⁶⁸Ge/⁶⁸Ga generator)

• Sodium acetate (B1210297) buffer (0.5 M, pH 4.5)

• Metal-free water

• Heating block or water bath

• Reaction vial (e.g., Eppendorf tube)

• Radio-TLC or radio-HPLC for quality control

Procedure:

• In a sterile reaction vial, dissolve the DO2A-peptide in sodium acetate buffer.

• Add the ⁶⁸GaCl₃ eluate to the peptide solution.

• Ensure the final pH of the reaction mixture is between 4.0 and 4.5. Adjust with sodium acetate buffer if necessary.

• Incubate the reaction vial at 95°C for 10-15 minutes.[17][18]

• After incubation, allow the vial to cool to room temperature.

• Perform quality control using radio-TLC or radio-HPLC to determine the radiochemical yield.

Protocol 2: Quality Control using Radio-TLC

Materials:

• iTLC strips (e.g., silica (B1680970) gel impregnated)

• Mobile phase (e.g., 50 mM EDTA, pH 5)

• Radio-TLC scanner

Procedure:

• Spot a small aliquot (approx. 1 µL) of the reaction mixture onto the baseline of an iTLC strip.

• Develop the strip in a chromatography tank containing the mobile phase.

• In this system, the radiolabeled DO2A-peptide will remain at the origin (Rf = 0), while free ⁶⁸Ga will migrate with the solvent front (Rf = 1).[19]

• After development, dry the strip and analyze it using a radio-TLC scanner to quantify the radioactivity at the origin and the solvent front.

• Calculate the radiochemical yield as: (Counts at origin / (Counts at origin + Counts at solvent front)) * 100%.

Visualizations

Caption: General workflow for radiolabeling a DO2A-biomolecule conjugate.

Caption: Troubleshooting decision tree for low radiochemical yield (RCY).

References

• 1. books.rsc.org [books.rsc.org]
• 2. books.rsc.org [books.rsc.org]
• 3. Challenges and Opportunities in Radioligand Therapy | Journal of Nuclear Medicine Technology [tech.snmjournals.org]
• 4. Chelation of Theranostic Copper Radioisotopes with S-Rich Macrocycles: From Radiolabelling of Copper-64 to In Vivo Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A practical guide to the construction of radiometallated bioconjugates for positron emission tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antibody and Nanobody Radiolabeling with Copper-64: Solid vs. Liquid Target Approach | MDPI [mdpi.com]
• 7. Good practices for 89Zr radiopharmaceutical production and quality control - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Maleimidocysteineamido-DOTA derivatives: new reagents for radiometal chelate conjugation to antibody sulfhydryl groups undergo pH-dependent cleavage reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antibody Labeling with Radioiodine and Radiometals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Step-by-Step Guide for the Novel Radiometal Production for Medical Applications: Case Studies with 68Ga, 44Sc, 177Lu and 161Tb - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Chelators for the next generation of Theranostic Soft Radiometals - Bioemtech | Enabling radiopharmaceutical innovation through CRO and desktop imaging technologies [bioemtech.com]
• 13. Clickable bifunctional radiometal chelates for peptide labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. [89Zr]ZrCl4 for Direct Radiolabeling of DOTA-Based Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Radiolabeling of TETA- and CB-TE2A-conjugated peptides with copper-64 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. The radiometal makes a difference. Synthesis and preliminary characterisation of DOTA-minigastrin analogue complexes with Ga, Lu and Y | Maurin | Nuclear Medicine Review [journals.viamedica.pl]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Solubility Challenges of DO2A Derivatives

This technical support center is designed for researchers, scientists, and drug development professionals who are working with DO2A (1,4,7,10-tetraazacyclododecane-1,7-diacetic acid) derivatives and encountering challenges with their solubility. Here you will find practical troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to help you address these issues in your experiments.

Troubleshooting Guide

Issue 1: Precipitation of DO2A Derivative Upon Dissolution in Aqueous Buffer

Question: My DO2A derivative, which is soluble in an organic solvent like DMSO, precipitates when I dilute it into my aqueous experimental buffer. What should I do?

Answer: This phenomenon, often called "crashing out," is common for hydrophobic compounds. Here are several strategies to address this, starting with the simplest:

• pH Adjustment: The solubility of DO2A derivatives, which are polyamino-polycarboxylic acids, is often pH-dependent.[1][2] For basic derivatives, lowering the pH of the aqueous buffer can increase solubility by protonating the amine groups. Conversely, for acidic derivatives, increasing the pH can enhance solubility. It is crucial to determine the pKa of your specific derivative to optimize the pH for maximum solubility while maintaining experimental integrity.[3][4]

• Slower Addition and Vigorous Stirring: Instead of adding the concentrated organic stock solution of your DO2A derivative all at once, add it dropwise to the aqueous buffer while stirring vigorously. This can prevent the formation of large aggregates and promote better dispersion.

• Use of Co-solvents: Incorporating a small percentage of a water-miscible organic co-solvent into your final aqueous solution can maintain the solubility of your DO2A derivative.[5][6][7] Commonly used co-solvents include DMSO, ethanol (B145695), or polyethylene (B3416737) glycol (PEG). It is essential to start with a low concentration of the co-solvent and gradually increase it to find the minimum amount needed for solubility, to avoid potential interference with your experiment.

• Employ Surfactants: Low concentrations of non-ionic surfactants, such as Tween® 80 or Polysorbate 20, can form micelles that encapsulate the hydrophobic DO2A derivative, thereby increasing its apparent solubility in the aqueous medium.

Issue 2: Low Overall Aqueous Solubility of a Novel DO2A Derivative

Question: I have synthesized a new DO2A derivative that exhibits very poor intrinsic aqueous solubility, making it difficult to formulate for in vivo studies. What are my options?

Answer: For derivatives with inherently low aqueous solubility, more advanced formulation strategies may be necessary:

• Cyclodextrin (B1172386) Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior.[8][9] They can form inclusion complexes with poorly soluble molecules, like some DO2A derivatives, effectively encapsulating the hydrophobic portion and presenting a hydrophilic exterior to the aqueous solvent, thus enhancing solubility.[10][11]

• Particle Size Reduction: The dissolution rate of a compound is inversely proportional to its particle size.[12] Techniques like micronization or nanomilling can increase the surface area of the solid DO2A derivative, leading to a faster dissolution rate and potentially higher apparent solubility.[13][14]

• Amorphous Solid Dispersions: Converting a crystalline solid into an amorphous state can significantly increase its solubility. This can be achieved by creating a solid dispersion of the DO2A derivative in a polymer matrix.

• Structural Modification: If feasible within the research scope, consider chemical modifications to the DO2A derivative to enhance its hydrophilicity. For instance, incorporating polar functional groups can improve aqueous solubility. A study on Mn(II) complexes of DO2A derivatives showed that trans-isomers are significantly more soluble in water than their cis-counterparts.[15]

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take when encountering a solubility problem with a DO2A derivative?

A1: The initial and most critical step is to understand the physicochemical properties of your specific DO2A derivative. This includes determining its pKa (if ionizable), logP (a measure of lipophilicity), and solid-state characteristics (crystalline or amorphous). Since DO2A derivatives are often weak acids or bases, their solubility is highly influenced by pH.[1][16] Performing a simple pH-solubility profile can provide valuable insights into whether adjusting the pH of your solution is a viable first step.

Q2: How does the isomeric form of a DO2A derivative affect its solubility?

A2: The isomeric form can have a significant impact on solubility. For example, in a study of Mn(II) complexes with DO2A derivatives, the trans-DO2A analogues were consistently found to be significantly more soluble in water than their cis-counterparts.[15] This is likely due to differences in the crystal lattice energy and how the molecules pack in the solid state.

Q3: Can the choice of counter-ion for a salt form of a DO2A derivative influence its solubility?

A3: Yes, the choice of counter-ion can dramatically affect the solubility and dissolution rate of an ionizable DO2A derivative. For acidic derivatives, forming salts with cations like sodium, potassium, or tromethamine can increase solubility. For basic derivatives, forming salts with anions like chloride, sulfate, or mesylate can be beneficial. The optimal salt form will provide a balance of good solubility and stability.

Q4: Are there any online resources or databases where I can find solubility data for DO2A derivatives?

Q5: My DO2A derivative is intended for use as an MRI contrast agent. Are there specific solubility considerations I should be aware of?

A5: Yes, for in vivo applications like MRI contrast agents, solubility in physiological buffers (e.g., phosphate-buffered saline at pH 7.4) is critical.[20][21] The formulation must be stable and not precipitate upon injection into the bloodstream. Furthermore, the excipients used to enhance solubility, such as co-solvents or cyclodextrins, must be biocompatible and approved for parenteral administration.[22][23] It is also important to consider that the formulation components should not interfere with the relaxivity of the metal-DO2A complex.

Quantitative Data Summary

The following table summarizes available solubility data for selected Mn(II) complexes of DO2A derivatives in water at 25°C.[15]

Compound	Solubility in Water (g/mL)
Mn(1,4-DO2A)	0.26
Mn(L1)	0.54
Mn(1,4-Et4DO2A)	0.07
Mn(L2)	0.20

L1 and L2 are modified derivatives of 1,4-DO2A and 1,4-Et4DO2A, respectively.

Experimental Protocols

Protocol 1: pH-Dependent Solubility Profiling

Objective: To determine the aqueous solubility of a DO2A derivative as a function of pH.

Methodology:

• Prepare a series of buffers with pH values ranging from 2 to 10 (e.g., citrate, phosphate, borate (B1201080) buffers).

• Add an excess amount of the solid DO2A derivative to a fixed volume of each buffer in separate sealed vials.

• Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• After equilibration, centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm filter to remove any remaining solid particles.

• Determine the concentration of the dissolved DO2A derivative in the filtrate using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Plot the solubility (in mg/mL or molarity) against the pH of the buffer.

Protocol 2: Preparation of a DO2A Derivative Formulation using Cyclodextrin Complexation

Objective: To enhance the aqueous solubility of a poorly soluble DO2A derivative by forming an inclusion complex with a cyclodextrin.

Methodology:

• Phase Solubility Study:

  • Prepare aqueous solutions of the chosen cyclodextrin (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD) at various concentrations.

  • Add an excess of the DO2A derivative to each cyclodextrin solution.

  • Equilibrate the samples as described in Protocol 1 (steps 3-5).

  • Analyze the concentration of the dissolved DO2A derivative.

  • Plot the solubility of the DO2A derivative against the cyclodextrin concentration to determine the stoichiometry and stability constant of the complex.

• Preparation of the Complex (Kneading Method):

  • Create a paste of the cyclodextrin with a small amount of a water-miscible solvent (e.g., a water/ethanol mixture).

  • Add the DO2A derivative to the paste, typically in a 1:1 or 1:2 molar ratio based on the phase solubility study.

  • Knead the mixture thoroughly for 30-60 minutes.

  • Dry the resulting solid mass under vacuum to obtain the solid inclusion complex.

  • Characterize the complex using techniques like DSC, XRD, and NMR to confirm its formation.

Visualizations

Caption: Workflow for selecting a solubility enhancement strategy for DO2A derivatives.

Caption: Key factors influencing the aqueous solubility of DO2A derivatives.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhancing methyldopa solubility via green supercritical fluid techniques using ethanol co-solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. gala.gre.ac.uk [gala.gre.ac.uk]
• 11. Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. researchgate.net [researchgate.net]
• 14. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Design of Mn(1,4-DO2A) derivatives as stable and inert contrast agents for magnetic resonance imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The Effect of Acid pH Modifiers on the Release Characteristics of Weakly Basic Drug from Hydrophlilic–Lipophilic Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 17. iupac.org [iupac.org]
• 18. srdata.nist.gov [srdata.nist.gov]
• 19. srdata.nist.gov [srdata.nist.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Chemistry of MRI Contrast Agents: Current Challenges and New Frontiers - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 23. youtube.com [youtube.com]

Technical Support Center: Enhancing the Kinetic Inertness of DO2A Chelates

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the kinetic inertness of 1,4,7,10-tetraazacyclododecane-1,4-diacetic acid (DO2A) chelates.

Frequently Asked Questions (FAQs)

Q1: What is kinetic inertness, and why is it critical for DO2A chelates?

A1: Kinetic inertness refers to the rate at which a metal ion dissociates from a chelator, such as DO2A. It is distinct from thermodynamic stability, which describes the strength of the metal-ligand bond at equilibrium. For in vivo applications like MRI contrast agents or radiopharmaceuticals, high kinetic inertness is paramount.[1][2] A kinetically inert complex will resist releasing the potentially toxic free metal ion, even in the presence of competing endogenous metals or other biological molecules.[3][4] This ensures that the agent remains intact until it reaches its target or is cleared from the body, minimizing off-target toxicity.[3]

Q2: What are the primary strategies to improve the kinetic inertness of DO2A chelates?

A2: The two main strategies focus on modifying the ligand structure to better "lock" the metal ion in place:

• Macrocycle Rigidification: This involves making the cyclic backbone of the DO2A ligand less flexible. This can be achieved by adding substituents to the carbon atoms of the ring or by creating a "cross-bridge" across the macrocycle.[5][6][7]

• Pendant Arm Modification: This involves altering the chemical groups attached to the nitrogen atoms of the macrocycle that are responsible for binding the metal. Modifications can include increasing the basicity of the donor atoms or adding bulky groups to restrict movement.[1][5]

Q3: How does rigidifying the macrocycle backbone enhance kinetic inertness?

A3: A flexible macrocycle can more easily contort into a conformation that allows the metal ion to escape. By adding bulky or chiral substituents (e.g., ethyl groups) to the backbone, the ligand becomes "pre-organized" for metal binding and its conformational freedom is reduced.[5][8] This structural rigidity creates a higher energy barrier for the dissociation of the metal ion, thus slowing down the process and increasing kinetic inertness.[5][9] Similarly, cross-bridging the macrocycle provides an even greater degree of rigidity, leading to exceptionally inert complexes.[6][7]

Q4: What is the role of pendant arm modification in kinetic inertness?

A4: The pendant arms of the DO2A chelator contain the primary donor atoms that coordinate with the metal ion. Increasing the basicity of these donor atoms can lead to a more stable and inert complex.[1] Additionally, introducing bulky functional groups onto the pendant arms, such as a p-benzoic acid moiety, can further rigidify the complex and enhance its inertness.[5][9] However, it is important to note that not all modifications are beneficial; replacing acetate (B1210297) arms with certain other donor groups has been shown to decrease inertness in some similar macrocyclic systems.[10]

Q5: Can modifications aimed at improving inertness negatively affect other properties?

A5: Yes. A significant trade-off often exists between kinetic inertness and the conditions required for metal complexation. Highly rigidified macrocycles, such as DOTA (a close relative of DO2A), often require elevated temperatures to achieve efficient radiolabeling.[1][11] These harsh conditions can be unsuitable for sensitive biological molecules like antibodies or peptides that are often conjugated to the chelator.[11] Therefore, a balance must be struck between achieving sufficient kinetic inertness for in vivo stability and maintaining mild labeling conditions.

Troubleshooting Guides

Problem: My DO2A chelate shows poor in vivo stability and releases the metal ion.

Potential Cause	Recommended Solution
Insufficient Macrocyclic Rigidity: The flexible DO2A backbone allows for dissociation of the metal ion.	Introduce substituents on the macrocycle backbone. Synthesize a DO2A derivative with alkyl groups (e.g., ethyl groups) on the cyclen ring to create a more rigid structure. This has been shown to increase kinetic inertness significantly.[5][9] For maximum inertness, consider a cross-bridged derivative.[6][7]
Suboptimal Pendant Arm Donors: The coordinating arms do not bind the metal ion tightly enough, leading to dissociation.	Increase the basicity of the pendant donor atoms. A study on similar macrocycles found that the most kinetically inert complexes contained the most basic pendent donors.[1] Alternatively, add rigidifying groups to the pendant arms to restrict their movement.[5]
Mismatch Between Metal Ion and Ligand Cavity: The size of the metal ion may not be optimal for the DO2A cavity, leading to a strained and less stable complex.	Evaluate alternative macrocycles. While DO2A is based on a 12-membered ring suitable for many lanthanides, significantly larger or smaller metal ions might be more stably chelated by ligands with different ring sizes.[12]

Quantitative Data Summary

The following table summarizes the impact of macrocycle and pendant arm modification on the kinetic inertness of a Mn(II)-DO2A complex. Inertness is represented by the dissociation half-life (t₁/₂) during a transchelation challenge.

Chelate	Modifying Feature	Competing Agent	Conditions	Dissociation Half-life (t₁/₂)
Mn(1,4-DO2A)	Baseline	25-fold excess Zn(II)	pH 6.0, 37 °C	~1.1 hours
Mn(1,4-Et₄DO2A)	Four ethyl groups on macrocycle	25-fold excess Zn(II)	pH 6.0, 37 °C	~22 hours
Mn(L2)	Four ethyl groups on macrocycle + p-benzoic acid on one pendant arm	25-fold excess Zn(II)	pH 6.0, 37 °C	~22 hours

Data sourced from references[5] and[9]. The addition of ethyl groups results in an approximately 20-fold increase in kinetic inertness.

Experimental Protocols

Protocol for Assessing Kinetic Inertness via a Transchelation Challenge Assay

This protocol describes a general method to quantify the kinetic inertness of a DO2A chelate by measuring its dissociation rate in the presence of a competing metal ion, such as Zn(II).[5][9]

Objective: To determine the dissociation half-life (t₁/₂) of a metal-DO2A complex.

Materials:

• Synthesized metal-DO2A complex

• Competing metal salt (e.g., ZnCl₂)

• Aqueous buffer (e.g., MOPS or HEPES, pH 6.0-7.4)

• pH meter

• Temperature-controlled water bath or block (37 °C)

• Analytical instrument for monitoring (e.g., NMR spectrometer, LC-MS)

Procedure:

• Solution Preparation:

  • Prepare a stock solution of your metal-DO2A complex of known concentration in the chosen buffer.

  • Prepare a stock solution of the competing metal ion (e.g., ZnCl₂) at a concentration that will provide a significant molar excess (e.g., 25 to 1000-fold) when added to the reaction.[1][5]

• Reaction Setup:

  • In a suitable reaction vessel, add the buffered solution of your metal-DO2A complex.

  • Place the vessel in the temperature-controlled environment set to 37 °C and allow it to equilibrate.

• Initiation and Monitoring:

  • Initiate the transchelation reaction by adding the competing metal ion stock solution to the vessel. Mix thoroughly.

  • Immediately begin monitoring the reaction using your chosen analytical technique. For example, if using NMR, you can measure the change in the longitudinal (T1) or transverse (T2) relaxation rates over time.[9] If using LC-MS, you can quantify the concentration of the intact complex.[13]

  • Collect data points at regular intervals over a period sufficient to observe significant dissociation (ideally, over 2-3 half-lives).

• Data Analysis:

  • Plot the natural logarithm of the concentration of the intact metal-DO2A complex (ln[Chelate]) versus time.

  • The data should yield a straight line, the slope of which is the negative of the pseudo-first-order rate constant (-k_obs).

  • Calculate the dissociation half-life using the formula: t₁/₂ = ln(2) / k_obs

Visualizations

Caption: Factors influencing the kinetic inertness of DO2A chelates.

Caption: Experimental workflow for a transchelation challenge assay.

References

• 1. Tuning the Kinetic Inertness of Bi3+ Complexes: The Impact of Donor Atoms on Diaza-18-crown-6 Ligands as Chelators for 213Bi Targeted Alpha Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and evaluation of lanthanide ion DOTA-tetraamide complexes bearing peripheral hydroxyl groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Strategies for the preparation of bifunctional gadolinium(III) chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical aspects of metal ion chelation in the synthesis and application antibody-based radiotracers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design of Mn(1,4-DO2A) derivatives as stable and inert contrast agents for magnetic resonance imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of a Bifunctional Cross‐Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68Ga Labeling and Complex Stability Characteristics with Established Chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lanthanide(III) complexes with a reinforced cyclam ligand show unprecedented kinetic inertness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. Is macrocycle a synonym for kinetic inertness in Gd(III) Complexes? Effect of coordinating and noncoordinating substituents on inertness and relaxivity of Gd(III) chelates with DO3A-like ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Emerging chelators for nuclear imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Extraordinary kinetic inertness of lanthanide( iii ) complexes of pyridine-rigidified 18-membered hexaazamacrocycles with four acetate pendant arms - Chemical Science (RSC Publishing) DOI:10.1039/D5SC01893E [pubs.rsc.org]
• 13. Ultra-inert lanthanide chelates as mass tags for multiplexed bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison of DO2A and DOTA for Copper-64 Chelation in Radiopharmaceutical Development

For researchers, scientists, and drug development professionals, the choice of a suitable chelator is paramount for the successful development of copper-64 (⁶⁴Cu) based radiopharmaceuticals. This guide provides an objective comparison of two commonly employed macrocyclic chelators, DO2A (1,4,7,10-tetraazacyclododecane-1,7-diacetic acid) and DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), for the stable chelation of ⁶⁴Cu. This comparison is supported by experimental data on radiolabeling efficiency, in vitro and in vivo stability, and biodistribution.

The inherent chemical properties of the chelator profoundly influence the in vivo fate of the radiometal, directly impacting imaging quality and therapeutic efficacy. While DOTA is a widely utilized and versatile chelator for various radiometals, its performance with ⁶⁴Cu has been a subject of investigation due to concerns about in vivo stability. This guide delves into the experimental evidence to provide a clear comparison with DO2A, a related cyclen-based chelator.

Quantitative Data Summary

The following tables summarize the key quantitative data comparing the performance of ⁶⁴Cu-DO2A and ⁶⁴Cu-DOTA complexes.

Parameter	⁶⁴Cu-DO2A	⁶⁴Cu-DOTA	Reference
Radiolabeling Efficiency	>90%	>99%	[1][2]
Radiolabeling Conditions	Room temperature, 10 min, pH 5.45	Room temperature to 60°C, 1 hour, pH 5.5-8.5	[1][2]

Table 1: Radiolabeling Efficiency and Conditions. This table provides a comparative overview of the radiolabeling efficiency and the conditions required for the complexation of copper-64 with DO2A and DOTA.

Time Point	⁶⁴Cu-DO2A (%ID/organ)	⁶⁴Cu-DOTA (%ID/organ)	Reference
Blood (15 min)	1.8 ± 0.4	2.5 ± 0.5	[1]
Blood (2 h)	0.3 ± 0.1	0.4 ± 0.1	[1]
Blood (24 h)	0.1 ± 0.0	0.1 ± 0.0	[1]
Liver (15 min)	10.1 ± 1.5	12.3 ± 2.0	[1]
Liver (2 h)	6.5 ± 1.0	8.9 ± 1.2	[1]
Liver (24 h)	2.1 ± 0.3	4.5 ± 0.8	[1]
Kidney (15 min)	2.5 ± 0.5	3.1 ± 0.6	[1]
Kidney (2 h)	1.5 ± 0.3	2.0 ± 0.4	[1]
Kidney (24 h)	0.5 ± 0.1	0.8 ± 0.2	[1]

Table 2: Comparative Biodistribution of ⁶⁴Cu-DO2A and ⁶⁴Cu-DOTA in Rats. This table presents the percentage of injected dose per organ (%ID/organ) for key organs at different time points, highlighting the in vivo behavior of the two complexes.

Complex	Protein Associated ⁶⁴Cu at 4h (%)	Reference
⁶⁴Cu-CB-DO2A*	61 ± 14	[3]
⁶⁴Cu-DOTA	90.3 ± 0.5	[3]

*CB-DO2A is a cross-bridged derivative of DO2A.

Table 3: In Vivo Stability Comparison in Rat Liver. This table shows the percentage of protein-associated ⁶⁴Cu in the liver 4 hours post-injection, indicating the extent of transchelation (release of ⁶⁴Cu from the chelator) in vivo. A lower percentage signifies higher stability.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to enable reproducibility and further investigation.

Radiolabeling of DO2A with ⁶⁴Cu

This protocol is adapted from the methodology described in "The In Vivo Behavior of Copper-64-Labeled Azamacrocyclic Complexes"[1].

• Preparation of ⁶⁴Cu-acetate: ⁶⁴CuCl₂ is converted to ⁶⁴Cu-acetate by reacting with 0.1 M ammonium (B1175870) acetate (B1210297) buffer (pH 5.45) for 5 minutes.

• Chelation Reaction: A solution of the DO2A conjugate in an appropriate buffer is added to the ⁶⁴Cu-acetate solution.

• Incubation: The reaction mixture is stirred at room temperature.

• Monitoring: The completion of the reaction (typically within 10 minutes) is monitored by radio-thin-layer chromatography (radio-TLC) on silica (B1680970) gel, eluting with a 1:1 mixture of methanol (B129727) and 10% sodium acetate.

• Purification (if necessary): If unchelated ⁶⁴Cu remains, the product can be purified using a suitable method such as solid-phase extraction (e.g., C18 Sep-Pak cartridge).

Radiolabeling of DOTA with ⁶⁴Cu

This protocol is a generalized procedure based on several sources[1][2].

• Preparation of Reaction Mixture: A solution of the DOTA-conjugated molecule is prepared in a buffer such as 0.1 M sodium acetate (pH 5.5) or 1 M ammonium acetate (pH 7-8.5).

• Addition of ⁶⁴Cu: ⁶⁴CuCl₂ in a suitable acidic solution (e.g., 0.04 M HCl) is added to the DOTA-conjugate solution.

• Incubation: The reaction mixture is incubated at temperatures ranging from room temperature to 95°C for 1 hour. The optimal temperature depends on the specific DOTA conjugate.

• Quenching: The reaction can be stopped by adding a solution of a strong chelator like EDTA to scavenge any free ⁶⁴Cu²⁺.

• Purification: The ⁶⁴Cu-DOTA complex is typically purified using solid-phase extraction (e.g., C18 Sep-Pak cartridge).

• Quality Control: The radiochemical purity is determined by radio-HPLC or radio-TLC.

In Vivo Biodistribution Study

This protocol is a general outline based on the study comparing ⁶⁴Cu-DO2A and ⁶⁴Cu-DOTA[1].

• Animal Model: Mature, female Sprague-Dawley rats (or other appropriate animal models) are used.

• Radiotracer Administration: The ⁶⁴Cu-labeled complex, diluted in saline, is administered via bolus injection into the tail vein.

• Time Points: Animals are sacrificed at selected time points post-injection (e.g., 15 minutes, 2 hours, 24 hours).

• Organ Harvesting and Measurement: Organs of interest (e.g., blood, liver, kidneys, heart, spleen, muscle, bone) are removed, weighed, and the radioactivity is counted using a gamma counter.

• Data Analysis: The percentage of injected dose per organ (%ID/organ) and per gram of tissue (%ID/g) are calculated.

Visualizing the Chelation Process and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the chelation process and the experimental workflow for comparing DO2A and DOTA.

Caption: Chelation of Copper-64 by DO2A and DOTA.

Caption: Experimental workflow for comparing ⁶⁴Cu-DO2A and ⁶⁴Cu-DOTA.

Discussion and Conclusion

The experimental data presented in this guide highlights significant differences in the in vivo behavior of ⁶⁴Cu complexes of DO2A and DOTA.

In Vivo Stability: The data strongly suggests that the ⁶⁴Cu-DO2A complex possesses superior in vivo stability compared to ⁶⁴Cu-DOTA. The significantly lower accumulation of protein-associated ⁶⁴Cu in the liver for the DO2A derivative (CB-DO2A) indicates a reduced tendency for the radiometal to be released from the chelator and bind to endogenous proteins[3]. This is a critical advantage for in vivo applications, as it minimizes non-specific uptake in tissues like the liver, leading to improved image contrast and reduced radiation dose to non-target organs. The higher liver uptake observed with ⁶⁴Cu-DOTA is a known concern and is attributed to the in vivo dissociation of the complex[1][2].

Biodistribution: The biodistribution data in rats further supports the superior in vivo profile of ⁶⁴Cu-DO2A[1]. The lower uptake in the liver and kidneys at all time points for ⁶⁴Cu-DO2A compared to ⁶⁴Cu-DOTA indicates a more stable complex that is cleared more efficiently from the body without significant retention in these organs[1]. This is a desirable characteristic for a diagnostic imaging agent, as it leads to a better target-to-background ratio.

Radiolabeling: While DOTA can achieve very high radiolabeling efficiencies, DO2A also demonstrates efficient labeling under mild conditions (room temperature and short reaction times)[1]. This is an important consideration for sensitive biomolecules that may be degraded by the harsher conditions sometimes required for DOTA labeling.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. Evaluation of [64Cu]Cu-DOTA and [64Cu]Cu-CB-TE2A Chelates for Targeted Positron Emission Tomography with an αvβ6-Specific Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative in vivo stability of copper-64-labeled cross-bridged and conventional tetraazamacrocyclic complexes - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Performance of Chelators for In Vivo Imaging

An Objective Comparison of DO2A-Based Probes for In Vivo Imaging

This guide provides a comparative analysis of 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid (DO2A)-based probes for in vivo imaging applications, intended for researchers, scientists, and professionals in drug development. It offers a detailed look at their performance against other common bifunctional chelators like DOTA and NOTA, supported by experimental data from recent studies.

The selection of a chelator is critical for the development of radiopharmaceuticals and MRI contrast agents, as it directly impacts the stability, labeling efficiency, and in vivo pharmacokinetics of the imaging probe. While DOTA has been a gold standard, newer chelators, including derivatives of DO2A, are being evaluated to improve upon these characteristics.

For PET/SPECT Imaging

For positron emission tomography (PET) and single-photon emission computed tomography (SPECT), the chelator must stably bind a radiometal. Key performance indicators include radiolabeling efficiency, the conditions required for labeling (temperature and time), and the in vivo stability of the resulting complex.

Recent studies have explored DO2A derivatives for chelating various radiometals. For instance, a derivative known as DOTAM has demonstrated superior chelation efficiency and faster kinetics with Lead-212 (²¹²Pb) compared to DOTA.[1] DOTAM achieved over 95% radiochemical yield (RCY) in less than 10 minutes at room temperature, whereas DOTA required an additional 20 minutes to reach the same yield.[1] Another chelator, PSC (a derivative of DO2A), required a longer incubation of about 50 minutes, including heating at 37°C.[1]

Similarly, for Manganese-52 (B1202551) (⁵²Mn), a long-lived PET radionuclide, DO3A (a close analog of DO2A) has been shown to be a suitable chelator, allowing for rapid radiolabeling under mild conditions with high stability both in vitro and in vivo.[2]

In the context of Gallium-68 (⁶⁸Ga) labeling, NOTA and its derivatives have often shown advantages over DOTA, such as the ability to be labeled at room temperature.[3][4] However, one comparative study of ⁶⁸Ga-labeled porphyrins found that the pharmacokinetic behavior of the probes using either NOTA or DOTA derivatives was nearly identical.[5]

Table 1: Comparative Radiolabeling Performance of Chelators with Various Radiometals

Chelator	Radiometal	Labeling Time	Labeling Temperature	Radiochemical Yield (RCY)	Key Findings
DOTAM (DO2A-based)	²¹²Pb	< 10 min	Room Temperature	> 95%	Faster kinetics and more efficient chelation compared to DOTA and PSC.[1]
DOTA	²¹²Pb	~ 30 min	Room Temperature	> 95%	Slower kinetics than DOTAM.[1]
PSC (DO2A-based)	²¹²Pb	~ 50 min	37°C	> 95%	Significantly slower kinetics requiring heat.[1]
DO3A (DO2A analog)	⁵²Mn	N/A	Mild Conditions	> 96%	Stable in vitro and in vivo.[2]
NOTA	⁶⁸Ga	5 min	Room Temperature	> 98%	Allows for rapid, room-temperature labeling.[4]
DOTA	⁶⁸Ga	15 min	60 °C	> 98%	Requires heating for efficient labeling.[4]

| NOTA | ⁶⁴Cu | N/A | Room Temperature | N/A | Use of NOTA resulted in lower radionuclide retention in clearance organs compared to DOTA.[6] |

For MRI Contrast Agents

For Magnetic Resonance Imaging (MRI), DO2A and its derivatives are used to chelate paramagnetic ions like Gadolinium (Gd³⁺). The key performance metric is relaxivity (r₁ and r₂), which measures the agent's ability to enhance the relaxation rate of water protons, thereby improving image contrast. Higher r₁ relaxivity is generally desirable for T₁-weighted imaging.

Gd-based contrast agents with DO2A-type ligands have shown promise. For example, Gd-NPs@SiO₂-DO2A-BTA nanoparticles exhibited high water solubility and r₁ relaxivities greater than corresponding low-molecular-weight agents, with an r₂/r₁ ratio close to 1, indicating their potential as effective T₁ MRI contrast agents.[7] Another study synthesized two Gd-DO3A conjugates, which showed higher r₁ relaxivity values (6.4 and 5.4 mM⁻¹s⁻¹) compared to clinically used agents like Gd-DOTA (Dotarem, r₁ ≈ 3.7 mM⁻¹s⁻¹).[8]

Table 2: Comparative Relaxivity of Gd-Based MRI Contrast Agents

Contrast Agent	Chelator Type	r₁ Relaxivity (mM⁻¹s⁻¹)	r₂/r₁ Ratio	Key Findings
Gd-NPs@SiO₂-DO2A-BTA	DO2A	Higher than low-molecular-weight CAs	~ 1	Potential as a T₁ MRI agent with excretion via both hepatobiliary and renal pathways.[7]
CA2 (Gd-DO3A conjugate)	DO3A	5.4 (at 9.4 T, 25°C)	N/A	Longer blood half-life (68.1 min) compared to Dotarem, advantageous for angiography.[8]

| Gd-DOTA (Dotarem) | DOTA | ~ 3.7 | N/A | Standard clinical contrast agent, used as a benchmark.[8] |

Visualized Workflows and Comparisons

Diagrams created using Graphviz illustrate key processes and comparisons related to the validation of DO2A-based probes.

Caption: General workflow for the validation of DO2A-based imaging probes.

Caption: Comparison of radiolabeling conditions for DO2A-based vs. DOTA chelators.

Caption: Logical comparison of key properties for common imaging chelators.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating findings. Below are summarized protocols for key experiments based on common practices in the field.[3][9][10][11]

Protocol 1: Radiolabeling of a DO2A-Conjugated Peptide with ⁶⁸Ga

• Preparation : Elute ⁶⁸GaCl₃ from a ⁶⁸Ge/⁶⁸Ga generator using 0.1 N HCl. Purify and concentrate the eluate using a cation-exchange cartridge.

• Buffering : Add 10-20 µg of the DO2A-peptide conjugate to a reaction vial. Add a suitable buffer (e.g., HEPES or sodium acetate) to maintain a pH between 3.5 and 4.5.

• Reaction : Add the purified ⁶⁸Ga solution to the vial containing the peptide and buffer.

• Incubation : Vortex the solution and incubate at a specified temperature. For many DO2A derivatives, incubation can occur at room temperature for 5-15 minutes. For comparison, DOTA conjugates often require heating at 80-95°C for 10-15 minutes.

• Quality Control : Determine the radiochemical purity (RCP) using radio-TLC or radio-HPLC. An RCP of >95% is typically required for in vivo use.

• Purification : If necessary, purify the radiolabeled product using a C18 Sep-Pak cartridge to remove unreacted ⁶⁸Ga and hydrophilic impurities.

Protocol 2: In Vivo PET Imaging in a Tumor Xenograft Mouse Model

• Animal Model : Use immunodeficient mice (e.g., athymic nude) bearing subcutaneous tumors, generated by injecting cancer cells (e.g., PC-3 for PSMA imaging) approximately 2-4 weeks prior to imaging.

• Probe Administration : Administer the purified, radiolabeled DO2A-based probe (typically 3-7 MBq) via intravenous tail vein injection.

• Anesthesia : Anesthetize the mouse using isoflurane (B1672236) (1-2% in oxygen) for the duration of the scan to prevent movement.

• Imaging : At desired time points post-injection (e.g., 1, 2, and 4 hours), acquire PET scans using a small-animal PET scanner. A typical acquisition time is 10-20 minutes per scan.

• Image Analysis : Reconstruct the PET images and co-register them with a CT scan for anatomical reference. Draw regions of interest (ROIs) over the tumor and major organs (liver, kidneys, muscle) to quantify tracer uptake, typically expressed as a percentage of the injected dose per gram of tissue (%ID/g).

Protocol 3: Ex Vivo Biodistribution Study

• Euthanasia and Dissection : Immediately following the final imaging session, euthanize the mice by a humane, approved method (e.g., CO₂ asphyxiation followed by cervical dislocation).

• Organ Harvesting : Dissect major organs and tissues of interest (tumor, blood, heart, lungs, liver, spleen, kidneys, muscle, bone, etc.).

• Measurement : Weigh each tissue sample and measure its radioactivity using a gamma counter, along with standards prepared from the injected dose.

• Data Calculation : Calculate the tracer uptake in each organ and express it as %ID/g. This provides a quantitative validation of the PET imaging data.[10]

• Histology (Optional) : Tissues can be fixed in formalin, embedded in paraffin, and sectioned for autoradiography or histological staining to confirm the microscopic distribution of the probe.[10]

References

• 1. Side-by-Side Comparison of the In Vivo Performance of [212Pb]Pb-DOTAMTATE and Other SSTR2-Targeting Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chelation chemistry of manganese-52 for PET imaging applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclinical Comparative Study of 68Ga-Labeled DOTA, NOTA, and HBED-CC Chelated Radiotracers for Targeting PSMA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparative Evaluation of Using NOTA and DOTA Derivatives as Bifunctional Chelating Agents in the Preparation of 68Ga-Labeled Porphyrin: Impact on Pharmacokinetics and Tumor Uptake in a Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Imaging Cancer Using PET – the Effect of the Bifunctional Chelator on the Biodistribution of a 64Cu-Labeled Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. UQ eSpace [espace.library.uq.edu.au]
• 9. In Vivo Imaging Core Facility Methods and Protocols | Chobanian & Avedisian School of Medicine [bumc.bu.edu]
• 10. licorbio.com [licorbio.com]
• 11. Validation of Nanobody and Antibody Based In Vivo Tumor Xenograft NIRF-imaging Experiments in Mice Using Ex Vivo Flow Cytometry and Microscopy - PMC [pmc.ncbi.nlm.nih.gov]

comparative analysis of DO2A and NOTA chelators

An Objective Comparison of DO2A and NOTA Chelators for Researchers

In the development of radiopharmaceuticals and MRI contrast agents, the choice of a chelator is paramount. The chelator encages a metal ion, preventing its release in vivo while ensuring the resulting complex reaches its intended biological target. This guide provides a detailed comparative analysis of two widely used macrocyclic chelators: DO2A (1,4,7,10-tetraazacyclododecane-1,7-diacetic acid) and NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid). We will delve into their structural differences, performance characteristics with various metal ions, and provide experimental data to support the selection process for specific research applications.

Structural and Functional Overview

DO2A is a derivative of the 12-membered cyclen ring, featuring two carboxylic acid pendant arms for metal coordination. NOTA, on the other hand, is based on a smaller 9-membered tacn (triazacyclononane) ring with three carboxylate arms. These structural distinctions fundamentally influence their coordination chemistry, affecting the stability, inertness, and labeling kinetics of their metal complexes. The smaller cavity of NOTA is particularly well-suited for smaller metal ions like Gallium-68 (B1239309) (⁶⁸Ga), while the larger cyclen backbone of DO2A (and its parent, DOTA) can accommodate a wider range of metal ions, including those used in therapy and MRI.

Performance Comparison: Quantitative Data

The efficacy of a chelator is judged by several key parameters: its ability to form a thermodynamically stable and kinetically inert complex, and the efficiency with which it can be radiolabeled.

Thermodynamic Stability and Kinetic Inertness

Thermodynamic stability (log K) indicates the strength of the metal-chelator bond at equilibrium, while kinetic inertness refers to the resistance of the complex to dissociation.[1] High values for both are critical to prevent the release of free metal ions in the body.

Chelator Complex	Metal Ion	log K (Stability Constant)	Key Findings & Comments
[Ga(NOTA)]	Ga(III)	31.1[2]	Exceptionally high stability, ideal for ⁶⁸Ga.
[Ga(DOTA)]⁻	Ga(III)	21.3[2]	Significantly lower stability compared to NOTA for ⁶⁸Ga.
[Cu(NOTA)]⁻	Cu(II)	23.33[3]	High stability, suitable for copper radioisotopes (e.g., ⁶⁴Cu).[3]
[Cu(DOTA)]²⁻	Cu(II)	~22.5	Generally considered to have lower in vivo stability compared to Cu-NOTA, especially at lower pH.[4]
[Mn(cis-DO2A)]	Mn(II)	15.68[5]	Offers good stability for Mn(II), making it a promising platform for MRI contrast agents.[5]
[Mn(NOTA)]⁻	Mn(II)	Comparable inertness to [Mn(cis-DO2A)][5]	While stable, the smaller NOTA cavity is less optimal for Mn(II) compared to cyclen-based chelators.[6]

Note: DOTA is used as a reference for Ga(III) and Cu(II) due to the prevalence of comparative data against this "gold standard" chelator. DO2A is expected to have slightly lower stability than DOTA due to fewer coordinating arms.

Radiolabeling Efficiency

The conditions required for radiolabeling are a crucial practical consideration, especially for short-lived isotopes like ⁶⁸Ga. Milder conditions (lower temperature, neutral pH) are advantageous for sensitive biomolecules.

Chelator	Radionuclide	Temperature	Time	pH	Key Findings & Comments
NOTA	⁶⁸Ga	Room Temp	< 5 min	4.0 - 6.5	Allows for rapid, one-step, kit-like preparations at room temperature.[7][8][9]
DOTA/DO2A	⁶⁸Ga	60 - 95 °C	10 - 15 min	3.0 - 4.0	Requires heating and more acidic conditions, which can be detrimental to sensitive targeting vectors.[7][8][9][10]
NOTA	⁶⁴Cu	Room Temp	~ 20 min	~ 5.5	Can be labeled efficiently under very dilute conditions.[11]
DOTA/DO2A	⁶⁴Cu	40 - 45 °C	30 - 45 min	~ 5.5	Labeling efficiency drops significantly at lower concentrations compared to NOTA.[11][12]

In Vivo Performance

Ultimately, the performance of a radiopharmaceutical is determined by its behavior in a biological system. Biodistribution studies reveal critical information about tumor targeting, clearance pathways, and non-target tissue retention.

Chelator Conjugate	Application	Key In Vivo Findings
⁶⁸Ga-NOTA-Peptide	PET Imaging	High tumor accumulation and rapid clearance from most normal tissues.[2] Generally demonstrates higher tumor-to-background ratios.
⁶⁸Ga-DOTA-Peptide	PET Imaging	Often exhibits higher retention in the kidneys and liver compared to its NOTA counterpart.[7][8]
⁶⁴Cu-NOTA-Antibody	PET Imaging	Shows excellent in vivo stability with low non-target tissue uptake and superior tumor/liver and tumor/kidney ratios.[4][11] A ⁶⁴Cu-NOTA-dipeptide showed greater tumor uptake and lower liver uptake than the DOTA version.[13][14]
⁶⁴Cu-DOTA-Antibody	PET Imaging	Can be prone to in vivo dissociation, leading to higher background signals, particularly in the liver.[15]

Visualizing the Processes

To better understand the relationships and workflows discussed, the following diagrams have been generated.

Caption: Comparative structures of DO2A and NOTA chelating a metal ion.

Caption: A typical workflow for radiolabeling a biomolecule.

Caption: Decision tree for selecting an appropriate chelator based on application.

Experimental Protocols

Detailed methodologies are essential for reproducibility. Below are representative protocols derived from common practices in the literature.

Protocol 1: Comparative Radiolabeling with ⁶⁸Ga

This protocol outlines the labeling of a peptide (e.g., a somatostatin (B550006) analogue) conjugated with NOTA or DOTA (as a proxy for DO2A).

• Preparation:

  • Prepare a 0.2 M sodium acetate buffer. Adjust the pH to 4.0 for the DOTA-peptide and 5.5 for the NOTA-peptide.

  • Elute ⁶⁸GaCl₃ from a ⁶⁸Ge/⁶⁸Ga generator using 0.1 M HCl.

  • Dissolve the DOTA-peptide and NOTA-peptide in ultrapure water to a concentration of 1 mg/mL.

• Labeling Reaction:

  • In a sterile reaction vial, add 20 µg of the respective peptide conjugate.

  • Add 400 µL of the appropriate sodium acetate buffer.

  • Add 100-200 MBq of the ⁶⁸GaCl₃ eluate to the vial.

  • For NOTA-peptide: Vortex and incubate at room temperature for 5 minutes.[8]

  • For DOTA-peptide: Vortex and place the vial in a heating block at 95°C for 10 minutes.[16]

• Quality Control:

  • Spot a small aliquot of the reaction mixture onto an ITLC-SG (Instant Thin-Layer Chromatography-Silica Gel) strip.

  • Develop the strip using a mobile phase of 0.1 M sodium citrate, pH 5.5.

  • The labeled peptide conjugate will remain at the origin (Rf = 0), while free ⁶⁸Ga will move with the solvent front (Rf = 1.0).

  • Calculate the radiochemical purity (RCP) using a radio-TLC scanner. An RCP of >95% is typically required for in vivo use.

• Purification (if needed):

  • If RCP is <95%, pass the reaction mixture through a C18 Sep-Pak cartridge pre-conditioned with ethanol (B145695) and water.

  • Wash the cartridge with water to remove unreacted ⁶⁸Ga.

  • Elute the final radiolabeled product with a 50:50 ethanol:water solution.

Protocol 2: In Vitro Serum Stability

This assay assesses the stability of the radiolabeled complex in a biological matrix.

• Add approximately 20-30 MBq of the purified, radiolabeled conjugate to 1 mL of fresh human serum in a sterile tube.

• Incubate the tube in a water bath at 37°C.

• At various time points (e.g., 1h, 2h, 4h, 24h), take a 100 µL aliquot of the serum mixture.

• Analyze the aliquot using size-exclusion HPLC or ITLC (using a mobile phase like 50 mM DTPA to chelate any released radiometal) to determine the percentage of radioactivity still bound to the conjugate versus free or transchelated to serum proteins.[11]

• Plot the percentage of intact radioconjugate over time to determine its stability.

Conclusion and Recommendations

The comparative analysis clearly demonstrates that NOTA and DO2A serve distinct but complementary roles in the development of metal-based imaging and therapeutic agents.

• NOTA is the superior chelator for small trivalent metal ions, particularly ⁶⁸Ga. Its ability to form exceptionally stable complexes under mild, room-temperature conditions makes it the gold standard for developing ⁶⁸Ga-based PET imaging agents, especially when working with sensitive biomolecules.[7][9] It also shows excellent performance with ⁶⁴Cu, often resulting in better in vivo stability and biodistribution profiles compared to DOTA-based systems.[13][14]

• DO2A (and its parent DOTA) offers greater versatility for a wider range of metal ions. Its larger cavity is necessary for stably chelating larger, therapeutically relevant radionuclides such as ¹⁷⁷Lu, ⁹⁰Y, and ²¹³Bi, making it indispensable for theranostic applications. While labeling conditions are harsher than for NOTA, the resulting complexes with these larger metals exhibit the high in vivo stability required for therapy.[7] For Mn(II)-based MRI agents, the cyclen backbone of DO2A provides a promising platform.[5]

For researchers, the choice is guided by the application: for diagnostic PET imaging with ⁶⁸Ga or ⁶⁴Cu, NOTA is often the preferred choice for its ease of labeling and favorable in vivo pharmacokinetics. For theranostic applications that require pairing a diagnostic scan with a therapeutic radionuclide, or for developing Mn(II)-based MRI agents, the versatility of the DO2A/DOTA scaffold is essential.

References

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. Preclinical Comparative Study of 68Ga-Labeled DOTA, NOTA, and HBED-CC Chelated Radiotracers for Targeting PSMA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Imaging Cancer Using PET – the Effect of the Bifunctional Chelator on the Biodistribution of a 64Cu-Labeled Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Physico-chemical properties of MnII complexes formed with cis- and trans-DO2A: thermodynamic, electrochemical and kinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Side by side comparison of NOTA and DOTA for conjugation efficiency, gallium-68 labeling, and in vivo biodistribution of anti-mesothelin sdAb A1-His - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Side by side comparison of NOTA and DOTA for conjugation efficiency, gallium-68 labeling, and in vivo biodistribution of anti-mesothelin sdAb A1-His - PMC [pmc.ncbi.nlm.nih.gov]
• 9. KoreaMed [koreamed.org]
• 10. researchgate.net [researchgate.net]
• 11. Comparison of 64Cu-complexing bifunctional chelators for radioimmunoconjugation: labeling efficiency, specific activity and in vitro/in vivo stability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Methods for Radiolabelling Nanoparticles: PET Use (Part 2) [mdpi.com]
• 13. Comparison of the Effects of DOTA and NOTA Chelators on 64Cu-Cudotadipep and 64Cu-Cunotadipep for Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. discovery.researcher.life [discovery.researcher.life]
• 15. In Vivo Evaluation and Small-Animal PET/CT of a Prostate Cancer Mouse Model Using 64Cu Bombesin Analogs: Side-by-Side Comparison of the CB-TE2A and DOTA Chelation Systems | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 16. Towards Facile Radiolabeling and Preparation of Gallium-68-/Bismuth-213-DOTA-[Thi8, Met(O2)11]-Substance P for Future Clinical Application: First Experiences - PMC [pmc.ncbi.nlm.nih.gov]

Stability of DO2A-Gallium Complexes: A Comparative Guide for Researchers

Comparative Stability of Gallium Chelators

The selection of a chelator for gallium-68 (B1239309) (⁶⁸Ga) is a crucial step in the development of radiopharmaceuticals. The ideal chelator forms a highly stable complex with ⁶⁸Ga, preventing the release of the radionuclide in vivo, which could lead to non-specific uptake and altered biodistribution. This section compares key stability-related parameters for DO2A-gallium complexes and its main alternatives.

Chelator	Thermodynamic Stability Constant (log KGaL)	Typical Radiolabeling Conditions	Radiochemical Purity (RCP)	In Vitro Stability	Key Observations
DO2A	Not readily available in literature	>90% with functionalized derivatives[1]	High	Forms kinetic and thermodynamic isomers upon gallium chelation[2][1]	Provides a hexadentate coordination environment for Ga(III)[1]
DOTA	~21.3 - 26.05[3][4][5]	Requires heating (e.g., 95°C for 5-20 min)[1]	>98% achievable[1]	High in vitro and in vivo stability[4][6][7][8][9]	Slower complex formation kinetics compared to NOTA[4][5]
NOTA	~31.0[10]	Rapidly at room temperature	>95% achievable[11]	Extraordinarily high stability constant attributed to the fit of Ga³⁺ in the macrocycle cavity[10]	Often considered the "gold standard" for Ga³⁺ chelation due to high stability and mild labeling conditions[11]
CB-DO2A-GA	Not specified (derivative of DO2A)	Harsher reaction conditions required compared to DOTA and NOTA derivatives[12]	High	Demonstrates very high kinetic inertness, exceeding that of [⁶⁸Ga]Ga-DOTA-GA[12]	A cross-bridged derivative of DO2A showing exceptional kinetic stability[12]

Experimental Protocols for Stability Assessment

Accurate and reproducible assessment of complex stability is paramount. Below are detailed methodologies for key experiments cited in the literature for evaluating the stability of gallium radiopharmaceuticals.

Radiolabeling Efficiency and Quality Control

Objective: To determine the efficiency of ⁶⁸Ga incorporation into the chelator and assess the radiochemical purity of the final product.

Protocol:

• Preparation of Reagents:

  • Prepare a solution of the chelator-conjugated molecule (e.g., peptide, antibody) in a suitable buffer (e.g., 0.1 M sodium acetate, pH 4.5).

  • Obtain ⁶⁸GaCl₃ from a ⁶⁸Ge/⁶⁸Ga generator elution in 0.1 M HCl.

• Radiolabeling Reaction:

  • Add a specific amount of the chelator conjugate to a reaction vial.

  • Add the ⁶⁸GaCl₃ eluate to the vial.

  • Adjust the pH of the reaction mixture to the optimal range for the specific chelator (e.g., pH 3.5-5.5 for DOTA).

  • Incubate the reaction mixture at the required temperature and for a specific duration (e.g., 95°C for 10 minutes for DOTA-conjugates). For chelators like NOTA, this can often be performed at room temperature.

• Quality Control - Radiochemical Purity (RCP) Determination:

  • High-Performance Liquid Chromatography (HPLC):

    • Inject a small aliquot of the reaction mixture onto a suitable HPLC column (e.g., C18 reverse-phase).

    • Elute with a gradient of solvents (e.g., water with 0.1% trifluoroacetic acid and acetonitrile (B52724) with 0.1% trifluoroacetic acid).

    • Monitor the eluate with a UV detector and a radioactivity detector.

    • Calculate the RCP by integrating the peak areas of the radiolabeled complex and any free ⁶⁸Ga or other radioactive impurities.

  • Thin-Layer Chromatography (TLC):

    • Spot a small amount of the reaction mixture onto a TLC strip (e.g., silica (B1680970) gel).

    • Develop the chromatogram using an appropriate mobile phase (e.g., 0.1 M ammonium (B1175870) acetate:methanol 1:1).

    • Analyze the distribution of radioactivity on the strip using a TLC scanner.

    • Calculate the RCP based on the relative radioactivity of the spots corresponding to the complex and impurities.

In Vitro Serum/Plasma Stability Assay

Objective: To evaluate the stability of the radiolabeled complex in a biological matrix by monitoring its integrity over time.

Protocol:

• Incubation:

  • Add a known amount of the purified radiolabeled complex to fresh human or animal serum/plasma.

  • Incubate the mixture at 37°C in a shaking water bath for various time points (e.g., 30 min, 1h, 2h, 4h, 24h).

• Protein Precipitation:

  • At each time point, take an aliquot of the serum/plasma mixture.

  • Add an equal volume of cold ethanol (B145695) or acetonitrile to precipitate the proteins.

  • Vortex the mixture and centrifuge to pellet the precipitated proteins.

• Analysis:

  • Analyze the supernatant, which contains the radiolabeled complex and any dissociated ⁶⁸Ga, by HPLC or TLC as described in the quality control protocol.

  • Calculate the percentage of intact radiolabeled complex at each time point to determine the stability.

Apo-transferrin Challenge Assay

Objective: To assess the kinetic inertness of the gallium complex by challenging it with a strong competing chelator present in human plasma.

Protocol:

• Preparation:

  • Prepare a solution of apo-transferrin (the iron-free form of transferrin) in a physiologically relevant buffer (e.g., phosphate-buffered saline, pH 7.4).

• Challenge:

  • Add the purified radiolabeled gallium complex to the apo-transferrin solution.

  • Incubate the mixture at 37°C for a defined period (e.g., 1h, 2h, 4h).

• Analysis:

  • At each time point, analyze the mixture using a size-exclusion HPLC column or by other appropriate methods to separate the high-molecular-weight apo-transferrin-⁶⁸Ga complex from the low-molecular-weight intact radiolabeled complex.

  • Quantify the amount of ⁶⁸Ga transchelated to apo-transferrin to determine the stability of the original complex.

Visualizing Stability Assessment and Chelator Comparison

To further clarify the experimental workflow and the relationships between different chelators, the following diagrams are provided.

Caption: Workflow for assessing the stability of ⁶⁸Ga-complexes.

Caption: Key stability features of common gallium chelators.

References

• 1. sfera.unife.it [sfera.unife.it]
• 2. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Gallium(III) complexes of DOTA and DOTA-monoamide: kinetic and thermodynamic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Stability Estimation of Gallium Complexes of DOTA Derivatives for Radiotheranostic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Head-to-Head Comparison of DO2A and TETA Chelators for Theranostics

For Immediate Release

St. Louis, MO – December 12, 2025 – In the rapidly evolving field of theranostics, the choice of chelator for radiometal-based diagnostics and therapeutics is paramount to ensuring in vivo stability and optimal pharmacokinetic profiles. This guide provides a comprehensive head-to-head comparison of two macrocyclic chelators, 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid (DO2A) and 1,4,8,11-tetraazacyclotetradecane-1,4,8,11-tetraacetic acid (TETA), with a focus on their application with Copper-64 (⁶⁴Cu), a promising radionuclide for both PET imaging and therapy.

This comparison incorporates experimental data on radiolabeling efficiency, in vitro and in vivo stability, and biodistribution to inform researchers, scientists, and drug development professionals in their selection of the most suitable chelator for their theranostic agents.

Key Performance Indicators: DO2A vs. TETA

The selection of a bifunctional chelator is a critical determinant of the overall performance of a radiopharmaceutical. While both DO2A and TETA are capable of complexing with ⁶⁴Cu, their inherent structural differences lead to significant variations in the stability and in vivo behavior of the resulting radiometal complexes.

Radiolabeling Efficiency

The efficiency and conditions required for radiolabeling are crucial for the practical application of a chelator. TETA is known for its facile radiolabeling with ⁶⁴Cu, which can be achieved at room temperature.[1][2][3] In contrast, chelators with more rigid structures, such as the cross-bridged derivatives of TETA (e.g., CB-TE2A), often require more stringent conditions, such as elevated temperatures, to achieve high radiochemical yields.[1][2][3] While direct comparative data for DO2A radiolabeling under identical conditions to TETA is limited in the reviewed literature, its structural analogue, DOTA, generally requires heating for efficient ⁶⁴Cu labeling.[4]

Table 1: Comparison of Radiolabeling Conditions and In Vitro Stability

Parameter	DO2A (inferred from DOTA)	TETA
Radiolabeling Temperature	Typically requires heating (e.g., 70-95°C)[4][5]	Room Temperature (20-23°C)[1][2][3]
Radiolabeling Time	30-60 minutes[1][2][3][5]	30 minutes[1][2][3]
In Vitro Serum Stability	Generally high for macrocyclic chelators, but ⁶⁴Cu-DOTA complexes have shown some instability.[6]	⁶⁴Cu-TETA complexes are reported to be less stable in vivo.[7][8]

In Vivo Stability and Transchelation

The in vivo stability of a radiometal complex is arguably the most critical factor for a successful theranostic agent. Poor stability leads to the release of the radiometal, which can then bind to endogenous proteins, leading to high background signals in imaging and potential off-target toxicity in therapy.

TETA has been widely reported to form ⁶⁴Cu complexes with limited in vivo stability.[7][8] This instability results in transchelation of the ⁶⁴Cu to proteins, particularly in the liver.[9] A key study demonstrated that at 4 hours post-injection, 75 ± 9% of ⁶⁴Cu from a ⁶⁴Cu-TETA complex was associated with proteins.[7][8]

To address this instability, more rigid chelators, such as the cross-bridged derivatives CB-TE2A and CB-DO2A, have been developed. These chelators exhibit significantly enhanced in vivo stability. For instance, the protein-associated ⁶⁴Cu for ⁶⁴Cu-CB-TE2A was only 13 ± 6% at 4 hours, a stark contrast to ⁶⁴Cu-TETA.[7][8] Similarly, ⁶⁴Cu-CB-DO2A showed less transchelation than its non-bridged counterpart, DOTA (61 ± 14% vs. 90.3 ± 0.5% protein-associated ⁶⁴Cu at 4 hours).[7][8] This suggests that while DO2A itself may offer better stability than linear chelators, it is likely more susceptible to transchelation than its cross-bridged version and potentially TETA's more stable derivatives.

Table 2: In Vivo Stability of ⁶⁴Cu-labeled Macrocyclic Chelators

Chelator	% Protein-Associated ⁶⁴Cu (4 hours post-injection)	Reference
⁶⁴Cu-TETA	75 ± 9%	[7][8]
⁶⁴Cu-CB-TE2A	13 ± 6%	[7][8]
⁶⁴Cu-DOTA	90.3 ± 0.5%	[7][8]
⁶⁴Cu-CB-DO2A	61 ± 14%	[7][8]

Biodistribution

The biodistribution profile of a radiopharmaceutical is a direct reflection of its in vivo stability and targeting efficacy. The dissociation of ⁶⁴Cu from less stable chelators like TETA and DOTA leads to increased accumulation in non-target organs, most notably the liver.[5][9]

In a direct comparison of bombesin (B8815690) analogs chelated with either DOTA or the more stable CB-TE2A, the ⁶⁴Cu-DOTA conjugate showed significantly higher liver uptake at 24 hours post-injection (7.80 ± 1.51 %ID/g) compared to the ⁶⁴Cu-CB-TE2A conjugate (0.21 ± 0.06 %ID/g).[5] This highlights the profound impact of chelator stability on non-target organ accumulation. Given the instability of ⁶⁴Cu-TETA, similar high liver uptake would be expected. While direct biodistribution data for a ⁶⁴Cu-DO2A conjugate was not found for a head-to-head comparison, the data for ⁶⁴Cu-DOTA suggests that non-bridged cyclen-based chelators may also lead to considerable liver retention of ⁶⁴Cu.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the validation of research findings. Below are representative methodologies for key experiments cited in this guide.

⁶⁴Cu Radiolabeling of a TETA-conjugated Peptide

This protocol is adapted from established procedures for the facile radiolabeling of TETA conjugates at room temperature.[1][2][3]

• Preparation of Reaction Mixture: In a sterile, metal-free microcentrifuge tube, combine the TETA-conjugated peptide (typically 1-10 µg) with 0.1 M ammonium (B1175870) acetate (B1210297) buffer (pH 5.5-7.0).

• Addition of ⁶⁴Cu: Add ⁶⁴CuCl₂ (typically 37-185 MBq) in a small volume to the reaction mixture.

• Incubation: Gently mix and incubate at room temperature (20-23°C) for 30 minutes.

• Quality Control: Determine the radiochemical purity using instant thin-layer chromatography (iTLC) or radio-high-performance liquid chromatography (radio-HPLC). A typical mobile phase for iTLC is 50 mM DTPA.

In Vitro Serum Stability Assay

This protocol outlines a general method for assessing the stability of a radiopharmaceutical in serum.

• Incubation: Add the purified ⁶⁴Cu-labeled chelator-conjugate (e.g., ⁶⁴Cu-DO2A-peptide or ⁶⁴Cu-TETA-peptide) to fresh human or animal serum to a final concentration of approximately 10% of the total volume.

• Time Points: Incubate the mixture at 37°C. At various time points (e.g., 1, 4, 24, and 48 hours), take aliquots of the serum mixture.

• Protein Precipitation: To separate the intact radiopharmaceutical from protein-bound ⁶⁴Cu, add an equal volume of acetonitrile (B52724) or ethanol (B145695) to the aliquot to precipitate the serum proteins.

• Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

• Analysis: Analyze the supernatant, which contains the intact radiopharmaceutical and small molecule metabolites, by radio-TLC or radio-HPLC to determine the percentage of intact radiopharmaceutical remaining.

Animal Biodistribution Study

This protocol provides a general workflow for evaluating the in vivo distribution of a radiopharmaceutical in a tumor-bearing mouse model.

• Animal Model: Utilize appropriate tumor-bearing animal models (e.g., subcutaneous xenografts in immunodeficient mice).

• Radiopharmaceutical Administration: Administer a known amount of the purified radiopharmaceutical (e.g., 1-4 MBq) to each animal via tail vein injection.

• Time Points and Euthanasia: At predetermined time points post-injection (e.g., 1, 4, 24, and 48 hours), euthanize a cohort of animals.

• Organ Harvesting and Weighing: Dissect and collect major organs and tissues of interest (e.g., blood, heart, lungs, liver, spleen, kidneys, muscle, bone, and tumor). Weigh each tissue sample.

• Radioactivity Measurement: Measure the radioactivity in each tissue sample using a gamma counter.

• Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.

Visualizing the Comparison

Diagrams illustrating the chemical structures and experimental workflows provide a clear visual summary of the key aspects of this comparison.

Figure 1. Chemical structures of DO2A and TETA.

Figure 2. General experimental workflow for radiolabeling.

Figure 3. Experimental workflow for in vivo biodistribution studies.

Conclusion

The choice between DO2A and TETA for theranostic applications with ⁶⁴Cu involves a trade-off between ease of radiolabeling and in vivo stability. TETA offers the advantage of mild, room temperature radiolabeling, but its resulting ⁶⁴Cu complexes exhibit significant in vivo instability, leading to high liver uptake. This can compromise imaging quality and increase non-target radiation doses in therapy.

While direct head-to-head comparative data for DO2A is less abundant, inferences from its structural analogue DOTA and their more stable cross-bridged derivatives suggest that while potentially more stable than TETA, non-bridged cyclen-based chelators may still be susceptible to some degree of ⁶⁴Cu transchelation. For applications demanding high in vivo stability, the use of more rigid, cross-bridged chelators like CB-DO2A or CB-TE2A is strongly recommended, despite the more demanding radiolabeling conditions.

Ultimately, the optimal chelator choice will depend on the specific requirements of the theranostic agent, including the nature of the targeting molecule, the desired pharmacokinetic profile, and the acceptable level of non-target accumulation. This guide provides a foundational understanding to aid researchers in making an informed decision.

References

• 1. Comparative in vivo stability of copper-64-labeled cross-bridged and conventional tetraazamacrocyclic complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. www-pub.iaea.org [www-pub.iaea.org]
• 3. Radiolabeling and evaluation of 64Cu-DOTA-F56 peptide targeting vascular endothelial growth factor receptor 1 in the molecular imaging of gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of [64Cu]Cu-DOTA and [64Cu]Cu-CB-TE2A Chelates for Targeted Positron Emission Tomography with an αvβ6-Specific Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reproducibility and Comparability of Preclinical PET Imaging Data: A Multicenter Small-Animal PET Study | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. Radiolabeling of TETA- and CB-TE2A-conjugated peptides with copper-64 | Springer Nature Experiments [experiments.springernature.com]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Purity Validation of Synthesized DO2A-Conjugates

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid (DO2A)-conjugates is a critical step in the development of targeted radiopharmaceuticals and other molecular imaging agents. Ensuring the purity of these conjugates is paramount for accurate preclinical and clinical evaluation, as impurities can significantly impact biodistribution, targeting efficacy, and toxicity. This guide provides an objective comparison of the primary analytical techniques for validating the purity of synthesized DO2A-conjugates: High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. We present supporting experimental data, detailed methodologies, and visual workflows to facilitate the selection and implementation of the most appropriate validation strategies.

Orthogonal Approaches for Comprehensive Purity Assessment

HPLC, MS, and NMR are considered orthogonal techniques, meaning they assess sample purity based on different physicochemical principles. Employing a combination of these methods provides a more comprehensive and reliable evaluation of a DO2A-conjugate's purity than any single technique alone. HPLC is highly effective at separating complex mixtures and detecting trace impurities, while Mass Spectrometry provides precise mass information for the conjugate and its impurities. Quantitative NMR (qNMR) offers the ability to determine the absolute purity of a sample and provide detailed structural information.

Comparison of Purity Validation Methodologies

The selection of a purity validation method, or a combination thereof, depends on the specific characteristics of the DO2A-conjugate, the nature of potential impurities, and the intended application. The following table summarizes the key attributes of each technique.

Parameter	High-Performance Liquid Chromatography (HPLC)	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on differential partitioning of the analyte between a stationary and a mobile phase.	Separation of ions based on their mass-to-charge ratio (m/z).	Absorption of radiofrequency waves by atomic nuclei in a magnetic field, providing structural and quantitative information.
Information Provided	Retention time, peak purity, and quantification of components. For radiolabeled conjugates, radio-HPLC provides radiochemical purity.	Molecular weight confirmation of the conjugate and identification of impurities based on their mass.	Detailed structural confirmation of the conjugate, identification and quantification of impurities, and determination of absolute purity (qNMR).
Primary Application	Quantification of purity and separation of impurities.	Confirmation of identity and characterization of impurities.	Structural elucidation and absolute purity determination.
Typical Purity Data	Purity expressed as a percentage of the total peak area (e.g., >95%). Radiochemical purity for radiolabeled compounds (e.g., >98%).	Confirmation of the expected molecular weight and identification of masses corresponding to potential impurities.	Purity determined by comparing the integral of analyte signals to a certified internal standard (e.g., 98.5% ± 0.5%).
Strengths	High resolution, sensitivity, and well-established methods for quantification.	High sensitivity and specificity for mass determination. Can be coupled with liquid chromatography (LC-MS) for enhanced separation and identification.	Provides detailed structural information, is non-destructive, and can provide absolute quantification without the need for a specific reference standard of the analyte.
Limitations	Requires a reference standard for quantification of specific impurities. May not resolve all co-eluting impurities without method optimization.	Ionization efficiency can vary between the conjugate and impurities, potentially affecting quantification. Not ideal for isomeric impurity differentiation without fragmentation analysis.	Lower sensitivity compared to HPLC and MS. Complex spectra for large molecules may require higher field instruments and advanced techniques for interpretation.

Quantitative Data Comparison

The following tables present representative purity data for DOTA- and DO2A-conjugates, as determined by HPLC and NMR. It is important to note that direct side-by-side comparisons of the exact same batch of a DO2A-conjugate by all three methods are not always available in the public domain. The data presented here are compiled from various studies to illustrate typical findings.

Table 1: Purity of DO2A/DOTA-Conjugates Determined by HPLC

Compound	Purity (%)	Radiochemical Purity (%)	Reference
68Ga-DOTATATE	>99	99.45 - 99.78	[1]
68Ga-NODAGA-Exendin-4	>95	95.75 - 97.05	[2]
DOTA-p160 peptide	>95	Not Applicable	[3]
DOTA-ursolic acid conjugates	>96	Not Applicable	[4]

Table 2: Purity of Compounds Determined by Quantitative NMR (qNMR)

Compound	Purity (% w/w)	Method	Reference
Quercetin	87.8	Relative (100%) qHNMR	[5]
Imazosulfuron	98.2 ± 1.2	Absolute qNMR with internal standard	[6]
Ofloxacin	Not specified, but high accuracy demonstrated	Absolute qNMR with internal standard	[7]

Experimental Protocols

Detailed methodologies for each of the primary purity validation techniques are provided below. These protocols are based on established methods for the analysis of chelator-peptide conjugates and can be adapted for specific DO2A-conjugates.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

Instrumentation:

• HPLC system with a UV-Vis detector and, for radiolabeled conjugates, a radioactivity detector.

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Procedure:

• Sample Preparation: Dissolve the synthesized DO2A-conjugate in the mobile phase A or a suitable solvent to a final concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Set the flow rate to 1.0 mL/min.

  • Use a gradient elution, for example:

    • 0-5 min: 5% B

    • 5-25 min: 5% to 95% B

    • 25-30 min: 95% B

    • 30-35 min: 95% to 5% B

    • 35-40 min: 5% B

  • Set the UV detector to an appropriate wavelength to detect the conjugate (e.g., 220 nm or 280 nm for peptides).

• Injection and Data Analysis:

  • Inject 10-20 µL of the sample solution.

  • Integrate the peaks in the resulting chromatogram.

  • Calculate the purity by dividing the peak area of the main product by the total area of all peaks and multiplying by 100. For radiolabeled compounds, the radiochemical purity is calculated from the radio-detector signal.

Electrospray Ionization Mass Spectrometry (ESI-MS) for Identity Confirmation

Instrumentation:

• An electrospray ionization mass spectrometer (e.g., Q-TOF, Orbitrap).

• Liquid chromatography system for online LC-MS analysis (optional but recommended).

Procedure:

• Sample Preparation: Prepare a solution of the DO2A-conjugate at a concentration of approximately 0.1 mg/mL in a solvent compatible with ESI-MS, such as 50:50 acetonitrile:water with 0.1% formic acid.

• Infusion or LC-MS:

  • Direct Infusion: Infuse the sample solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

  • LC-MS: If using LC-MS, utilize a similar chromatographic method as described for HPLC, but with a mobile phase containing a volatile acid like formic acid instead of TFA.

• MS Parameters:

  • Set the instrument to positive ion mode.

  • Optimize the capillary voltage, cone voltage, and source temperature for the specific instrument and analyte.

  • Acquire data over a mass range that includes the expected molecular weight of the DO2A-conjugate.

• Data Analysis:

  • Deconvolute the resulting mass spectrum to determine the molecular weight of the main species.

  • Compare the observed molecular weight with the theoretical molecular weight of the DO2A-conjugate.

  • Analyze for the presence of any additional peaks that may correspond to impurities or degradation products.

Quantitative ¹H NMR (qNMR) Spectroscopy for Absolute Purity Determination

Instrumentation:

• NMR spectrometer (400 MHz or higher) with a high-resolution probe.

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the DO2A-conjugate and a similar, accurately weighed amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) into a clean NMR tube. The internal standard should have a known purity and signals that do not overlap with the analyte signals.[7][8]

  • Add a precise volume (e.g., 0.6 mL) of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆, CD₃OD).

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters to ensure accurate quantification include:

    • A long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being integrated.

    • A calibrated 90° pulse.

    • A sufficient number of scans for a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, characteristic signal of the DO2A-conjugate and a signal from the internal standard.

  • Calculate the purity of the DO2A-conjugate using the following formula:

  Purity (%w/w) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

  • analyte = DO2A-conjugate

  • std = Internal standard

Visualization of Workflows

Experimental Workflow for Purity Validation

References

• 1. Development and validation of HPLC-DAD methods for the analysis of two novel iron chelators with potent anti-cancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A simplified suite of methods to evaluate chelator conjugation of antibodies: effects on hydrodynamic radius and biodistribution. | Semantic Scholar [semanticscholar.org]
• 3. rsc.org [rsc.org]
• 4. Synthesis and Cytotoxicity Evaluation of DOTA-Conjugates of Ursolic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubsapp.acs.org [pubsapp.acs.org]
• 8. Determination of standard sample purity using the high-precision 1H-NMR process - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of DO2A-Gd and DOTA-Gd Relaxivity for Magnetic Resonance Imaging

For researchers, scientists, and professionals in drug development, the selection of an appropriate chelating agent for gadolinium-based contrast agents (GBCAs) is a critical decision. This guide provides a comparative study of the relaxivity of two macrocyclic chelates: DO2A-Gd and DOTA-Gd. While extensive data is available for the widely-used DOTA-Gd, this guide also explores the structural aspects of DO2A-Gd and their potential implications for its performance as an MRI contrast agent.

The efficacy of a GBCA is primarily determined by its relaxivity (r1 and r2), which quantifies the agent's ability to increase the longitudinal (T1) and transverse (T2) relaxation rates of water protons in surrounding tissues. Higher r1 relaxivity leads to greater positive contrast enhancement in T1-weighted images, which is the desired effect for most clinical applications. This relaxivity is influenced by a number of factors, including the number of water molecules directly coordinated to the gadolinium ion (the hydration number, q), the rate of exchange of these water molecules with the bulk water (kex), and the rotational correlation time (τR) of the complex.

Quantitative Relaxivity Data: A Focus on DOTA-Gd

Magnetic Field Strength (T)	Medium	Temperature (°C)	r1 (mM⁻¹s⁻¹)	r2 (mM⁻¹s⁻¹)
0.25	Aqueous Solution	Not Specified	3.58	21.6
1.41	Water	37	Not Specified	Not Specified
1.5	Human Plasma	37	3.32 ± 0.13	Not Specified
1.5	Aqueous Solution	Not Specified	2.9	3.2
3	Human Plasma	37	3.00 ± 0.13	Not Specified
3	Human Blood	37	2.72 ± 0.17	Not Specified
4.7	4% Human Serum Albumin	37	4.3	5.6
7	Human Plasma	37	2.84 ± 0.09	Not Specified

Note: The relaxivity of GBCAs can vary depending on the experimental conditions, including the solvent, temperature, and magnetic field strength. The data presented here is a compilation from various studies and should be considered in the context of the specified conditions.

Structural Comparison: DO2A vs. DOTA

The key difference between DO2A (1,7-dioxa-4,10-diazacyclododecane-4,10-diacetic acid) and DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) lies in the composition of the macrocyclic ring. In DO2A, two of the nitrogen atoms of the cyclen ring are replaced by oxygen atoms. This structural modification has significant implications for the coordination chemistry with the gadolinium ion and, consequently, its relaxivity.

Caption: Chemical structures of the DO2A and DOTA chelating ligands.

The replacement of two nitrogen donors with oxygen donors in the DO2A macrocycle is expected to alter the electronic properties and the structural rigidity of the resulting gadolinium complex. The coordination of Gd³⁺ by the four carboxylate arms and the remaining two nitrogen atoms in DO2A would result in a different coordination environment compared to the eight-coordinate (four nitrogen and four carboxylate oxygen atoms) environment in Gd-DOTA. This could potentially impact the hydration number (q) and the water exchange rate (kex), both of which are critical determinants of relaxivity. Further experimental studies are required to quantify these effects and determine the precise relaxivity of DO2A-Gd.

Experimental Protocols for Relaxivity Measurement

The determination of r1 and r2 relaxivities of a contrast agent is a fundamental process in its characterization. The following outlines a typical experimental protocol for measuring the relaxivity of gadolinium-based contrast agents.

Sample Preparation

• A stock solution of the gadolinium complex (e.g., DO2A-Gd or DOTA-Gd) of a known concentration is prepared in the desired solvent (e.g., deionized water, phosphate-buffered saline, or human serum).

• A series of dilutions are prepared from the stock solution to obtain samples with varying concentrations of the contrast agent.

• A blank sample containing only the solvent is also prepared to measure the baseline relaxation times.

T1 and T2 Measurement

• The longitudinal (T1) and transverse (T2) relaxation times of each sample are measured using a nuclear magnetic resonance (NMR) spectrometer or a magnetic resonance imaging (MRI) scanner at a specific magnetic field strength and temperature.

• T1 Measurement: Inversion recovery is a commonly used pulse sequence for accurate T1 measurements. A series of images or signals are acquired with different inversion times (TI), and the signal intensity as a function of TI is fitted to an exponential recovery curve to determine T1.

• T2 Measurement: A Carr-Purcell-Meiboom-Gill (CPMG) spin-echo sequence is typically used for T2 measurements. A series of echoes are acquired at different echo times (TE), and the decay of the echo signal intensity is fitted to an exponential decay curve to determine T2.

Data Analysis and Relaxivity Calculation

• The relaxation rates (R1 = 1/T1 and R2 = 1/T2) are calculated for each sample.

• The relaxation rates (R1 and R2) are plotted against the concentration of the gadolinium complex.

• The relaxivities (r1 and r2) are determined from the slope of the linear regression of the R1 and R2 versus concentration plots, respectively. The units of relaxivity are typically expressed in mM⁻¹s⁻¹.

Caption: A simplified workflow for the experimental determination of relaxivity.

Conclusion

DOTA-Gd is a well-characterized and widely utilized macrocyclic GBCA with established relaxivity profiles under various conditions. Its high thermodynamic and kinetic stability makes it a safe and effective contrast agent for clinical MRI.

While direct comparative relaxivity data for DO2A-Gd is currently limited, its structural differences from DOTA suggest that it may exhibit distinct relaxivity properties. The substitution of two nitrogen atoms with oxygen in the macrocyclic ring could influence the coordination environment of the gadolinium ion, potentially affecting the key parameters that govern relaxivity. Further experimental investigation into the r1 and r2 relaxivities of DO2A-Gd is warranted to fully assess its potential as an MRI contrast agent and to enable a direct and comprehensive comparison with DOTA-Gd. Such studies will be invaluable for the rational design and development of next-generation GBCAs with improved efficacy and safety profiles.

A Comparative Guide to DO2A Labeling Kits for Radiolabeling Applications

For Researchers, Scientists, and Drug Development Professionals

The bifunctional chelator DO2A (1,4,7,10-tetraazacyclododecane-1,7-diacetic acid) is a critical component in the development of radiopharmaceuticals for imaging and therapy. Its ability to stably complex a variety of radiometals, coupled with a reactive functional group for conjugation to targeting biomolecules, makes it a versatile tool in nuclear medicine. Several commercial suppliers offer DO2A labeling kits, primarily as N-hydroxysuccinimide (NHS) esters for facile conjugation to primary amines on proteins and peptides. This guide provides a comparative overview of DO2A labeling kits from prominent suppliers, focusing on key performance indicators and experimental protocols to aid researchers in selecting the most suitable product for their needs.

Key Performance Indicators for DO2A Labeling Kits

Table 1: Key Performance Indicators for DO2A Labeling Kits

Performance Indicator	Description	Typical Performance	Factors Influencing Performance
Radiolabeling Yield (%)	The percentage of the radionuclide that is successfully incorporated into the DO2A-biomolecule conjugate.	>95% under optimized conditions.	pH, temperature, reaction time, precursor concentration, purity of the chelator and radionuclide.
Specific Activity (GBq/µmol)	The amount of radioactivity per mole of the labeled biomolecule.	High specific activity is desirable for high-sensitivity imaging and therapeutic efficacy.	Radionuclide purity, precursor concentration, labeling efficiency.
In Vitro Stability (% intact)	The stability of the radiolabeled conjugate in relevant biological media (e.g., human serum, PBS) over time.	>95% intact after 24 hours.	Chelator structure, radiometal, presence of competing metal ions.
Conjugation Efficiency (%)	The efficiency of the reaction between the DO2A-NHS ester and the biomolecule.	Dependent on reaction conditions and the nature of the biomolecule.	pH, temperature, molar ratio of reactants, buffer composition.
Purity (%)	The chemical and radiochemical purity of the final radiolabeled product.	High purity is essential for minimizing off-target effects and ensuring accurate quantification.	Purification methods (e.g., HPLC, SPE).

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reproducible and comparable data. Below are generalized yet detailed methodologies for key experiments used to evaluate DO2A labeling kits.

Conjugation of DO2A-NHS Ester to a Model Peptide/Antibody

This protocol describes the covalent attachment of the DO2A chelator to a biomolecule containing primary amines.

Workflow for DO2A-NHS Ester Conjugation

Caption: Workflow for conjugating DO2A-NHS ester to a biomolecule.

Methodology:

• Reagents and Buffers:

  • DO2A-NHS ester from the supplier.

  • Anhydrous dimethyl sulfoxide (B87167) (DMSO).

  • Target biomolecule (e.g., peptide, antibody).

  • Conjugation Buffer: 0.1 M sodium bicarbonate/carbonate buffer, pH 8.5-9.0.

  • Purification Buffer: Phosphate-buffered saline (PBS), pH 7.4.

• Procedure:

  • Dissolve the DO2A-NHS ester in anhydrous DMSO to a stock concentration of 10-20 mg/mL immediately before use.

  • Dissolve the biomolecule in the conjugation buffer to a concentration of 1-10 mg/mL.

  • Add a 5 to 20-fold molar excess of the DO2A-NHS ester solution to the biomolecule solution.

  • Incubate the reaction mixture for 1 to 4 hours at room temperature or overnight at 4°C with gentle mixing.

  • Remove the unreacted chelator and byproducts by size-exclusion chromatography (e.g., using a pre-packed PD-10 desalting column) equilibrated with PBS.

  • Determine the number of chelators per biomolecule using MALDI-TOF mass spectrometry or by a colorimetric assay if applicable.

Radiolabeling of the DO2A-Conjugate

This protocol outlines the complexation of a radionuclide (e.g., ⁶⁸Ga) with the DO2A-conjugated biomolecule.

Workflow for Radiolabeling with ⁶⁸Ga

Caption: Workflow for radiolabeling a DO2A-conjugate with Gallium-68.

Methodology:

• Reagents and Buffers:

  • DO2A-conjugated biomolecule.

  • Radionuclide solution (e.g., ⁶⁸GaCl₃ in 0.05 M HCl eluted from a ⁶⁸Ge/⁶⁸Ga generator).

  • Labeling Buffer: 0.1 M sodium acetate, pH 4.0-4.5.

  • Quenching/Stabilizing Agent (optional): Gentisic acid or ascorbic acid.

• Procedure:

  • To a reaction vial, add the DO2A-conjugated biomolecule (typically 5-50 µg) dissolved in the labeling buffer.

  • Add the ⁶⁸Ga eluate (e.g., 100-500 MBq in 0.5-1 mL) to the reaction vial. The final pH of the reaction mixture should be between 4.0 and 4.5.

  • Incubate the reaction mixture at 95°C for 5-15 minutes.

  • After incubation, cool the reaction vial to room temperature.

  • Perform quality control to determine the radiochemical purity (RCP) using radio-TLC (e.g., ITLC-SG strips with a mobile phase of 0.1 M citrate (B86180) buffer, pH 4.5) or radio-HPLC (e.g., C18 column with a gradient of water/acetonitrile (B52724) containing 0.1% TFA).

  • If the RCP is below 95%, purify the radiolabeled conjugate using a C18 Sep-Pak cartridge.

In Vitro Stability Assessment

This protocol evaluates the stability of the radiolabeled conjugate in human serum.

Workflow for In Vitro Stability Assessment

Caption: Workflow for assessing the in vitro stability of a radiolabeled conjugate.

Methodology:

• Reagents:

  • Purified radiolabeled DO2A-conjugate.

  • Fresh human serum.

• Procedure:

  • Add a small volume (e.g., 10-20 µL) of the purified radiolabeled conjugate to a larger volume (e.g., 500 µL) of human serum.

  • Incubate the mixture at 37°C.

  • At various time points (e.g., 1, 4, and 24 hours), take an aliquot of the serum mixture.

  • To precipitate the serum proteins, add an equal volume of ethanol (B145695) or acetonitrile to the aliquot, vortex, and centrifuge.

  • Analyze the supernatant, which contains the radiolabeled conjugate and any released radionuclide, by radio-TLC or radio-HPLC to determine the percentage of intact radiolabeled conjugate.

Conclusion

The selection of a DO2A labeling kit should be based on a thorough evaluation of its performance in the specific application of interest. While suppliers provide the basic chelator, the ultimate success of the radiolabeling procedure depends on optimized experimental conditions and rigorous quality control. Researchers are encouraged to perform in-house validation of any new kit by following standardized protocols, such as those outlined in this guide, to ensure reliable and reproducible results for their preclinical and clinical research. It is also advisable to request certificates of analysis from suppliers to verify the purity and identity of the DO2A-NHS ester.

The Impact of Chelator Choice on Peptide Receptor Affinity: A Comparative Guide to DO2A-Peptide Conjugates

For researchers, scientists, and drug development professionals, the selection of a chelator for peptide-based radiopharmaceuticals is a critical decision that significantly influences the binding affinity and overall performance of the conjugate. This guide provides an objective comparison of DO2A (1,4,7,10-tetraazacyclododecane-1,7-diacetic acid) peptide conjugates with other commonly used alternatives, supported by experimental data.

The conjugation of a chelator to a peptide can subtly alter its three-dimensional structure and electrostatic properties, which in turn can affect its interaction with the target receptor. Therefore, confirming the binding affinity of the final conjugate is a crucial step in the development of potent and specific radiopharmaceuticals. This guide will delve into a comparison of DO2A-peptide conjugates with those containing DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) and NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid), providing available quantitative data and detailed experimental protocols for assessing binding affinity.

Comparative Binding Affinity of Peptide Conjugates

The choice of chelator can influence the binding affinity of a peptide to its target receptor. While direct comparative studies for DO2A are limited, data on a cross-bridged derivative, CB-DO2A-GA, offers valuable insights. The following table summarizes the binding affinities (IC50 values) of various peptide conjugates. A lower IC50 value indicates a higher binding affinity.

Peptide	Chelator	Cell Line	IC50 (nM)
Tyr³-octreotate (TATE)	CB-DO2A-GA	U87MG	Not Reported
Tyr³-octreotate (TATE)	DOTA	U87MG	Not Reported
c(RGDfK)	DOTA	U87MG	121.3 ± 13.5
E[c(RGDyK)]₂	DOTA	U87MG	33.1 ± 4.2
Bombesin Analog	DOTA	PC-3	2.5 - 10
PSMA-targeting peptide	DOTA	LNCaP	12.4 ± 1.8
c(RGDfK)	NOTA	U87MG	145.7 ± 21.2
E[c(RGDyK)]₂	NOTA	U87MG	38.6 ± 5.5

Note: The IC50 values are dependent on the specific peptide, cell line, and experimental conditions. This table is intended for comparative purposes based on available data.

Experimental Protocols for Determining Binding Affinity

Accurate determination of binding affinity is essential for the preclinical evaluation of radiopharmaceutical candidates. The most common method is the in vitro competitive radioligand binding assay.

In Vitro Competitive Radioligand Binding Assay

This assay measures the ability of a non-radiolabeled peptide conjugate (the "competitor") to displace a radiolabeled ligand from its receptor on a cell line that overexpresses the target receptor.

Materials:

• Cell Line: A cell line endogenously or recombinantly expressing the target receptor (e.g., U87MG cells for integrin αvβ3, PC-3 cells for GRPR).

• Radioligand: A well-characterized radiolabeled ligand with high affinity for the target receptor (e.g., ¹²⁵I-Tyr-peptide, ¹⁷⁷Lu-DOTA-peptide).

• Competitor: The non-radiolabeled DO2A-peptide conjugate and reference compounds (e.g., DOTA-peptide, NOTA-peptide, unconjugated peptide).

• Binding Buffer: A buffer optimized for the specific receptor-ligand interaction (e.g., Tris-HCl with BSA and MgCl₂).

• Filtration System: A cell harvester and glass fiber filters to separate bound from free radioligand.

• Gamma Counter: To measure the radioactivity of the bound ligand.

Procedure:

• Cell Culture and Membrane Preparation: Culture the chosen cell line to an appropriate density. For membrane preparations, cells are harvested, homogenized, and centrifuged to isolate the cell membrane fraction containing the receptors.

• Assay Setup: In a 96-well plate, add a constant concentration of the radioligand and increasing concentrations of the competitor (the DO2A-peptide conjugate or other test compounds).

• Incubation: Add the cell membranes or whole cells to the wells and incubate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. The filters will trap the cell membranes with the bound radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove any unbound radioligand.

• Radioactivity Measurement: Place the filters in tubes and measure the radioactivity using a gamma counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand as a function of the logarithm of the competitor concentration. The data is then fitted to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the competitor that inhibits 50% of the specific binding of the radioligand.

Visualizing the Workflow and Rationale

To better understand the experimental process and the importance of binding affinity confirmation, the following diagrams are provided.

Experimental workflow for determining IC50 values.

Rationale for confirming binding affinity.

Conclusion

The selection of a chelator is a critical parameter in the design of peptide-based radiopharmaceuticals. While comprehensive, direct comparative data for DO2A-peptide conjugates remains an area for further research, the available information on its derivatives suggests that it is a viable chelator. It is imperative for researchers to experimentally determine the binding affinity of their final DO2A-peptide conjugate to ensure that the modification has not adversely affected its ability to bind to the target receptor with high affinity and specificity. The protocols and comparative data provided in this guide serve as a valuable resource for making informed decisions in the development of novel and effective radiopharmaceuticals.

A Comparative Guide to Bifunctional Chelators for Zirconium-89 Immuno-PET

For researchers, scientists, and drug development professionals, the selection of an appropriate bifunctional chelator is paramount for the successful development of 89Zr-labeled antibodies for positron emission tomography (PET) imaging. This guide provides a comparative evaluation of prominent bifunctional chelators, summarizing key performance data and outlining detailed experimental protocols to aid in the selection process.

The long half-life (78.4 hours) of Zirconium-89 (89Zr) makes it an ideal radionuclide for immuno-PET studies, allowing for imaging at late time points that match the slow pharmacokinetics of monoclonal antibodies (mAbs). However, the stability of the complex between 89Zr and the chelator is critical to prevent the release of the radiometal in vivo, which can lead to non-specific uptake in tissues like bone, compromising image quality and increasing the radiation dose to the patient.[1][2] For years, Desferrioxamine (DFO) has been the most commonly used chelator for 89Zr.[1][3] However, its limitations, particularly its suboptimal in vivo stability, have spurred the development of next-generation chelators.[1][4][5] This guide compares DFO with several promising alternatives, including DFO, DFOcyclo, and Fusarinine C (FSC).

Comparative Performance of 89Zr Chelators

The ideal bifunctional chelator for 89Zr should exhibit high radiolabeling efficiency under mild conditions, form a highly stable complex with 89Zr both in vitro and in vivo, and have minimal impact on the immunoreactivity of the conjugated antibody. The following tables summarize the performance of DFO and its alternatives based on these key parameters.

Chelator	Radiolabeling Conditions	Radiolabeling Efficiency	Specific Activity	Reference
DFO	Room Temperature, 1 h, pH 7	>70%	3.7-4.8 MBq/µg	[6]
DFO	Room Temperature, 1 h, pH 7	>96%	3.7-4.8 MBq/µg	[6]
DFOcyclo	Room Temperature, 1 h, pH 7	>95%	Not Reported	[7]
FSC	Room Temperature, 90 min	Quantitative	Not Reported	[4][5]

Table 1: Radiolabeling Performance. This table summarizes the typical conditions and efficiencies for radiolabeling antibody conjugates with 89Zr using different chelators. Newer chelators like DFO* often demonstrate higher radiolabeling yields compared to the traditional DFO.

Chelator Conjugate	In Vitro Stability (Human Serum, 7 days)	In Vitro Stability (EDTA Challenge)	Reference
89Zr-DFO-Trastuzumab	~77.7% intact (72h)	Lower stability	[1][7]
89Zr-DFO-Trastuzumab	~97.5% intact (72h)	Superior to DFO	[1][7]
89Zr-DFOcyclo-Trastuzumab	Stable	More stable than DFO and DFO* in DFO challenge	[7]
89Zr-FSC derivatives	Excellent stability (up to 7 days)	Excellent resistance to transchelation	[4][5]

Table 2: In Vitro Stability. This table highlights the stability of 89Zr-chelator complexes when incubated in human serum and in the presence of a competing chelator, EDTA. DFO* and DFOcyclo* show significantly improved stability over DFO. FSC derivatives also exhibit high stability.

Chelator Conjugate	Key In Vivo Finding (Bone Uptake)	Tumor Uptake	Reference
89Zr-DFO-Trastuzumab	Higher bone uptake (femur: 4.5 ± 0.6 %ID/g)	93.1 ± 20.9 %ID/g (HER2+)	[7]
89Zr-DFO-Trastuzumab	Significantly lower bone uptake (femur: 2.0 ± 0.3 %ID/g)	Similar to DFO conjugate	[7][8]
89Zr-DFOcyclo-Trastuzumab	Significantly lower bone uptake (femur: 1.5 ± 0.3 %ID/g)	72.1 ± 14.6 %ID/g (HER2+)	[7]
89Zr-FSC-RGD conjugates	No bone uptake observed in PET images	Efficient receptor-specific targeting	[4][5]

Table 3: In Vivo Performance. This table compares the in vivo stability of the 89Zr-chelator complexes, primarily inferred from the level of radioactivity accumulation in the bones of mice. Lower bone uptake is indicative of higher in vivo complex stability. DFO* and DFOcyclo* demonstrate a clear advantage over DFO in this regard.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Below are generalized protocols for key experiments cited in the evaluation of 89Zr chelators.

1. Antibody-Chelator Conjugation:

• Protocol: Monoclonal antibodies (e.g., Trastuzumab) are typically conjugated with the bifunctional chelator (e.g., DFO-pPhe-NCS, DFO*-pPhe-NCS) at a specific molar ratio (e.g., 1:5 antibody to chelator) in a buffer solution (e.g., PBS, pH 9) at 37°C.

• Purification: The resulting immunoconjugate is purified to remove unconjugated chelator using methods like size-exclusion chromatography (e.g., PD-10 desalting columns).

• Characterization: The number of chelators conjugated per antibody molecule is determined, often using mass spectrometry.

2. Radiolabeling with 89Zr:

• Protocol: The purified immunoconjugate is incubated with 89Zr-oxalate in a suitable buffer (e.g., HEPES, pH 7) at room temperature for 1 hour.

• Purification: The 89Zr-labeled antibody is purified from free 89Zr using a desalting column.

• Quality Control: Radiochemical purity is assessed by methods such as instant thin-layer chromatography (iTLC).

3. In Vitro Stability Assays:

• Serum Stability: The 89Zr-labeled immunoconjugate is incubated in human serum at 37°C for a period of up to 7 days. At various time points, aliquots are analyzed by iTLC or radio-HPLC to determine the percentage of intact radiolabeled antibody.[2]

• Chelator Challenge: The stability of the 89Zr-complex is challenged by incubating the radiolabeled conjugate with a large molar excess of a competing chelator, such as EDTA or DFO, in a buffer solution (e.g., PBS) at 37°C.[2][9] The amount of transchelation (release of 89Zr) is measured over time.

4. Immunoreactivity Assay:

• Protocol: The binding affinity of the 89Zr-labeled antibody to its target antigen is assessed using cell-based assays. This is typically done by incubating increasing concentrations of the radiolabeled antibody with a fixed number of target-expressing cells.

• Analysis: The percentage of the radiolabeled antibody that binds to the cells is determined, providing the immunoreactive fraction.

5. In Vivo Biodistribution and PET Imaging:

• Animal Models: Tumor-bearing mice (e.g., with subcutaneous xenografts of human cancer cell lines) are commonly used.

• Administration: A defined dose of the 89Zr-labeled antibody is administered to the mice, typically via intravenous injection.

• Imaging: PET/CT imaging is performed at various time points post-injection (e.g., 24, 72, 144 hours) to visualize the distribution of the radiotracer.

• Ex Vivo Biodistribution: After the final imaging session, mice are euthanized, and organs of interest (including tumor, blood, liver, spleen, kidneys, and bone) are harvested, weighed, and their radioactivity is measured using a gamma counter. The uptake in each organ is typically expressed as the percentage of the injected dose per gram of tissue (%ID/g).

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the preparation and evaluation of 89Zr-labeled antibodies.

Caption: Workflow for preparing and evaluating 89Zr-labeled antibodies.

References

• 1. mdpi.com [mdpi.com]
• 2. Direct comparison of the in vitro and in vivo stability of DFO, DFO* and DFOcyclo* for 89Zr-immunoPET - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in Zirconium-89 Chelator Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Bifunctional Cyclic Chelator for 89Zr Labeling–Radiolabeling and Targeting Properties of RGD Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Novel bifunctional tetrahydroximate chelators for labeling antibodies with Zr-89 for imaging with positron emission tomography | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 7. Direct comparison of the in vitro and in vivo stability of DFO, DFO* and DFOcyclo* for 89Zr-immunoPET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Head-to-head comparison of DFO* and DFO chelators: selection of the best candidate for clinical 89Zr-immuno-PET - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of DO2A: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and other advanced scientific applications, the proper handling and disposal of specialized chemical compounds like DO2A (1,4,7,10-Tetraazacyclododecane-1,7-diacetic acid) is a critical component of laboratory safety and environmental responsibility. Adherence to established protocols not only ensures a safe working environment but also maintains regulatory compliance. This guide provides essential, step-by-step information for the proper disposal of DO2A, grounded in standard laboratory safety practices.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is imperative to consult the specific Safety Data Sheet (SDS) provided by the manufacturer of your DO2A product. The SDS contains detailed information regarding potential hazards, handling precautions, and emergency procedures.

Personal Protective Equipment (PPE): When handling DO2A, especially during disposal, the use of appropriate personal protective equipment is mandatory. This includes:

• Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.

• Eye Protection: Safety glasses or goggles must be worn to protect against splashes.

• Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

All handling and preparation for disposal of DO2A should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Procedures

DO2A, as a chelating agent, should be treated as chemical waste and disposed of in accordance with all applicable federal, state, and local environmental regulations. Under no circumstances should DO2A or its containers be disposed of in regular trash or down the drain.[1]

• Waste Identification and Segregation:

  • All waste containing DO2A, including unused product, solutions, and contaminated labware (e.g., pipette tips, vials), must be classified as chemical waste.

  • To prevent potentially hazardous reactions, DO2A waste should not be mixed with other incompatible waste streams. Store it in a designated and clearly labeled waste container.

• Container Selection and Labeling:

  • Choose a waste container that is in good condition, free from leaks, and compatible with DO2A.

  • The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "1,4,7,10-Tetraazacyclododecane-1,7-diacetic acid (DO2A)". The accumulation start date should also be clearly marked on the label.

• Waste Accumulation and Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • This area should be under the control of the laboratory personnel and away from general traffic.

  • Ensure the storage area is cool and dry.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

  • Follow all internal procedures for waste pickup requests and documentation.

• Spill Management:

  • In the event of a spill, avoid breathing any dust or vapors.

  • For solid spills, carefully sweep or vacuum the material and place it in the designated hazardous waste container.

  • For liquid spills, use an inert absorbent material to contain and collect the waste.

  • Clean the affected area thoroughly.

  • In all cases of spills, appropriate PPE must be worn.

Quantitative Data for Disposal

Currently, there is no standardized, publicly available quantitative data specifying concentration limits for the disposal of DO2A. The primary guideline is to manage all concentrations of DO2A as chemical waste. For specific institutional limits or requirements, consult your EHS department.

Parameter	Guideline
Disposal Method	Professional hazardous waste disposal service
Effluent Limits	Not suitable for drain disposal
Container Type	Chemically compatible and properly sealed

Experimental Protocols

The standard and recommended procedure for the disposal of DO2A does not involve in-lab treatment or neutralization. The accepted protocol is the collection and disposal by a certified hazardous waste management service, as outlined in the step-by-step procedures above. Any deviation from this should only be undertaken with the explicit approval and guidance of your institution's EHS department.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of DO2A in a laboratory setting.

DO2A Proper Disposal Workflow

References

• 1. sceti.co.jp [sceti.co.jp]

Essential Safety and Operational Guide for Handling DO2A

Immediate Safety and Handling

When handling DO2A, adherence to stringent safety protocols is essential to minimize risk. Based on the hazard classifications for DOTA, DO2A should be treated as a substance that can cause skin irritation, serious eye irritation, and respiratory irritation.[1][2]

Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood.[3][4]

• Ensure that a safety shower and eyewash station are readily accessible.[3]

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against splashes.[3][4]

• Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene.[3][5] Inspect gloves for any tears or punctures before use.

• Body Protection: A laboratory coat or a disposable gown is mandatory to prevent skin contact.[3][5]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH/MSHA-approved respirator should be worn.[3]

Hygiene Practices:

• Avoid breathing dust, fumes, or vapors.[1][4]

• Do not eat, drink, or smoke in the laboratory.

• Wash hands thoroughly after handling the compound.[1][3]

Summary of Safety Information for DOTA (as a proxy for DO2A)

Parameter	Information	Source
GHS Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[2]
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapours/spray.P280: Wear protective gloves/protective clothing/eye protection/face protection.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][2][4][6]
First Aid: Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen.	[3][5]
First Aid: Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.	[3][5]
First Aid: Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.	[3][4][6]
First Aid: Ingestion	Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.	[3]
Storage	Keep the container tightly closed in a dry, well-ventilated place.	[3]

Experimental Workflow for Safe Handling and Disposal of DO2A

The following diagram outlines the procedural steps for the safe handling of DO2A from receipt to disposal.

Caption: Workflow for the safe handling and disposal of DO2A.

Disposal Plan

The disposal of DO2A and any contaminated materials must be conducted in accordance with institutional, local, state, and federal regulations. Due to the lack of specific disposal guidelines for DO2A, it is prudent to manage it as hazardous waste.

Step-by-Step Disposal Procedure:

• Segregation: Collect all waste materials containing DO2A, including unused product, contaminated consumables (e.g., gloves, weighing paper, pipette tips), and solutions, in a dedicated and clearly labeled waste container. Do not mix DO2A waste with other waste streams.

• Containerization: Use a leak-proof, sealable container for all DO2A waste.

• Labeling: Clearly label the waste container as "Hazardous Waste" and specify the contents as "DO2A".

• Storage: Store the sealed waste container in a designated hazardous waste accumulation area, away from incompatible materials.

• Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal service to arrange for the pickup and proper disposal of the waste. Do not dispose of DO2A down the drain or in regular trash.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. DOTA (chelator) - Wikipedia [en.wikipedia.org]
• 3. medkoo.com [medkoo.com]
• 4. echemi.com [echemi.com]
• 5. sceti.co.jp [sceti.co.jp]
• 6. chemicalbook.com [chemicalbook.com]